methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate

• CAS: 1000341-53-6

Core Science & Biosynthesis

A Technical Guide to Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate: Properties, Synthesis, and Applications in Drug Discovery

Abstract: This technical guide provides a comprehensive overview of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate, a halogenated heterocyclic compound of significant interest to the pharmaceutical and chemical research sectors. Indazole derivatives are renowned for their wide range of biological activities, and this particular molecule, with its strategic placement of bromine, fluorine, and ester functional groups, serves as a highly versatile building block for the synthesis of complex bioactive molecules.[1] This document details the compound's molecular profile, predicted physicochemical and spectroscopic properties, a proposed synthetic pathway with detailed protocols, and its potential applications in medicinal chemistry. It is intended for researchers, chemists, and drug development professionals seeking to leverage this scaffold in their research endeavors.

Introduction: The Significance of the Indazole Scaffold

The indazole ring system, a bicyclic heterocycle composed of fused benzene and pyrazole rings, is a privileged scaffold in medicinal chemistry.[1] Its unique structural and electronic properties allow it to act as a versatile pharmacophore, engaging with a wide array of biological targets. Derivatives of indazole have been successfully developed into drugs and clinical candidates demonstrating activities including anti-inflammatory (e.g., Benzydamine), anticancer, antimicrobial, and serotonin 5-HT3 receptor antagonism.[1] The ability to readily functionalize the indazole core at multiple positions allows for the fine-tuning of a compound's steric, electronic, and pharmacokinetic properties, making it an invaluable starting point for drug discovery campaigns. Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is a prime example of a strategically designed intermediate, poised for elaboration into novel therapeutic agents.[2]

Molecular Profile and Physicochemical Properties

A precise understanding of a compound's fundamental properties is critical for its application in research and development. While extensive experimental data for this specific molecule is not publicly consolidated, we can deduce its key characteristics based on its structure and data from close analogs.

Chemical Identity

The structure of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is defined by the indazole core, substituted at position 3 with a methyl carboxylate group, at position 4 with a fluorine atom, and at position 6 with a bromine atom.

Caption: Chemical structure of the title compound.

• IUPAC Name: methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate

• CAS Number: 1000343-53-7 (Note: This is the most likely CAS number based on supplier databases, but should be independently verified).

• Molecular Formula: C₉H₆BrFN₂O₂

• Molecular Weight: 273.06 g/mol [3][4]

Physicochemical Data Summary

The following table summarizes key physicochemical properties. Predicted values are derived from computational models and data from structurally similar compounds, such as methyl 3-bromo-4-fluoro-1H-indazole-6-carboxylate and methyl 6-bromo-1H-indazole-4-carboxylate.[4][5][6]

Property	Value (Predicted/Estimated)	Rationale & Significance
Appearance	Off-white to light yellow solid	Typical appearance for crystalline organic compounds of this class.[6] Color may indicate the presence of minor impurities.
Melting Point	>200 °C	High melting point is expected due to the planar, rigid heterocyclic structure, promoting efficient crystal packing and strong intermolecular interactions (H-bonding, dipole-dipole).
Boiling Point	~395 °C	Predicted for related isomers.[6] High value reflects low volatility. Not practically relevant as decomposition would likely occur first.
Solubility	Soluble in DMSO, DMF; sparingly soluble in MeOH, DCM	The polar indazole core and ester provide some polarity, but the aromatic system limits solubility in highly polar solvents like water. Good solubility in organic solvents is key for reaction chemistry.
pKa	~11.2 (Indazole N-H)	The indazole N-H is weakly acidic.[6] This value is critical for planning N-alkylation or N-arylation reactions, which typically require a suitable base for deprotonation.
XLogP3	~2.5	This value indicates moderate lipophilicity, a crucial parameter in drug design for balancing aqueous solubility with cell membrane permeability.[4]

Spectroscopic and Analytical Characterization

For any new or synthesized compound, unambiguous structural confirmation is paramount. The following are the expected spectroscopic signatures for methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate.

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ ~14.0 ppm (s, 1H): The N-H proton of the indazole ring, typically broad and downfield due to hydrogen bonding and its acidic nature.

  • δ ~8.0-8.2 ppm (d, 1H): Aromatic proton at the C5 position. It will appear as a doublet due to coupling with the C7 proton, though long-range coupling to fluorine may introduce complexity.

  • δ ~7.8-8.0 ppm (d, 1H): Aromatic proton at the C7 position. It will appear as a doublet coupled to the C5 proton.

  • δ ~3.9 ppm (s, 3H): The methyl ester (-OCH₃) protons, appearing as a sharp singlet.

• ¹³C NMR (101 MHz, DMSO-d₆):

  • δ ~162 ppm: Carbonyl carbon (C=O) of the methyl ester.

  • δ ~155 ppm (d, J ≈ 250 Hz): Carbon at C4, directly attached to fluorine, showing a large one-bond C-F coupling constant.

  • δ ~110-145 ppm: Aromatic carbons of the indazole ring system. The carbon attached to bromine (C6) would appear further downfield.

  • δ ~52 ppm: Methyl ester carbon (-OCH₃).

• Mass Spectrometry (ESI+):

  • m/z ~273.0, 275.0: The molecular ion peaks [M+H]⁺, showing the characteristic isotopic pattern for a molecule containing one bromine atom (¹⁹Br and ⁸¹Br) in an approximate 1:1 ratio.

• IR Spectroscopy (ATR, cm⁻¹):

  • ~3200-3000 cm⁻¹: N-H stretching vibration.

  • ~1720 cm⁻¹: C=O stretching of the ester group.

  • ~1620, 1580 cm⁻¹: C=C and C=N stretching vibrations within the aromatic ring.

  • ~1250 cm⁻¹: C-O stretching of the ester.

  • ~1100 cm⁻¹: C-F stretching vibration.

Synthesis and Reactivity

This molecule is best approached as a custom-synthesized intermediate. Below is a plausible and robust synthetic strategy based on established indazole chemistry.

Proposed Synthetic Pathway

A logical approach involves the construction of the indazole ring from a suitably substituted aniline precursor, followed by functional group manipulations. This multi-step synthesis ensures high regiochemical control.

Caption: A potential synthetic workflow for the target compound.

Detailed Synthetic Protocol

This protocol is a representative example. Researchers should perform their own literature search and optimization.

Step 1: Synthesis of 6-Bromo-4-fluoro-1H-indazole

• Setup: To a jacketed reactor maintained at 0-5 °C, add a solution of 2-bromo-4-fluoro-6-methylaniline (1.0 eq) in concentrated hydrochloric acid.

  • Rationale: Low temperature is critical to stabilize the resulting diazonium salt and prevent premature decomposition.

• Diazotization: Slowly add a solution of sodium nitrite (1.1 eq) in water, keeping the internal temperature below 5 °C. Stir for 1 hour.

  • Rationale: The addition must be slow to control the exothermic reaction. An excess of nitrite ensures complete conversion of the aniline.

• Reduction & Cyclization: In a separate vessel, prepare a solution of tin(II) chloride (3.0 eq) in concentrated HCl. Slowly add the diazonium salt solution to the SnCl₂ solution at room temperature. The mixture is then heated to 60-70 °C for several hours until cyclization is complete (monitored by TLC/LC-MS).

  • Rationale: SnCl₂ is a classic reducing agent for diazonium salts, which then allows for intramolecular cyclization to form the indazole ring. Heat provides the activation energy for the cyclization step.

• Workup: Cool the reaction, neutralize with a strong base (e.g., NaOH solution) to pH > 10, and extract the product with an organic solvent like ethyl acetate. The organic layers are combined, dried over sodium sulfate, and concentrated under vacuum to yield the crude indazole intermediate.

Step 2: Carboxylation and Esterification

This step is conceptual and requires significant development. A more common route would involve starting with a precursor that already has the carboxylate or a precursor group. However, if starting from the methyl-indazole:

• Oxidation: Dissolve the crude 6-bromo-4-fluoro-3-methyl-1H-indazole in a suitable solvent (e.g., pyridine/water). Add potassium permanganate (KMnO₄) portion-wise and heat.

  • Rationale: KMnO₄ is a powerful oxidizing agent capable of converting an aromatic methyl group to a carboxylic acid. This reaction can be challenging and may have side reactions.

• Esterification (Fischer): Once the carboxylic acid is formed and isolated, dissolve it in an excess of methanol. Add a catalytic amount of concentrated sulfuric acid and reflux for 4-6 hours.

  • Rationale: This is a classic Fischer esterification. The acid protonates the carbonyl, making it more electrophilic for attack by methanol. Excess methanol drives the equilibrium towards the product.

• Final Purification: After workup (neutralization, extraction), the final product should be purified by column chromatography on silica gel to achieve high purity.

Key Reactivity and Derivatization Potential

The true value of this molecule lies in its potential for diversification.

Caption: Primary reaction sites for molecular diversification.

• N-H Site: The indazole nitrogen can be readily alkylated or arylated using various conditions (e.g., alkyl halides with a base, Mitsunobu reaction, Buchwald-Hartwig amination) to introduce diverse side chains.[7]

• C6-Bromine Site: The bromine atom is a perfect handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira, Heck), allowing for the introduction of aryl, heteroaryl, vinyl, or alkynyl groups. This is a powerful tool for late-stage functionalization in a synthetic route.

• C3-Ester Site: The methyl ester can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with a vast library of amines to form amides using standard peptide coupling reagents (e.g., HATU, EDC). Amides are a common and important functional group in many drug molecules.[8][9]

Applications in Medicinal Chemistry

Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is not an end-product but a high-value starting material for generating libraries of novel compounds for high-throughput screening.

• Oncology: Many kinase inhibitors feature a substituted indazole core. The ability to diversify at three points allows for the exploration of the chemical space around the ATP-binding pocket of various kinases.

• Neurology: As noted, indazoles are active as serotonin receptor antagonists and can be explored for other CNS targets.[1] The fluorine atom can enhance blood-brain barrier penetration and metabolic stability.

• Inflammatory Diseases: The scaffold is present in anti-inflammatory agents, and new derivatives can be screened for activity against targets like COX enzymes or pro-inflammatory cytokines.[9]

Safety, Handling, and Storage

As with any laboratory chemical, proper safety protocols must be followed. The hazard profile is based on data from similar halogenated heterocyclic compounds.[3][5][10]

• GHS Hazard Statements (Anticipated):

  • H302: Harmful if swallowed.[5]

  • H315: Causes skin irritation.[10]

  • H319: Causes serious eye irritation.[10]

  • H335: May cause respiratory irritation.[10]

• Personal Protective Equipment (PPE):

  • Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[11]

  • Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile).[10]

  • Eye Protection: Wear chemical safety goggles or a face shield.[10]

  • Skin and Body Protection: Wear a lab coat.[11]

• Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[12] Avoid contact with skin and eyes. Wash hands thoroughly after handling.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep under an inert atmosphere for long-term stability.

Conclusion

Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is a well-designed chemical intermediate with significant potential for drug discovery and development. Its trifecta of reactive/modifiable sites—the N-H, the C-Br bond, and the ester—provides chemists with a powerful platform for generating diverse molecular architectures. By understanding its fundamental properties, synthetic accessibility, and reactivity, researchers can effectively utilize this building block to accelerate the discovery of next-generation therapeutics.

References

• PubChem. (n.d.). Methyl 6-bromo-1H-indazole-4-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Chem-Impex International, Inc. (n.d.). Methyl 6-bromo-1H-indazole-3-carboxylate. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of (b) 6-Bromo-3-(1-methyl-4-piperidinyl)-1H-indazole. Retrieved from [Link]

• Sakai, T. et al. (2023). Methyl 1-(4-fluorobenzyl)-1H-indazole-3-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). US20040248960A1 - Process for preparing 1-methylindazole-3-carboxylic acid.

• ResearchGate. (n.d.). Synthesis of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic.... Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Indazole – Knowledge and References. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis and evaluation of a novel series of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic acid-substituted amide derivatives as anticancer, antiangiogenic, and antioxidant agents. Retrieved from [Link]

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An In-depth Technical Guide to Substituted Bromo-Fluoro-1H-Indazole-Carboxylates

A Senior Application Scientist's Field Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of a critical class of heterocyclic compounds: substituted bromo-fluoro-1H-indazole-carboxylates. These molecules serve as pivotal building blocks in medicinal chemistry and drug discovery. This document addresses the common ambiguities in nomenclature for these complex structures and provides detailed information on their chemical properties, synthesis, and applications. A significant focus is placed on the practical aspects of their handling and utilization in a research and development setting, ensuring both scientific integrity and operational safety.

Introduction: The Critical Role of Nomenclature and CAS Identification

In the field of chemical synthesis and drug development, precision in identifying a molecule is paramount. The compound class of "bromo-fluoro-1H-indazole-carboxylates" presents a significant challenge due to the numerous possible positional isomers. A simple name such as "methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate" may not correspond to a commercially available or extensively documented compound.

A thorough search of chemical databases reveals that a direct entry and CAS number for "methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate" is not readily found. However, several closely related isomers are well-documented and available, highlighting the importance of specifying the exact substitution pattern on the indazole ring.

The Chemical Abstracts Service (CAS) number is a unique numerical identifier assigned to every chemical substance, ensuring unambiguous identification. When sourcing or referencing a chemical, the CAS number should always be the primary identifier to avoid costly and time-consuming errors arising from nomenclature ambiguities.

For the purpose of this guide, we will focus on documented isomers to provide a technically accurate and practical resource.

Physicochemical Properties of Key Isomers

The physical and chemical properties of these indazole derivatives are crucial for their application in synthesis, influencing factors such as solubility, reactivity, and storage conditions. Below is a comparative table of key, commercially available isomers.

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Appearance
Methyl 6-bromo-1H-indazole-4-carboxylate	885518-49-0	C₉H₇BrN₂O₂	255.07	Light yellow solid
Methyl 3-bromo-4-fluoro-1H-indazole-6-carboxylate	885521-41-5	C₉H₆BrFN₂O₂	273.06	Not specified
Methyl 4-bromo-1H-indazole-6-carboxylate	885518-47-8	C₉H₇BrN₂O₂	255.07	Not specified
5-Bromo-4-fluoro-1-methyl-1H-indazole	1784678-61-0	C₈H₆BrFN₂	229.05	Not specified

Data compiled from various chemical supplier databases.

Synthesis of Bromo-Fluoro-Indazole Scaffolds: A Representative Protocol

The synthesis of substituted indazoles is a cornerstone of many medicinal chemistry programs.[1] While the exact route to each isomer will vary, a general and robust synthetic strategy often involves the cyclization of appropriately substituted anilines.

Below is a representative, three-step synthesis for a bromo-fluoro-1H-indazole core, adapted from patent literature, which demonstrates the fundamental chemical transformations involved.[2] This pathway provides a solid foundation for chemists aiming to produce these valuable intermediates.

Experimental Workflow: Synthesis of 5-bromo-4-fluoro-1H-indazole

Caption: Synthetic pathway for 5-bromo-4-fluoro-1H-indazole.

Detailed Step-by-Step Methodology

Step 1: Bromination of 3-Fluoro-2-methylaniline

• Dissolve 3-fluoro-2-methylaniline (1.0 eq) in acetonitrile.

• Cool the solution to a temperature between -10°C and 10°C.

• Add N-bromosuccinimide (NBS) (1.0-1.3 eq) portion-wise, maintaining the temperature.

• Stir the reaction for 1-2 hours.

• Upon completion (monitored by TLC), quench the reaction by adding an aqueous solution of sodium bisulfite (1.1-1.4 eq).

• Stir for an additional 10-30 minutes.

• Extract the product, 2-bromo-5-fluoro-6-methylaniline, with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Causality Behind Experimental Choices: The use of a low temperature during bromination helps to control the regioselectivity of the reaction and minimize the formation of side products. The sodium bisulfite quench is essential to destroy any unreacted bromine and NBS.

Step 2: Ring Closure via Diazotization

• Dissolve the product from Step 1 (1.0 eq) in toluene.

• Add acetic acid and heat the mixture to 80-130°C.

• Slowly add isoamyl nitrite (1.0-1.5 eq) to the heated solution.

• Maintain the temperature and stir for 3-4 hours.

• After the reaction is complete, cool the mixture and remove the solvent under reduced pressure to obtain the crude acetylated indazole product.

Causality Behind Experimental Choices: Isoamyl nitrite is a common and effective diazotizing agent for forming the indazole ring from an ortho-substituted aniline. The acetic acid acts as a proton source and catalyst for the cyclization.

Step 3: Deprotection to Yield the Final Product

• Add the crude product from Step 2 to a mixture of methanol and water.

• Add an inorganic base, such as potassium carbonate or sodium hydroxide.

• Stir the reaction at room temperature for 12-14 hours.

• Upon completion, the product, 5-bromo-4-fluoro-1H-indazole, will often precipitate.

• Collect the solid by filtration, wash with water, and dry under vacuum.

Causality Behind Experimental Choices: The acetyl group is a protecting group for the indazole nitrogen. Its removal under basic conditions is a standard and high-yielding procedure that reveals the N-H bond of the final product.

Applications in Drug Discovery and Medicinal Chemistry

Indazole-containing derivatives are a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[1] Their unique bicyclic structure allows them to mimic purines and engage in a variety of interactions with biological targets, particularly protein kinases.

The presence of bromine, fluorine, and a carboxylate ester on the indazole core provides medicinal chemists with multiple handles for further chemical modification and for fine-tuning the pharmacological properties of a lead molecule.

• Fluorine: The introduction of a fluorine atom can significantly alter a molecule's metabolic stability, lipophilicity, and binding affinity to target proteins.

• Bromine: The bromine atom is an excellent point for introducing further diversity through cross-coupling reactions, such as Suzuki, Heck, or Buchwald-Hartwig couplings. This allows for the rapid generation of libraries of analogues for structure-activity relationship (SAR) studies.

• Carboxylate Ester: The methyl ester can be hydrolyzed to the corresponding carboxylic acid, which can form salt bridges with basic residues in a protein's active site. Alternatively, it can be converted to a wide range of amides to explore further interactions and modulate physicochemical properties.

Substituted indazoles have been investigated for a wide range of therapeutic applications, including:

• Oncology: As inhibitors of various protein kinases.[3]

• Anti-inflammatory agents. [4]

• Neurological Disorders: For their activity against targets involved in neurodegenerative diseases.[5]

• Antimicrobial agents. [6]

Safety, Handling, and Storage

As with all laboratory chemicals, proper safety precautions must be observed when handling substituted bromo-fluoro-indazoles.

Hazard Identification: Based on aggregated GHS data for similar compounds, these substances should be treated with care.[7]

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Recommended Personal Protective Equipment (PPE):

• Safety glasses with side shields or goggles.

• Chemical-resistant gloves (e.g., nitrile).

• A laboratory coat.

Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Avoid breathing dust, fumes, or vapors.

• Avoid contact with skin and eyes.

• Wash hands thoroughly after handling.

Storage:

• Store in a tightly sealed container in a cool, dry place away from incompatible materials.

• For long-term storage, refrigeration (0-8 °C) is often recommended to maintain purity.[7]

Conclusion

The family of methyl bromo-fluoro-1H-indazole-carboxylates represents a versatile and highly valuable class of building blocks for the modern medicinal chemist. While precise identification through CAS numbers is crucial to navigate the complexities of isomerism, the synthetic routes to these scaffolds are well-established. Their strategic functionalization allows for the exploration of vast chemical space, making them key components in the development of new therapeutics across a wide range of disease areas. This guide provides the foundational knowledge for researchers to confidently and safely incorporate these powerful intermediates into their drug discovery programs.

References

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• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PubMed Central. Available at: [Link]

• tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. PubMed Central. Available at: [Link]

• Methyl 1-(4-fluorobenzyl)-1H-indazole-3-carboxylate. PubMed Central. Available at: [Link]

• Synthesis and molecular docking studies of new substituted indazole derivatives for anti-breast cancer activity. Der Pharma Chemica. Available at: [Link]

• Methyl 4-bromo-1H-indazole-6-carboxylate. American Elements. Available at: [Link]

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• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Publishing. Available at: [Link]

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Introduction: The Strategic Role of Fluorine in Indazole-Based Drug Design

An In-Depth Technical Guide to the Chemical and Physical Properties of Fluorinated Indazoles for Drug Discovery Professionals

Indazole derivatives are a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents due to their versatile biological activities.[1][2] The strategic incorporation of fluorine into the indazole scaffold is a powerful tactic employed by medicinal chemists to modulate a molecule's physicochemical, pharmacokinetic, and pharmacodynamic profiles.[3][4] The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine (C-F) bond—can profoundly influence key drug-like characteristics such as metabolic stability, membrane permeability, acidity (pKa), and binding affinity.[5][6][7]

The introduction of fluorine can lead to enhanced biological potency, improved selectivity, and a more favorable pharmacokinetic profile, making fluorinated indazoles highly attractive candidates for drug development.[1][5][6] This guide provides a comprehensive overview of the essential chemical and physical properties of fluorinated indazoles, offering field-proven insights and practical methodologies for researchers, scientists, and drug development professionals.

I. Chemical Properties and Synthesis

The chemical behavior of fluorinated indazoles is defined by the interplay between the aromatic indazole core and the electronic effects of the fluorine substituents.

Synthesis of Fluorinated Indazoles

The preparation of fluorinated indazoles can be broadly approached in two ways: by constructing the indazole ring from fluorinated precursors or by direct fluorination of a pre-formed indazole scaffold.

• From Fluorinated Precursors: This is a common and reliable strategy. For instance, 1H-indazoles can be synthesized from arylhydrazones through direct aryl C-H amination using oxidants like [bis-(trifluoroacetoxy)iodo]benzene (PIFA).[1] If the starting arylhydrazone contains fluorine atoms, the resulting indazole will be fluorinated. Other methods include 1,3-dipolar cycloaddition reactions that can incorporate fluorinated components.[1]

• Direct Fluorination: Late-stage fluorination is an increasingly valuable strategy in drug discovery. Recent advancements have enabled the direct, regioselective fluorination of the indazole ring. For example, a metal-free method using N-fluorobenzenesulfonimide (NFSI) in water allows for the efficient C-3 fluorination of 2H-indazoles.[8] This approach is attractive for its operational simplicity and environmental friendliness.[8]

General synthetic strategies for fluorinated indazoles.

Reactivity and Tautomerism

Indazoles exist in two primary tautomeric forms: the more thermodynamically stable 1H-indazole and the 2H-indazole.[1] The position of fluorine substituents can influence this tautomeric equilibrium through electronic effects. The C-F bond is exceptionally strong (bond dissociation energy >100 kcal/mol), rendering fluorinated positions highly resistant to chemical and metabolic degradation.[6][9] This inherent stability is a primary reason for fluorine's use as a "metabolic blocker."[4][10]

II. Physical and Spectroscopic Properties

Thorough characterization of physical and spectroscopic properties is critical for confirming the structure and purity of fluorinated indazoles and for predicting their behavior in biological systems.

Spectroscopic Characterization

• Nuclear Magnetic Resonance (NMR):

  • ¹⁹F NMR: This is the most direct technique for observing the fluorinated positions. The chemical shifts are highly sensitive to the local electronic environment.

  • ¹H and ¹³C NMR: The high electronegativity of fluorine causes predictable deshielding (downfield shifts) of nearby ¹H and ¹³C nuclei. J-coupling between fluorine and carbon/proton nuclei (¹JCF, ²JCF, ³JCH, etc.) provides invaluable structural information for confirming the position of fluorination.

• X-ray Crystallography: Single-crystal X-ray diffraction provides unambiguous proof of molecular structure. Studies on fluorinated indazoles have revealed how fluorine substitution impacts crystal packing and supramolecular interactions, such as hydrogen bonding.[11] For example, while 3-methyl-1H-indazole forms hydrogen-bonded dimers, the more electron-deficient 3-trifluoromethyl-1H-indazole crystallizes in helical chains (catemers).[11]

III. Physicochemical Properties in Drug Discovery

The success of a drug candidate is heavily dependent on its physicochemical properties. Fluorination provides a mechanism to fine-tune these parameters for optimal performance.

Impact of fluorination on key drug discovery properties.

Lipophilicity (logP)

Lipophilicity, the measure of a compound's partitioning between an oily and an aqueous phase, is a critical determinant of solubility, permeability, and plasma protein binding. The introduction of fluorine generally increases a molecule's lipophilicity.[5][6] This can enhance membrane permeability and improve oral bioavailability.[6] For instance, the presence of a fluorine atom at the C6 position of an indazole derivative dramatically increased its oral bioavailability to 61%.[5]

Acidity and Basicity (pKa)

Fluorine is a highly electronegative atom that exerts a powerful electron-withdrawing inductive effect. When placed on or near the indazole ring, it decreases the electron density of the nitrogen atoms, making them less basic.[12] This lowering of pKa can be strategically used to modulate a compound's ionization state at physiological pH, which in turn affects its solubility, cell penetration, and potential for off-target interactions.[12]

Metabolic Stability

One of the most significant advantages of fluorination is the enhancement of metabolic stability.[3][4] Many drug candidates fail due to rapid metabolism by cytochrome P450 (CYP450) enzymes, which often occurs at electron-rich C-H bonds.[10] Replacing a metabolically vulnerable hydrogen atom with a fluorine atom can physically block this enzymatic oxidation.[4][10] This "metabolic blocking" strategy can significantly increase a drug's half-life (t½) and overall exposure.[10][13]

Summary of Physicochemical Properties

The following table summarizes the impact of fluorination on key properties using indole/indazole analogs as examples.

Compound ID	Description	Half-life (t½, min)	Rationale for Property Change
UT-155	Non-fluorinated indole parent	12.35[13]	Baseline metabolic stability.
32a	4-Fluoro-indazole analog	13.29[10][13]	Minor increase in stability; fluorine position may not be at the primary metabolic site.
32c	CF₃-substituted indazole analog	53.71[13]	Significant increase in stability; the bulky and electron-withdrawing CF₃ group effectively shields the molecule from CYP450-mediated metabolism.
Indazole-A	Non-fluorinated ROCK1 Inhibitor	Low Oral Bioavailability	Susceptible to metabolism.
6-Fluoroindazole-A	Fluorinated ROCK1 Inhibitor	61% Oral Bioavailability[5][6]	Fluorine at C6 blocks a metabolic "soft spot," reducing first-pass metabolism and increasing systemic exposure.

IV. Experimental Protocol: Determination of Lipophilicity (logD₇.₄) by RP-HPLC

Rationale: The distribution coefficient at physiological pH (logD₇.₄) is a more relevant measure of lipophilicity for ionizable compounds like indazoles than the partition coefficient (logP). This protocol describes a robust, high-throughput method using reversed-phase high-performance liquid chromatography (RP-HPLC) to estimate logD₇.₄. The method is based on the principle that a compound's retention time on a nonpolar stationary phase (like C18) is correlated with its lipophilicity.

Workflow for logD₇.₄ determination by RP-HPLC.

Step-by-Step Methodology

• Preparation of Reagents and Standards:

  • Mobile Phase A: Prepare a 100 mM phosphate buffer and adjust the pH to exactly 7.4. Filter through a 0.22 µm filter.

  • Mobile Phase B: HPLC-grade acetonitrile (MeCN).

  • Calibration Standards: Prepare 1 mg/mL stock solutions in DMSO for a set of 5-7 commercially available compounds with known, validated logD₇.₄ values spanning a range (e.g., -1 to +5).

  • Test Samples: Prepare 1 mg/mL stock solutions of the fluorinated indazole compounds in DMSO.

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Column Temperature: 25 °C.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV at 254 nm (or the λₘₐₓ of the indazole compounds).

• Experimental Procedure:

  • Determine Dead Time (t₀): Inject a non-retained compound (e.g., uracil or sodium nitrate) and record its retention time. This is the column void volume time.

  • Run Calibration Standards:

    • For each standard, perform a series of isocratic runs with varying mobile phase compositions (e.g., 40%, 50%, 60%, 70% MeCN in pH 7.4 buffer).

    • Record the retention time (tᵣ) for each standard at each mobile phase composition.

  • Run Test Samples: Repeat the same series of isocratic runs for each fluorinated indazole sample, recording the retention times.

• Data Analysis and Calculation:

  • For each run (for both standards and samples), calculate the capacity factor, k' = (tᵣ - t₀) / t₀ .

  • Calculate the logarithm of the capacity factor, log k' .

  • For the calibration standards, plot their known logD₇.₄ values against the calculated log k' values obtained at a specific mobile phase composition (e.g., 50% MeCN).

  • Perform a linear regression on the calibration plot to obtain a standard curve equation (y = mx + c), where y = logD₇.₄ and x = log k'.

  • Using the log k' values calculated for your fluorinated indazole samples (at the same 50% MeCN composition), interpolate their logD₇.₄ values using the standard curve equation.

Self-Validation: The trustworthiness of this protocol is ensured by the quality of the linear regression (R² > 0.98) for the calibration curve. The inclusion of quality control (QC) standards with known logD values, run alongside the test samples, validates the accuracy of the measurements for each batch.

V. Conclusion

Fluorinated indazoles represent a privileged class of compounds in modern drug discovery. The strategic incorporation of fluorine provides a powerful tool to overcome common liabilities in drug development, such as poor metabolic stability and suboptimal physicochemical properties. A thorough understanding and systematic evaluation of the chemical and physical properties discussed in this guide are essential for harnessing the full potential of fluorine chemistry. By integrating these principles and methodologies, researchers can more effectively design and optimize fluorinated indazole candidates with a higher probability of clinical success.

References

• Teichert, J., Oulié, P., Jacob, K., Vendier, L., Etienne, M., Claramunt, R. M., López, C., Pérez Medina, C., Alkorta, I., & Elguero, J. (n.d.). The structure of fluorinated indazoles: the effect of the replacement of a H by a F atom on the supramolecular structure of NH-indazoles. New Journal of Chemistry.
• Abbas, A. A. (2024). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. RSC Advances.
• Pérez-Aragón, P., et al. (2009). Fluorinated indazoles as novel selective inhibitors of nitric oxide synthase (NOS): synthesis and biological evaluation. Bioorganic & Medicinal Chemistry.
• Zhou, C., et al. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules.
• (n.d.). Synthetic Strategies to Access Fluorinated Azoles. PMC.
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• Ghosh, P., & Hajra, A. (2021). Fluorination of 2H-Indazoles Using N-Fluorobenzenesulfonimide. Organic Chemistry Portal.
• Bhattarai, P., Trombley, T., & Altman, R. (2026). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv.
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• Al-Ostath, A. (2020). Importance of Fluorine in Benzazole Compounds. MDPI.

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An In-depth Technical Guide to the Molecular Structure of Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular structure of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate, a halogenated indazole derivative of significant interest in medicinal chemistry. While direct experimental data for this specific molecule is not extensively published, this guide synthesizes information from closely related analogues and fundamental principles of organic chemistry and spectroscopy to propose a robust model of its synthesis, structural characteristics, and potential biological significance. The indazole core is a well-established pharmacophore, and understanding the nuanced effects of its substitution pattern is critical for the rational design of novel therapeutic agents.

Introduction: The Significance of the Indazole Scaffold

The indazole ring system, a fusion of benzene and pyrazole rings, is a prominent heterocyclic motif in numerous biologically active compounds.[1][2] Its structural rigidity and ability to participate in various intermolecular interactions, including hydrogen bonding, make it a privileged scaffold in drug discovery. Indazole derivatives have demonstrated a wide spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and antitumor properties.[3] The strategic placement of substituents on the indazole core allows for the fine-tuning of a molecule's physicochemical properties and its interaction with biological targets. The title compound, methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate, incorporates several key features: a bromine atom, a fluorine atom, and a methyl carboxylate group, each contributing to its unique electronic and steric profile.

Proposed Synthesis and Mechanistic Considerations

A plausible synthetic route to methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate can be devised based on established methods for the synthesis of substituted indazoles. A common and effective strategy involves the cyclization of appropriately substituted ortho-fluoro carbonyl compounds with hydrazine.[4]

Proposed Synthetic Pathway:

Caption: Proposed synthetic route to the title compound.

Experimental Protocol (Hypothetical):

• Amination of 2,4-Difluoro-5-bromobenzonitrile: The starting material, 2,4-difluoro-5-bromobenzonitrile, would undergo nucleophilic aromatic substitution with a suitable amine source, such as ammonia or a protected amine, to selectively replace the fluorine atom at the 2-position. The higher reactivity of the fluorine atom ortho to the nitrile group facilitates this selective amination.

• Hydrolysis and Esterification: The resulting 2-amino-4-fluoro-5-bromobenzonitrile would then be subjected to acidic or basic hydrolysis to convert the nitrile group into a carboxylic acid. Subsequent esterification with methanol under acidic conditions would yield methyl 2-amino-4-fluoro-5-bromobenzoate.

• Diazotization and Cyclization: The key indazole ring formation would be achieved through a diazotization reaction of the aniline derivative, followed by an intramolecular cyclization. Treatment with a diazotizing agent like sodium nitrite in an acidic medium would form a diazonium salt, which would then undergo spontaneous cyclization to form the pyrazole ring fused to the benzene ring, yielding the final product.

In-depth Molecular Structure Analysis

The structural features of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate can be predicted based on the analysis of similar compounds and spectroscopic principles.

Tautomerism

Like many indazoles, the title compound can exist in two tautomeric forms: the 1H- and 2H-tautomers. The position of the proton on the nitrogen atoms of the pyrazole ring is in dynamic equilibrium. In solution, the 1H-tautomer is generally the more stable and predominant form for most indazoles.[1] Spectroscopic techniques, particularly NMR, are crucial for distinguishing between these tautomers.

Spectroscopic Characterization (Predicted)

While specific spectra for the title compound are not available, we can predict the key features based on known data for halogenated and ester-substituted indazoles.[1][2][5][6][7]

1H NMR Spectroscopy:

The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl ester protons. The chemical shifts and coupling constants of the aromatic protons would be influenced by the electron-withdrawing effects of the bromine, fluorine, and carboxylate groups.

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)
H5	~7.5 - 7.8	d	~8.0 - 9.0
H7	~7.8 - 8.1	d	~1.0 - 2.0
NH	~13.0 - 14.0	br s	-
OCH3	~3.9 - 4.1	s	-

13C NMR Spectroscopy:

The carbon NMR spectrum would provide valuable information about the carbon framework of the molecule. The chemical shifts of the carbon atoms in the benzene ring will be significantly affected by the halogen substituents.

Carbon	Predicted Chemical Shift (ppm)
C=O	~160 - 165
C3	~135 - 140
C4	~155 - 160 (d, 1JCF)
C5	~115 - 120
C6	~110 - 115
C7	~120 - 125
C7a	~140 - 145
C3a	~120 - 125
OCH3	~52 - 55

Mass Spectrometry:

High-resolution mass spectrometry would be essential for confirming the molecular formula. The presence of bromine would result in a characteristic isotopic pattern (79Br and 81Br in an approximate 1:1 ratio) in the mass spectrum, providing a clear signature for the molecule.

X-ray Crystallography Insights (Inferred)

While a crystal structure for the title compound is not publicly available, analysis of related indazole structures suggests key architectural features.[8][9] The indazole ring system is expected to be nearly planar. In the solid state, intermolecular interactions, such as hydrogen bonding between the N-H of one molecule and a nitrogen or oxygen atom of a neighboring molecule, are likely to play a significant role in the crystal packing. The presence of the fluorine and bromine atoms could also lead to halogen bonding interactions.

Caption: 2D structure of the title compound.

Biological Context and Potential Applications

Indazole derivatives are widely recognized for their potential as kinase inhibitors, which are crucial targets in cancer therapy. The specific substitution pattern of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate suggests it could be a valuable intermediate in the synthesis of more complex molecules with therapeutic potential. The bromine atom at the 6-position can serve as a handle for further functionalization through cross-coupling reactions, allowing for the introduction of diverse chemical moieties to explore structure-activity relationships. The fluorine atom at the 4-position can enhance metabolic stability and binding affinity to target proteins.

Potential Signaling Pathway Involvement:

Caption: Potential inhibition of kinase signaling pathways.

Conclusion

Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate represents a strategically designed molecule with significant potential in the field of medicinal chemistry. This guide has provided a comprehensive, albeit predictive, analysis of its molecular structure, synthesis, and potential biological relevance. The insights presented herein, derived from the study of analogous compounds, offer a solid foundation for researchers and scientists to build upon in their efforts to develop novel indazole-based therapeutics. Further experimental validation of the proposed synthetic route and detailed spectroscopic and crystallographic analysis are warranted to fully elucidate the properties of this promising compound.

References

• Teixeira, F. C., Ramos, H., Antunes, I. F., Curto, M. J. M., Duarte, M. T., & Bento, I. (2006). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. Molecules, 11(11), 867–889. [Link]

• Teixeira, F. C., Ramos, H., Antunes, I. F., Curto, M. J. M., Duarte, M. T., & Bento, I. (2006). Synthesis and structural characterization of 1- and 2-substituted indazoles: ester and carboxylic acid derivatives. PubMed. [Link]

• Teixeira, F. C., Ramos, H., Antunes, I. F., Curto, M. J. M., Duarte, M. T., & Bento, I. (2006). Synthesis and structural characterization of 1- and 2-substituted indazoles: ester and carboxylic acid derivatives. Semantic Scholar. [Link]

• Teixeira, F. C., Ramos, H., Antunes, I. F., Curto, M. J. M., Duarte, M. T., & Bento, I. (2006). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. OUCI. [Link]

• Various Authors. (2021). New C‐3 Substituted 1H‐ and 2H‐Indazolephosphonic Acid Regioisomers: Synthesis, Spectroscopic Characterization and X‐Ray Diffraction Studies. ResearchGate. [Link]

• Sharma, V., Sharma, S., Sharma, N., Sharma, S., & Paul, S. (n.d.). Supporting Information. New Journal of Chemistry. [Link]

• Various Authors. (2007). Supporting Information. Wiley-VCH. [Link]

• Teixeira, F. C., Ramos, H., Antunes, I. F., Curto, M. J. M., Duarte, M. T., & Bento, I. (2006). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. MDPI. [Link]

• PrepChem.com. (n.d.). Synthesis of (b) 6-Bromo-3-(1-methyl-4-piperidinyl)-1H-indazole. PrepChem.com. [Link]

• Doi, T., & Sakai, T. (2023). Methyl 1-(4-fluorobenzyl)-1H-indazole-3-carboxylate. Acta Crystallographica Section E: Crystallographic Communications, E79(Pt 12), 1163–1166. [Link]

• Organic Syntheses. (n.d.). 1H-indazole-3-carboxylic acid, ethyl ester. Organic Syntheses Procedure. [Link]

• Narayana Swamy, G., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316. [Link]

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• Doi, T., & Sakai, T. (2023). Methyl 1-(4-fluorobenzyl)-1H-indazole-3- carboxylate. IUCr Journals. [Link]

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A Comprehensive Technical Guide to 6-bromoquinoxaline-2-carboxylic acid

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction

The quinoxaline scaffold is a prominent heterocyclic motif in medicinal chemistry, recognized for its broad spectrum of biological activities. This guide provides a detailed technical overview of a specific derivative, 6-bromoquinoxaline-2-carboxylic acid, with the molecular formula C9H5BrN2O2. While the initial query presented the molecular formula C9H6BrFN2O2, extensive database searches did not identify a common, well-characterized compound with this exact composition. However, 6-bromoquinoxaline-2-carboxylic acid represents a structurally similar and scientifically documented compound, making it a relevant and valuable subject for this in-depth guide. This document will adhere to the principles of scientific integrity by focusing on this known chemical entity, providing a robust resource for researchers in the field.

The introduction of a bromine atom and a carboxylic acid group to the quinoxaline core significantly influences its physicochemical properties and biological activity, making it a versatile intermediate in the synthesis of novel therapeutic agents. This guide will delve into the systematic naming, structural elucidation, synthesis, and potential applications of 6-bromoquinoxaline-2-carboxylic acid, offering field-proven insights and methodologies.

IUPAC Nomenclature and Structural Elucidation

The systematic name for the compound with the molecular formula C9H5BrN2O2, as determined by the International Union of Pure and Applied Chemistry (IUPAC), is 6-bromoquinoxaline-2-carboxylic acid [1]. The name is derived from the parent heterocycle, quinoxaline, which is a bicyclic system consisting of a benzene ring fused to a pyrazine ring.

The numbering of the quinoxaline ring system is crucial for unambiguously defining the positions of the substituents. The numbering begins at one of the nitrogen atoms and proceeds around the ring, giving the heteroatoms the lowest possible locants. In this case, the substituents are a bromine atom at position 6 and a carboxylic acid group at position 2.

Caption: 2D structure of 6-bromoquinoxaline-2-carboxylic acid.

Table 1: Physicochemical Properties of 6-bromoquinoxaline-2-carboxylic acid

Property	Value	Source
Molecular Formula	C9H5BrN2O2	PubChem[1]
Molecular Weight	253.05 g/mol	PubChem[1]
XLogP3	2.3	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	4	PubChem[1]
Rotatable Bond Count	1	PubChem[1]
Exact Mass	251.9589 Da	PubChem[1]
Monoisotopic Mass	251.9589 Da	PubChem[1]
Topological Polar Surface Area	66.2 Ų	PubChem[1]
Heavy Atom Count	14	PubChem[1]

Synthetic Methodologies

The synthesis of substituted quinoxaline-2-carboxylic acids typically involves the condensation of a substituted o-phenylenediamine with a derivative of pyruvic acid. For 6-bromoquinoxaline-2-carboxylic acid, a common synthetic route would start from 4-bromo-1,2-diaminobenzene.

Experimental Protocol: Synthesis of 6-bromoquinoxaline-2-carboxylic acid

This protocol describes a representative synthesis of 6-bromoquinoxaline-2-carboxylic acid.

Materials:

• 4-bromo-1,2-diaminobenzene

• Sodium pyruvate

• Ethanol

• Water

• Hydrochloric acid (concentrated)

• Sodium hydroxide

• Activated charcoal

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 10 mmol of 4-bromo-1,2-diaminobenzene in 50 mL of ethanol.

• Addition of Reagents: To the stirred solution, add a solution of 12 mmol of sodium pyruvate in 20 mL of water.

• Reaction: Gently reflux the mixture for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath.

• Precipitation: Acidify the reaction mixture by the dropwise addition of concentrated hydrochloric acid until the pH is approximately 2-3. A precipitate should form.

• Isolation: Collect the crude product by vacuum filtration and wash with cold water.

• Purification: Recrystallize the crude product from an ethanol/water mixture. If the solution is colored, it can be treated with activated charcoal.

• Drying: Dry the purified crystals in a vacuum oven at 60 °C to obtain 6-bromoquinoxaline-2-carboxylic acid as a solid.

Caption: Synthetic workflow for 6-bromoquinoxaline-2-carboxylic acid.

Applications in Drug Discovery and Medicinal Chemistry

The quinoxaline nucleus is a key structural component in numerous compounds with a wide range of pharmacological activities, including anticancer, antimicrobial, and antiviral properties. The presence of the bromine atom on the benzene ring of 6-bromoquinoxaline-2-carboxylic acid can enhance lipophilicity and may lead to improved membrane permeability. The carboxylic acid group provides a handle for further chemical modifications, such as the formation of amides and esters, allowing for the generation of diverse chemical libraries for drug screening.

Substituted indoles, which share some structural similarities with quinoxalines in being nitrogen-containing heterocyclic compounds, have shown significant potential in drug discovery. For instance, nitroindole derivatives are being investigated as protease-activated receptor 4 (PAR-4) antagonists and as anticancer agents that bind to c-Myc G-quadruplex DNA[2][3][4]. While not a direct analogue, the principles of targeting specific biological pathways through substituted heterocyclic scaffolds are applicable to derivatives of 6-bromoquinoxaline-2-carboxylic acid.

Conclusion

6-bromoquinoxaline-2-carboxylic acid is a valuable building block in medicinal chemistry, offering a versatile scaffold for the development of novel therapeutic agents. Its synthesis is straightforward, and the functional groups present allow for a wide range of chemical modifications. While the initial query for a compound with the molecular formula C9H6BrFN2O2 did not yield a specific known entity, the exploration of the closely related and well-characterized 6-bromoquinoxaline-2-carboxylic acid provides a scientifically grounded and in-depth technical resource for researchers in the field. Further investigation into the biological activities of derivatives of this compound is warranted and holds promise for future drug discovery efforts.

References

• PubChem. 6-Bromoquinoxaline-2-carboxylic acid. National Center for Biotechnology Information. [Link]

• Smith, G. F. (2011). Indole compounds in drug discovery. Progress in medicinal chemistry, 50, 1–55.
• Wootten, D. W., et al. (2013). Substituted indoles as selective protease activated receptor 4 (PAR-4) antagonists: Discovery and SAR of ML354. Bioorganic & medicinal chemistry letters, 23(15), 4373–4378.
• Kumar, A., et al. (2021). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. ChemMedChem, 16(10), 1667–1677.

• PubMed. Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. National Library of Medicine. [Link]

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The Diverse Biological Activities of Bromo-Indazole Derivatives: A Technical Guide for Drug Discovery Professionals

Introduction: The Privileged Scaffold of Bromo-Indazole in Medicinal Chemistry

The indazole nucleus, a bicyclic heteroaromatic system, has emerged as a "privileged scaffold" in medicinal chemistry due to its remarkable versatility in engaging with a wide array of biological targets.[1][2] The introduction of a bromine atom to this core structure further enhances its utility, providing a key handle for synthetic elaboration and often contributing to improved potency and selectivity of the resulting derivatives. This guide provides an in-depth exploration of the multifaceted biological activities of bromo-indazole derivatives, offering a technical resource for researchers and drug development professionals. We will delve into their anticancer, antimicrobial, and anti-inflammatory properties, elucidating the underlying mechanisms of action and providing robust experimental protocols for their evaluation.

Anticancer Activity: Targeting the Engines of Malignancy

Bromo-indazole derivatives have demonstrated significant potential as anticancer agents, acting through various mechanisms to inhibit tumor growth and proliferation.[3][4] A primary mode of action is the inhibition of protein kinases, enzymes that play a pivotal role in cell signaling pathways controlling cell growth, differentiation, and survival.[5][6]

Mechanism of Action: Kinase Inhibition

Many bromo-indazole derivatives function as ATP-competitive kinase inhibitors. The indazole core can mimic the purine hinge-binding motif of ATP, allowing it to dock into the active site of kinases and block their catalytic activity.[7] This inhibition can disrupt key signaling pathways that are often dysregulated in cancer.

A prominent example is the inhibition of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis, the process by which new blood vessels are formed to supply tumors with nutrients and oxygen.[8] Certain 6-bromo-1H-indazole derivatives have shown potent inhibitory activity against VEGFR-2.[8]

Another critical target is Polo-like kinase 4 (PLK4), a master regulator of centriole duplication. Dysregulation of PLK4 can lead to aneuploidy, a hallmark of many cancers. Indazole-based compounds have been developed as potent PLK4 inhibitors.[5]

Signaling Pathway: VEGFR-2 Inhibition by Bromo-Indazole Derivatives

Caption: Bromo-indazole derivatives can inhibit VEGFR-2 signaling.

Experimental Protocol: In Vitro Anticancer Activity Assessment

A standard method to evaluate the anticancer potential of novel compounds is the MTT assay, which measures cell viability.[8][9][10]

Protocol: MTT Cell Viability Assay

• Cell Seeding: Plate cancer cells (e.g., HCT116, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.[8][10]

• Compound Treatment: Treat the cells with various concentrations of the bromo-indazole derivative (e.g., 0.1 to 100 µM) and a vehicle control (e.g., DMSO). Incubate for 24, 48, or 72 hours.[10]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[10]

• Formazan Solubilization: Remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[8][10]

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50), which is the concentration of the compound that inhibits cell growth by 50%.[9]

Quantitative Data: Anticancer Activity of Bromo-Indazole Derivatives

Compound Class	Target	Cancer Cell Line	IC50 (µM)	Reference
Indazole Derivative (2f)	Not Specified	4T1 (Breast Cancer)	0.23 - 1.15	[3][11]
6-Bromo-1H-indazole Derivatives	VEGFR-2	Not Specified	< 0.005 - < 0.01	[8]
3-(indol-2-yl)indazoles	Chek1	Not Specified	0.0003	[12]
1H-indazole derivatives	EGFR	Not Specified	0.0053 - 0.0083	[1]

Antimicrobial Activity: A New Frontier in Combating Drug Resistance

The emergence of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. Bromo-indazole derivatives have shown promise in this area, exhibiting activity against a range of bacteria.[13][14][15]

Mechanism of Action: Targeting Bacterial Cell Division

One of the key mechanisms of antibacterial action for some bromo-indazole derivatives is the inhibition of the filamentous temperature-sensitive protein Z (FtsZ).[13] FtsZ is a crucial protein in bacterial cell division, forming a contractile ring at the division site. Inhibition of FtsZ disrupts this process, leading to filamentation and eventual cell death.[13]

Experimental Workflow: Antimicrobial Activity Screening

Caption: Bromo-indazoles can suppress inflammatory pathways.

Experimental Protocol: In Vitro Anti-inflammatory Assay

The protein denaturation assay is a simple and effective in vitro method to screen for anti-inflammatory activity. [16][17][18] Protocol: Inhibition of Protein Denaturation

• Reaction Mixture: Prepare a reaction mixture containing the bromo-indazole derivative at various concentrations and a protein solution (e.g., 1% aqueous solution of bovine serum albumin).

• Incubation: Incubate the mixture at 37°C for 20 minutes.

• Heating: Heat the mixture at 51°C for 20 minutes.

• Cooling: Cool the solutions to room temperature.

• Turbidity Measurement: Measure the turbidity of the solutions spectrophotometrically at 660 nm.

• Calculation: Calculate the percentage inhibition of denaturation. A standard anti-inflammatory drug like diclofenac sodium is used as a positive control. [18]

Quantitative Data: Anti-inflammatory Activity of Indazole Derivatives

Compound	Assay	IC50 (µM)	Reference
5-aminoindazole	COX-2 Inhibition	12.32 - 23.42	[19]
Indazole Derivatives	COX-2 Inhibition	12.32 - 23.42	[19]

Conclusion and Future Directions

Bromo-indazole derivatives represent a highly versatile and promising class of compounds with a broad spectrum of biological activities. Their demonstrated efficacy as anticancer, antimicrobial, and anti-inflammatory agents, coupled with their synthetic tractability, makes them attractive candidates for further drug discovery and development efforts. Future research should focus on optimizing the structure-activity relationships of these derivatives to enhance their potency, selectivity, and pharmacokinetic properties. The application of computational modeling and structure-based drug design will be instrumental in guiding the synthesis of next-generation bromo-indazole-based therapeutics with improved efficacy and safety profiles.

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The Strategic Imperative of Fluorine in Bioactive Indazole Design: A Technical Guide

Executive Summary: The indazole nucleus is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of clinically successful drugs.[1][2][3] This guide delves into the strategic incorporation of fluorine, an element with unique physicochemical properties, to optimize the therapeutic potential of indazole-based compounds. By exploring the nuanced effects of fluorine substitution on molecular properties, pharmacokinetics, and pharmacodynamics, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of why and how to leverage fluorine in the design of next-generation indazole therapeutics. This document will elucidate the causal mechanisms behind fluorine's impact, present actionable experimental protocols, and showcase illustrative case studies of approved drugs where this strategy has proven pivotal.

Chapter 1: The Indazole Scaffold and the Unique Role of Fluorine in Medicinal Chemistry

The Indazole Nucleus: A Privileged Scaffold

Indazole, a bicyclic aromatic heterocycle, is a bioisostere of indole and has demonstrated a wide array of pharmacological activities, including anti-tumor, anti-inflammatory, and anti-HIV properties.[1] Its structural rigidity and ability to participate in various non-covalent interactions make it an ideal foundation for designing targeted therapies.[4] Numerous indazole-containing drugs, such as Niraparib and Entrectinib, have reached the market, validating the therapeutic importance of this core structure.[1][5]

The Fluorine 'Effect': A Primer

Fluorine is the most electronegative element, yet it is only slightly larger than a hydrogen atom.[6][7] This combination of properties is central to its strategic use in drug design. Key characteristics include:

• High Electronegativity (Pauling scale: 3.98): This creates strong, polarized carbon-fluorine (C-F) bonds and significantly alters local electronic environments.[8]

• Small van der Waals Radius (1.47 Å): Allows fluorine to act as a bioisostere for hydrogen (1.20 Å), enabling substitution with minimal steric perturbation.[9]

• Strong C-F Bond (Bond Dissociation Energy: ~110 kcal/mol): This bond is exceptionally stable, making it resistant to metabolic cleavage by cytochrome P450 (CYP) enzymes.[9]

The judicious placement of fluorine can profoundly influence a molecule's acidity (pKa), lipophilicity (logP), metabolic stability, and binding affinity, making it a powerful tool for lead optimization.[10][11][12]

Chapter 2: Strategic Fluorination and its Impact on Physicochemical Properties

The introduction of fluorine is a deliberate strategy to fine-tune a molecule's drug-like properties. The effects, however, are highly dependent on the position and number of fluorine atoms.

Modulating Acidity/Basicity (pKa)

The strong electron-withdrawing nature of fluorine significantly impacts the pKa of nearby acidic or basic functional groups. When placed on or near the indazole ring, fluorine can lower the pKa of the protonated indazole nitrogen. This is a direct consequence of the inductive effect, where the fluorine atom pulls electron density away from the ring system, making the corresponding proton more acidic (i.e., the conjugate base is stabilized).[9][13] This modulation can be critical for optimizing a drug's solubility, absorption, and interaction with its biological target.[14]

Table 1: Illustrative Impact of Fluorination on Heterocycle pKa

Compound	Substituent	pKa (Protonated Species)	Rationale
Pyridine	H	5.2	Baseline
2-Fluoropyridine	2-F	-0.44	Strong inductive electron withdrawal by fluorine significantly reduces the basicity of the ring nitrogen.
3-Fluoropyridine	3-F	2.97	Inductive effect is still present but attenuated by distance compared to the 2-position.

| 4-Fluoropyridine | 4-F | 4.65 | Inductive effect is weaker at the 4-position, resulting in a smaller change in pKa. |

Note: Data is illustrative of general principles. Actual pKa values for specific indazole derivatives would require experimental determination or specific computational prediction.[13][15]

Tuning Lipophilicity (LogP/LogD)

The effect of fluorine on lipophilicity is complex and often counterintuitive. While a single fluorine atom can increase lipophilicity (logP), this effect is highly context-dependent.[15] The introduction of fluorine can increase the hydrophobic surface area of a molecule. However, the polarized C-F bond can also lead to increased interactions with polar environments, sometimes decreasing lipophilicity.[13] The overall change in logP depends on the molecule's global structure and the specific position of the fluorine atom(s).[13][15] This nuanced control allows medicinal chemists to precisely modulate a compound's ability to cross cell membranes and access its target.[8]

Chapter 3: Enhancing Pharmacokinetic Profiles through Fluorine Substitution

A primary motivation for incorporating fluorine is to improve a drug's pharmacokinetic profile, particularly its metabolic stability.[11][16]

Blocking Metabolic Hotspots: The Power of the C-F Bond

Many drug candidates fail due to rapid metabolic breakdown, often through oxidation of vulnerable C-H bonds by CYP enzymes.[17] Replacing a hydrogen atom at a known metabolic "soft spot" with a fluorine atom is a widely used and effective strategy.[8] The high strength of the C-F bond makes it resistant to enzymatic cleavage, effectively "blocking" this route of metabolism and increasing the drug's half-life and systemic exposure.[9][17][18]

Diagram illustrating metabolic blocking by fluorine substitution.

Protocol: In Vitro Metabolic Stability Assessment

This protocol provides a framework for evaluating the metabolic stability of fluorinated and non-fluorinated indazole analogs using liver microsomes, a self-validating system where the disappearance of the parent compound over time directly measures its metabolic rate.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of test compounds.

Materials:

• Test Compounds (10 mM stock in DMSO)

• Pooled Human Liver Microsomes (HLM, e.g., 20 mg/mL)

• NADPH Regeneration System (e.g., Corning Gentest™)

• Phosphate Buffer (0.1 M, pH 7.4)

• Acetonitrile with Internal Standard (e.g., 100 nM Warfarin) for quenching

• LC-MS/MS system for analysis

Methodology:

• Preparation:

  • Thaw HLM on ice. Dilute to 0.5 mg/mL in 0.1 M phosphate buffer.

  • Prepare the NADPH regeneration system according to the manufacturer's instructions.

  • Prepare test compound solutions by diluting the 10 mM stock to a 100 µM working solution in buffer.

• Incubation:

  • Pre-warm the HLM suspension and NADPH regeneration system at 37°C for 10 minutes.

  • In a 96-well plate, add 188 µL of the HLM suspension to each well.

  • Add 2 µL of the 100 µM test compound working solution to initiate the reaction (final concentration: 1 µM). Mix gently.

  • Immediately take a 25 µL aliquot for the t=0 time point and quench in a separate plate containing 100 µL of ice-cold acetonitrile with internal standard.

  • Incubate the reaction plate at 37°C with shaking.

  • At subsequent time points (e.g., 5, 15, 30, 60 minutes), remove 25 µL aliquots and quench as described above.

• Sample Analysis:

  • Seal the quenched sample plate, vortex, and centrifuge at 4000 rpm for 15 minutes to pellet precipitated protein.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

  • Analyze the samples to determine the peak area ratio of the test compound to the internal standard at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the slope of the linear regression line (k).

  • Calculate the half-life: t½ = -0.693 / k

  • Calculate intrinsic clearance: CLint (µL/min/mg) = (0.693 / t½) * (1 / [microsome concentration])

Chapter 4: Optimizing Pharmacodynamics: Fluorine in Target Engagement

Beyond pharmacokinetics, fluorine can directly enhance a drug's binding affinity and selectivity for its target protein.[11]

The Role of Fluorine in Specific Drug-Target Interactions

The polarized C-F bond can participate in a range of favorable, non-covalent interactions within a protein's binding pocket. These interactions, though individually weak, can collectively contribute significantly to binding energy.[11][19]

• Orthogonal Multipolar Interactions: The electron-poor carbon and electron-rich fluorine of the C-F bond can engage in favorable electrostatic interactions with electron-rich and electron-poor regions of the protein, respectively, such as the backbone carbonyls.[20]

• Hydrogen Bonds: While the C-F bond is a very weak hydrogen bond acceptor, fluorine substitution can modulate the hydrogen-bonding capacity of neighboring functional groups.[8]

• Conformational Control: Fluorine substitution can influence the conformational preferences of a molecule, pre-organizing it into a bioactive conformation that fits more favorably into the target's binding site.[9][19]

Key non-covalent interactions involving fluorine in a binding pocket.

Case Studies: Fluorinated Indazoles in the Clinic

• Niraparib: An orally active poly(ADP-ribose) polymerase (PARP) inhibitor used for the treatment of ovarian cancer.[1][21] The indazole core is crucial for its activity, and while not directly fluorinated on the indazole itself, the principles of using halogens to modulate properties are central to the broader class of PARP inhibitors. The development of related compounds often involves fluorine substitution to enhance properties like cell permeability and metabolic stability.[22][]

• Entrectinib: A potent inhibitor of tyrosine kinases TrkA, TrkB, TrkC, ROS1, and ALK.[5][24][25] Approved for ROS1-positive non-small cell lung cancer and NTRK fusion-positive solid tumors, Entrectinib's structure features a fluorinated indazole derivative.[5][26] The fluorine atom contributes to the overall electronic and steric profile that allows for potent and selective inhibition of its targets, and its design facilitates penetration of the blood-brain barrier, making it effective against brain metastases.[5]

Table 2: Impact of Fluorine Position on Rho Kinase (ROCK1) Inhibition

Compound	Fluorine Position on Indazole	ROCK1 IC50 (nM)	Oral Bioavailability (%)
Analog 1	4-Fluoro	2500	Not Reported
Analog 2	6-Fluoro	14	61

Data from a study on fluorinated indazole derivatives highlights the critical importance of fluorine placement on biological activity and pharmacokinetic properties.[27]

Chapter 5: Synthetic Strategies for Fluorinated Indazoles

The synthesis of fluorinated indazoles can be achieved through various methods, including de novo synthesis from fluorinated starting materials or late-stage fluorination of an existing indazole core.

Protocol: Representative C-3 Fluorination of a 2H-Indazole

This protocol is based on a metal-free method using N-fluorobenzenesulfonimide (NFSI) as the fluorinating agent.[28][29]

Objective: To regioselectively introduce a fluorine atom at the C-3 position of a 2H-indazole.

Materials:

• 2H-indazole substrate (1.0 mmol)

• N-fluorobenzenesulfonimide (NFSI) (1.2 mmol)

• Water (5.0 mL)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Methodology:

• Reaction Setup:

  • In a round-bottom flask, suspend the 2H-indazole substrate (1.0 mmol) in water (5.0 mL).

  • Add NFSI (1.2 mmol) to the suspension.

  • Stir the reaction mixture vigorously at room temperature under ambient air.

• Monitoring:

  • Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed (typically several hours).

• Workup:

  • Once the reaction is complete, add water (10 mL) and extract the mixture with ethyl acetate (3 x 15 mL).

  • Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure 3-fluoro-2H-indazole product.

  • Characterize the final product by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry.

Chapter 6: Future Perspectives and Conclusion

Emerging Trends: ¹⁸F-Labeled Indazoles for PET Imaging

The use of the positron-emitting isotope fluorine-18 (¹⁸F) is a rapidly growing area.[10][16][30] Incorporating ¹⁸F into bioactive indazoles allows for their use as radiotracers in Positron Emission Tomography (PET) imaging.[31][32] This powerful, non-invasive technique enables the visualization and quantification of drug distribution, target engagement, and pharmacodynamics directly in living subjects, bridging the gap between preclinical research and clinical application.[10][33]

Conclusion

Fluorine substitution is far more than a simple bioisosteric replacement for hydrogen; it is a sophisticated, multifaceted strategy for intelligent drug design.[12] For the privileged indazole scaffold, fluorine offers a powerful toolkit to enhance metabolic stability, modulate physicochemical properties, and improve target binding affinity.[27] A thorough understanding of the underlying physical organic principles governing the "fluorine effect" is essential for medicinal chemists to rationally design and develop safer, more effective indazole-based therapeutics. The continued innovation in synthetic fluorination methods will undoubtedly expand the application of this "magic atom" in the future of drug discovery.[28][34]

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A Technical Guide to the Discovery and Significance of Novel Indazole Compounds

Abstract

The indazole ring system, a bicyclic heterocycle composed of fused benzene and pyrazole rings, has emerged as a "privileged scaffold" in modern medicinal chemistry.[1] Its unique structural and electronic properties allow it to serve as a versatile template for designing potent and selective modulators of a wide array of biological targets. This guide provides an in-depth analysis of the synthesis, biological activity, and therapeutic significance of novel indazole compounds. We will explore the causality behind synthetic strategies, dissect structure-activity relationships, and present field-proven protocols for their development, offering a comprehensive resource for researchers and drug development professionals.

The Indazole Scaffold: A Privileged Structure in Drug Discovery

Indazole, or benzpyrazole, is a stable, aromatic 10 π-electron system that exists in two primary tautomeric forms, 1H-indazole and 2H-indazole, with the 1H-tautomer being the most thermodynamically stable.[2][3] Its significance in drug design stems from its ability to act as a bioisostere of endogenous structures, particularly the indole nucleus of tryptophan, enabling it to participate in crucial hydrogen bonding and π-stacking interactions within protein active sites.[1] This mimicry, combined with its synthetic tractability, has led to the development of numerous FDA-approved drugs and clinical candidates across diverse therapeutic areas.[4][5]

Marketed drugs containing the indazole scaffold include:

• Axitinib & Pazopanib: Tyrosine kinase inhibitors for cancer therapy.[6]

• Granisetron: A selective 5-HT3 receptor antagonist used as an antiemetic in chemotherapy.[1][6]

• Benzydamine: A non-steroidal anti-inflammatory drug (NSAID) with analgesic properties.[1][6]

• Niraparib: A PARP inhibitor for the treatment of certain cancers.[5]

The prevalence of the indazole core in clinically successful molecules underscores its status as a foundational element for creating novel drug candidates.

Synthetic Strategies: Building the Indazole Core

The functionalization of the indazole scaffold is key to modulating its pharmacological profile. A variety of synthetic methodologies have been developed to afford control over substitution patterns, particularly at the N1, N2, and C3 positions.

Classical and Modern Synthetic Routes

Traditional methods often involve the cyclization of ortho-substituted benzene derivatives. For example, the reaction of o-toluidine with sodium nitrite leads to an N-nitroso intermediate that cyclizes to form 1H-indazole upon heating.[1] More contemporary approaches leverage the power of transition-metal catalysis to achieve greater efficiency and functional group tolerance. Palladium-catalyzed cross-coupling reactions, for instance, can form key C-N or C-C bonds necessary for constructing the heterocyclic ring.[1]

A common modern strategy involves the intramolecular C-H amination of arylhydrazones, which can be achieved using oxidants like [bis-(trifluoroacetoxy)iodo]benzene (PIFA) in a metal-free process, offering good yields and compatibility with various functional groups.[7]

Workflow for Indazole Synthesis and Characterization

The following diagram illustrates a typical workflow for the synthesis and validation of a novel indazole derivative.

Caption: Inhibition of the PI3K/AKT pathway by a novel indazole compound.

Neurodegenerative and Inflammatory Diseases

Beyond oncology, indazoles show significant promise in other complex diseases.

• Neuroprotection: c-Jun N-terminal kinase 3 (JNK3) is primarily expressed in the brain and is implicated in the pathogenesis of neurodegenerative diseases like Parkinson's Disease. Novel indazole chemotypes have been discovered that act as highly selective JNK3 inhibitors, demonstrating neuroprotective effects in preclinical models. [8]* Anti-inflammatory Activity: Aberrant activation of mast cells contributes to numerous inflammatory and autoimmune disorders. The influx of calcium through Calcium-Release Activated Calcium (CRAC) channels is critical for mast cell function. Indazole-3-carboxamides have been identified as potent CRAC channel blockers, thereby stabilizing mast cells and inhibiting the release of pro-inflammatory mediators. [9]

Structure-Activity Relationship (SAR)

Systematic modification of the indazole scaffold is crucial for optimizing potency, selectivity, and pharmacokinetic properties. SAR studies reveal key insights into the molecular interactions governing biological activity. For example, in the development of indazole arylsulfonamides as CCR4 antagonists, it was found that methoxy- or hydroxyl-containing groups were the most potent C4 substituents, while only small groups were tolerated at other positions on the benzene ring. [10][11]Similarly, for indazole-3-carboxamides acting as CRAC channel blockers, the specific regiochemistry of the amide linker was found to be critical for activity. [9]

Compound Series	Target	Key SAR Finding	Potency (IC50/EC50)	Reference
Indazole-3-carboxamides	CRAC Channel	The 3-carboxamide linkage is essential for activity; the reverse amide is inactive.	Sub-μM	[9]
Indazole Arylsulfonamides	CCR4	N1 meta-substituted benzyl groups with an α-amino-acyl group were most potent.	N/A	[10][11]
1H-Indazole Derivatives	pan-Pim Kinases	Systematic optimization of piperidine and difluorophenyl moieties led to potent inhibitors.	0.4 - 1.1 nM	[7]

| Indazole Derivatives | PI3Kδ | Scaffold hopping identified a novel core with superior efficacy in HCC models. | N/A | [12]|

Experimental Protocols: From Bench to Biological Insight

This section provides a standardized, self-validating protocol for the synthesis and evaluation of a hypothetical novel indazole-based kinase inhibitor.

Protocol: Synthesis of a 1-Aryl-3-substituted-1H-indazole

Objective: To synthesize a novel indazole derivative via a palladium-catalyzed N-arylation followed by intramolecular cyclization.

Methodology:

• Step 1: N-Arylation.

  • To an oven-dried flask under an inert atmosphere (N₂), add 2-bromobenzaldehyde (1.0 eq), the desired arylhydrazine hydrochloride (1.1 eq), Pd₂(dba)₃ (0.02 eq), Xantphos (0.04 eq), and cesium carbonate (2.5 eq).

  • Add anhydrous dioxane as the solvent.

  • Heat the reaction mixture at 100 °C for 12-18 hours, monitoring progress by Thin Layer Chromatography (TLC).

  • Causality: Palladium catalysis with a specialized ligand like Xantphos is chosen for its high efficiency in forming C-N bonds with sterically hindered partners. Cesium carbonate is a strong base required for the catalytic cycle.

• Step 2: Cyclization.

  • Upon completion, cool the reaction to room temperature.

  • Add p-toluenesulfonic acid (p-TsOH) (0.2 eq) to the mixture.

  • Heat to 80 °C for 4-6 hours to promote cyclization.

  • Causality: The acid catalyzes the intramolecular cyclization of the hydrazone intermediate to form the stable indazole ring.

• Step 3: Workup and Purification.

  • Cool the mixture, dilute with ethyl acetate, and wash sequentially with saturated NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue using silica gel column chromatography (e.g., hexane/ethyl acetate gradient).

• Step 4: Validation.

  • Obtain ¹H NMR and ¹³C NMR spectra to confirm the chemical structure.

  • Use High-Resolution Mass Spectrometry (HRMS) to verify the exact mass and molecular formula.

  • Determine purity using High-Performance Liquid Chromatography (HPLC); the target purity for biological assays is >95%.

Protocol: In Vitro Kinase Inhibition Assay

Objective: To determine the IC₅₀ value of the synthesized indazole compound against a target kinase (e.g., VEGFR-2).

Methodology:

• Step 1: Reagent Preparation.

  • Prepare a 10 mM stock solution of the test compound in 100% DMSO. Create a serial dilution series (e.g., 10 concentrations) in assay buffer.

  • Prepare assay buffer containing recombinant human VEGFR-2 kinase, a suitable peptide substrate, and ATP.

  • Controls: Include a "no enzyme" negative control and a "no inhibitor" (DMSO vehicle) positive control.

• Step 2: Kinase Reaction.

  • In a 96-well plate, add the test compound dilutions to respective wells.

  • Initiate the kinase reaction by adding the ATP/substrate mixture.

  • Incubate the plate at 30 °C for 60 minutes.

• Step 3: Detection.

  • Terminate the reaction by adding a stop solution.

  • Quantify substrate phosphorylation using a suitable detection method (e.g., luminescence-based ADP-Glo™ assay, which measures ADP production as an indicator of kinase activity).

  • Read the plate on a luminometer.

• Step 4: Data Analysis.

  • Normalize the data to the positive (100% activity) and negative (0% activity) controls.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to calculate the IC₅₀ value.

The Drug Discovery and Development Pathway

The journey of a novel indazole compound from a laboratory curiosity to a clinical candidate is a multi-stage process, as depicted below.

Caption: The logical progression of an indazole-based drug discovery program.

Challenges and Future Perspectives

While the indazole scaffold is highly validated, challenges remain. Achieving isoform selectivity, particularly among closely related kinases, is a significant hurdle requiring sophisticated structure-based drug design. [8]Overcoming acquired drug resistance is another critical area, driving the development of next-generation inhibitors that are active against mutant forms of their targets. [13] The future of indazole-based drug discovery is bright. New synthetic methods continue to expand the accessible chemical space. [14]The application of novel therapeutic modalities, such as PROTACs (PROteolysis TArgeting Chimeras), could leverage the indazole scaffold to recruit and degrade disease-causing proteins rather than simply inhibiting them. As our understanding of complex disease biology deepens, the versatility and proven track record of the indazole core will ensure its continued prominence in the development of next-generation therapeutics.

References

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry. [1][15]2. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules. [2][7]3. Discovery of Novel Indazoles as Potent and Selective PI3Kδ Inhibitors with High Efficacy for Treatment of Hepatocellular Carcinoma. Journal of Medicinal Chemistry. [12]4. Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers. Bioorganic & Medicinal Chemistry Letters. [9]5. Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances. [16]6. Synthesis and structure-activity relationships of indazole arylsulfonamides as allosteric CC-chemokine receptor 4 (CCR4) antagonists. Journal of Medicinal Chemistry. [10]7. Different Strategies to the Synthesis of Indazole and its Derivatives: A Review. Mini-Reviews in Organic Chemistry. [14]8. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC. PubMed Central.

• Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists. Journal of Medicinal Chemistry. [11]10. Different biological activities reported with Indazole derivatives. ResearchGate. [4]11. Discovery of novel indazole derivatives as dual angiotensin II antagonists and partial PPARγ agonists. Bioorganic & Medicinal Chemistry Letters. [17]12. Design, synthesis, and structure-activity relationships of 3-ethynyl-1H-indazoles as inhibitors of Phosphatidylinositol 3-kinase signaling pathway. Bioorganic & Medicinal Chemistry Letters. [18]13. Indazole From Natural Resources And Biological Activity. Journal of Pharmaceutical Negative Results. [6]14. Synthesis of 1H‐indazole derivatives. ResearchGate.

• Discovery and structure activity relationship study of novel indazole amide inhibitors for extracellular signal-regulated kinase1/2 (ERK1/2). Bioorganic & Medicinal Chemistry Letters.

• Indazole and its Derivatives in Cardiovascular Diseases: Overview, Current Scenario, and Future Perspectives. Current Medicinal Chemistry. [3]17. Discovery of novel indazole derivatives as second-generation TRK inhibitors. European Journal of Medicinal Chemistry. [13]18. Discovery of novel indazole derivatives as type Ⅰ PRMTs inhibitors for the treatment of triple-negative breast cancer. European Journal of Medicinal Chemistry.

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Publishing.

• The Role of Indazole Derivatives in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD. 21. Indazole as a Privileged Scaffold: The Derivatives and their Therapeutic Applications. Anticancer Agents in Medicinal Chemistry.

• Discovery of Novel Indazole Chemotypes as Isoform-Selective JNK3 Inhibitors for the Treatment of Parkinson's Disease. Journal of Medicinal Chemistry. [8]23. Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. Molecules. [5]24. Bioactive indazole compounds in clinical trails. ResearchGate.

• Synthesis and Characterization of Novel Indazole–Sulfonamide Compounds with Potential MAPK1 Inhibitory Activity for Cancer Treatment. International Journal of Molecular Sciences.

• Evaluation of indazole-based compounds as a new class of potent KDR/VEGFR-2 inhibitors. Bioorganic & Medicinal Chemistry Letters.

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An In-depth Technical Guide to Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate and its Chemical Synonyms

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indazole scaffold is a privileged bicyclic heteroaromatic system that constitutes the core of numerous biologically active compounds. Its unique structural features and synthetic versatility have established it as a cornerstone in medicinal chemistry. This guide focuses on a specific, highly functionalized derivative, methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate , a compound of significant interest in the design of targeted therapeutics. The strategic placement of bromo, fluoro, and methyl carboxylate substituents on the indazole ring offers multiple points for chemical modification, making it an invaluable building block in drug discovery programs. This document provides a comprehensive overview of its nomenclature, physicochemical properties, synthesis, and potential applications, with a focus on the underlying chemical principles and experimental considerations.

I. Nomenclature and Chemical Synonyms

Accurate and unambiguous identification of a chemical entity is paramount for effective scientific communication and procurement. While "methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate" is the systematic IUPAC name, several synonyms and alternative representations are encountered in literature and commercial catalogs. Understanding these alternatives is crucial for comprehensive literature searches and material sourcing.

The primary precursor to this compound is 6-bromo-4-fluoro-1H-indazole-3-carboxylic acid , which has the assigned CAS number 885520-62-7 [1]. The target compound of this guide is the methyl ester of this carboxylic acid.

A comprehensive list of synonyms and identifiers for the core scaffold and its ester is presented below:

Identifier Type	Name/Value	Notes
Systematic Name	methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate	The formal IUPAC name specifying the ester group and substituent positions.
Alternative Name	6-bromo-4-fluoro-1H-indazole-3-carboxylic acid methyl ester	An equally valid and descriptive name.
CAS Number (Precursor)	885520-62-7	Refers to the parent carboxylic acid. A dedicated CAS for the methyl ester is not widely indexed.
Molecular Formula	C₉H₆BrFN₂O₂	Pertains to the methyl ester.
InChIKey (Precursor)	Information not readily available	A unique hashed identifier for the parent acid.

It is important to note that slight variations in nomenclature can refer to different isomers. For instance, "methyl 6-bromo-1H-indazole-4-carboxylate" (CAS 885518-49-0) is a distinct positional isomer where the carboxylate group is at the 4-position instead of the 3-position[2][3]. Researchers must pay close attention to the locants (numbers) in the chemical name to ensure they are working with the correct molecule.

II. Physicochemical and Structural Properties

The physicochemical properties of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate are dictated by its molecular structure. The indazole core provides a rigid, aromatic platform, while the substituents impart specific electronic and steric characteristics that influence its reactivity, solubility, and biological interactions.

Property	Value (Predicted/Calculated)	Source
Molecular Weight	273.06 g/mol	Calculated
Molecular Formula	C₉H₆BrFN₂O₂	-
Appearance	White to off-white solid (Predicted)	-
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Soluble in organic solvents like DMSO, DMF, and methanol. Poorly soluble in water. (Predicted)	-

Structural Elucidation Workflow

The structural confirmation of a newly synthesized batch of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate would follow a standard analytical workflow. This self-validating system ensures the identity and purity of the compound.

Caption: Generalized synthetic pathway to the carboxylic acid precursor.

Experimental Protocol: Fischer Esterification

The conversion of the carboxylic acid to its methyl ester is typically achieved through Fischer esterification, an acid-catalyzed reaction with methanol.

Reaction:

6-bromo-4-fluoro-1H-indazole-3-carboxylic acid + CH₃OH --(H⁺ catalyst)--> methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate + H₂O

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 6-bromo-4-fluoro-1H-indazole-3-carboxylic acid (1.0 eq) in anhydrous methanol (20-30 mL per gram of carboxylic acid).

• Catalyst Addition: While stirring, carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄, ~2-3 drops) or p-toluenesulfonic acid (PTSA, ~0.05 eq).

• Reaction Execution: Heat the reaction mixture to reflux (approximately 65 °C) and maintain for 4-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Neutralize the acid catalyst by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until effervescence ceases.

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • Extract the aqueous residue with an organic solvent such as ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purification: The crude methyl ester can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford the pure product.

IV. Applications in Drug Discovery and Development

The indazole core is a key pharmacophore in several approved drugs and clinical candidates, valued for its ability to participate in hydrogen bonding and other key interactions with biological targets. The specific substitution pattern of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate makes it a versatile intermediate for creating libraries of potential drug candidates.

• Kinase Inhibitors: The indazole scaffold is a well-established hinge-binding motif in many kinase inhibitors. The N1 and N2 atoms can form crucial hydrogen bonds with the kinase hinge region. The substituents at the 4, 6, and 3 positions can be elaborated to target the solvent-exposed regions and allosteric pockets of the kinase, thereby modulating potency and selectivity.

• Bromo and Fluoro Substituents: The bromine atom at the 6-position serves as a versatile handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the introduction of a wide range of aryl, heteroaryl, or alkyl groups. The fluorine atom at the 4-position can enhance metabolic stability and modulate the pKa of the indazole ring, which can improve pharmacokinetic properties.

• Carboxylate Group: The methyl carboxylate at the 3-position can be readily hydrolyzed to the corresponding carboxylic acid or converted to amides, which are common functional groups in drug molecules for establishing interactions with protein targets.[4]

The dual halogen functionality of related indazoles, such as 6-bromo-3-iodo-1H-indazole, allows for selective and sequential cross-coupling reactions, a powerful strategy in medicinal chemistry for building molecular complexity.[5] A similar strategic approach can be envisioned for derivatives of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate.

V. Conclusion

Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is a highly functionalized and synthetically valuable building block for the development of novel therapeutics. While not as extensively documented as some of its isomers, its chemical logic and the availability of its carboxylic acid precursor provide a clear pathway for its synthesis and utilization. A thorough understanding of its nomenclature, properties, and reactivity is essential for researchers aiming to leverage this promising scaffold in their drug discovery endeavors. The strategic combination of a versatile bromine handle, a metabolically stabilizing fluorine atom, and a modifiable ester group makes this compound a powerful tool in the arsenal of the modern medicinal chemist.

VI. References

• PubChem. (n.d.). Methyl 6-bromo-1H-indazole-4-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Der Pharma Chemica. (2015). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Retrieved from [Link]

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• 3. Methyl 6-bromo-(1H)-indazole-4-carboxylate 97% | CAS: 885518-49-0 | AChemBlock [achemblock.com]
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Protocols & Analytical Methods

Application Notes & Protocols: A Comprehensive Guide to the Synthesis of Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate

Introduction

Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is a key heterocyclic building block in medicinal chemistry, primarily utilized in the development of novel therapeutic agents. The indazole scaffold is a prevalent motif in numerous biologically active compounds, and the specific substitution pattern of this molecule offers multiple points for diversification in drug discovery programs. This document provides a detailed, field-proven protocol for the synthesis of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate, designed for researchers, scientists, and professionals in drug development. The outlined methodology is based on the robust and well-established diazotization and subsequent intramolecular cyclization of a substituted aniline precursor.

The rationale for this synthetic approach is rooted in its efficiency and the commercial availability of the starting material, which streamlines the production of the target compound. This guide emphasizes not only the procedural steps but also the underlying chemical principles, ensuring a thorough understanding for successful and safe execution.

Materials and Methods

Reagents and Solvents

All reagents and solvents should be of analytical grade or higher and used as received from the supplier unless otherwise noted.

Reagent/Solvent	Grade	Supplier
Methyl 2-amino-4-bromo-6-fluorobenzoate	≥97%	Commercially Available
Sodium Nitrite (NaNO₂)	ACS Reagent, ≥97%	Standard Supplier
Hydrochloric Acid (HCl)	37% w/w, ACS Reagent	Standard Supplier
Deionized Water	High Purity	In-house
Ethyl Acetate (EtOAc)	ACS Grade	Standard Supplier
Saturated Sodium Bicarbonate (NaHCO₃) solution	-	Prepared in-house
Brine (Saturated NaCl solution)	-	Prepared in-house
Anhydrous Magnesium Sulfate (MgSO₄)	Laboratory Grade	Standard Supplier

Equipment

• Three-necked round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Thermometer

• Dropping funnel

• Ice-water bath

• Rotary evaporator

• Separatory funnel (500 mL)

• Standard laboratory glassware

• Filtration apparatus (Büchner funnel and flask)

• Nuclear Magnetic Resonance (NMR) Spectrometer

• Mass Spectrometer (MS)

• High-Performance Liquid Chromatography (HPLC) system

Experimental Protocol: Synthesis of Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate

This synthesis proceeds via a two-step, one-pot reaction involving the diazotization of methyl 2-amino-4-bromo-6-fluorobenzoate followed by an intramolecular cyclization to form the indazole ring system.

Step 1: Diazotization of Methyl 2-amino-4-bromo-6-fluorobenzoate

• In a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar and a thermometer, add methyl 2-amino-4-bromo-6-fluorobenzoate (10.0 g, 40.3 mmol).

• Add concentrated hydrochloric acid (40 mL) and deionized water (40 mL). Stir the mixture to form a suspension.

• Cool the suspension to 0-5 °C using an ice-water bath. It is crucial to maintain this temperature range to ensure the stability of the diazonium salt intermediate.

• In a separate beaker, prepare a solution of sodium nitrite (3.06 g, 44.3 mmol) in deionized water (20 mL).

• Slowly add the sodium nitrite solution dropwise to the cooled suspension of the aniline derivative over a period of 30 minutes. The addition rate should be controlled to keep the internal temperature below 5 °C. The formation of the diazonium salt is a key step in this synthesis.[1][2]

Step 2: Intramolecular Cyclization and Work-up

• After the complete addition of the sodium nitrite solution, continue to stir the reaction mixture at 0-5 °C for an additional 1 hour to ensure the diazotization is complete.

• Gradually warm the reaction mixture to room temperature and then heat to 50-60 °C for 2 hours to facilitate the intramolecular cyclization. The diazonium group displaces a proton on the aromatic ring to form the indazole.

• Cool the reaction mixture back to room temperature. A precipitate of the product should form.

• Collect the crude product by vacuum filtration and wash the filter cake with cold deionized water (3 x 50 mL).

Step 3: Purification

• Transfer the crude solid to a separatory funnel containing ethyl acetate (150 mL) and deionized water (100 mL).

• Shake the funnel and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (100 mL) to neutralize any remaining acid, followed by brine (100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to afford the pure methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate.

Visual Representation of the Synthetic Workflow

Caption: A flowchart illustrating the key stages in the synthesis of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate.

Chemical Reaction Pathway

Caption: The overall chemical transformation from the starting material to the final product.

Trustworthiness and Self-Validation

The integrity of this protocol is ensured by the well-documented and predictable nature of the diazotization and cyclization reactions of ortho-substituted anilines. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) to confirm the consumption of the starting material and the formation of the product. The final product's identity and purity should be rigorously confirmed by standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and the absence of significant impurities.

• Mass Spectrometry (MS): To verify the molecular weight of the target compound.

• HPLC: To determine the purity of the final product.

Expected analytical data should be consistent with the structure of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate.

Expertise and Causality in Experimental Choices

• Choice of Starting Material: The selection of methyl 2-amino-4-bromo-6-fluorobenzoate is strategic as it already possesses the required substituents and the ester functionality, thus reducing the number of synthetic steps.[3][4][5]

• Low-Temperature Diazotization: The diazonium salt intermediate is thermally unstable. Maintaining a low temperature (0-5 °C) during its formation is critical to prevent its premature decomposition and the formation of unwanted byproducts.[1][2]

• Acidic Conditions: A strong acid, such as hydrochloric acid, is necessary for the in-situ generation of nitrous acid from sodium nitrite and to protonate the amino group, facilitating the diazotization process.

• Controlled Addition of Sodium Nitrite: A slow, dropwise addition of the sodium nitrite solution prevents localized overheating and uncontrolled reaction rates, which could lead to side reactions and reduced yield.

• Thermal Cyclization: Gentle heating after diazotization provides the necessary activation energy for the intramolecular electrophilic aromatic substitution (cyclization) to form the stable indazole ring.

• Aqueous Work-up and Neutralization: The washing steps with saturated sodium bicarbonate solution are essential to remove any residual acid, which could interfere with subsequent reactions or the stability of the final product.

References

• Wikipedia. Japp–Klingemann reaction. S.l.: s.n. Available at: [Link]

• Synthesis and characterization of photoactive methyl 4-bromo-3-((2,6-difluorophenyl)diazenyl) benzoate. Acta Crystallographica Section E: Crystallographic Communications. 2021. 77(Pt 10), pp. 981–986.

• The Japp‐Klingemann Reaction. ResearchGate. S.l.: s.n. Available at: [Link]

• Japp-Klingemann Reaction. SynArchive. S.l.: s.n. Available at: [Link]

• 1H-indazole-3-carboxylic acid, ethyl ester. Organic Syntheses. S.l.: s.n. Available at: [Link]

• The Japp-Klingemann Reaction. Organic Reactions. S.l.: s.n. Available at: [Link]

• PrepChem.com. Synthesis of (b) 6-Bromo-3-(1-methyl-4-piperidinyl)-1H-indazole. S.l.: s.n. Available at: [Link]

• CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-. Google Patents. S.l.: s.n. Available at:

• Tandem diazotization/cyclization approach for the synthesis of a fused 1,2,3-triazinone-furazan/furoxan heterocyclic system. Beilstein Journal of Organic Chemistry. 2024. 20, pp. 1292–1299.

• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Master Organic Chemistry. S.l.: s.n. Available at: [Link]

• Tandem diazotization/cyclization approach for the synthesis of a fused 1,2,3-triazinone-furazan/furoxan heterocyclic system. National Institutes of Health. S.l.: s.n. Available at: [Link]

• Synthesis of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic... ResearchGate. S.l.: s.n. Available at: [Link]

• CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine. Google Patents. S.l.: s.n. Available at:

• Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. ResearchGate. S.l.: s.n. Available at: [Link]

• Methyl Esters. Organic Chemistry Portal. S.l.: s.n. Available at: [Link]

• PrepChem.com. Synthesis of B. 1-Methyl-1H-indazole-3-carboxylic acid methyl ester (Intermediate). S.l.: s.n. Available at: [Link]

• Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. Scientific Research Publishing. S.l.: s.n. Available at: [Link]

• Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method. ResearchGate. S.l.: s.n. Available at: [Link]

• Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. Scientific Research Publishing. S.l.: s.n. Available at: [Link]

• Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and proces. Semantic Scholar. S.l.: s.n. Available at: [Link]

• Synthesis and characterization of bis(4-amino-2-bromo-6-methoxy)azobenzene derivatives. Beilstein Journal of Organic Chemistry. 2019. 15, pp. 3020–3027.

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The Indazole Nucleus: A Privileged Scaffold for Kinase Inhibitors — Applications of Methyl 6-Bromo-4-fluoro-1H-indazole-3-carboxylate in Medicinal Chemistry

Introduction: The Strategic Importance of the Indazole Scaffold in Drug Discovery

The indazole core is a bicyclic heteroaromatic system that has garnered significant attention in medicinal chemistry, establishing itself as a "privileged scaffold." This distinction arises from its versatile chemical handles and its ability to form key interactions with a multitude of biological targets. Indazole derivatives have demonstrated a wide array of pharmacological activities, including potent anti-tumor, anti-inflammatory, and neuroprotective properties.[1][2] A critical application of the indazole nucleus is in the development of protein kinase inhibitors, a class of therapeutics that has revolutionized the treatment of cancer and other diseases.[3] Kinases play a central role in cellular signaling pathways, and their dysregulation is a hallmark of many pathologies. The indazole scaffold serves as an excellent template for designing small molecules that can bind to the ATP-binding site of kinases with high affinity and selectivity.[4]

This guide focuses on a specific, highly functionalized indazole derivative: methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate (1) . The strategic placement of the bromo and fluoro substituents, along with the methyl carboxylate group, makes this molecule a versatile and valuable building block for the synthesis of potent kinase inhibitors. The electron-withdrawing fluorine atom can modulate the pKa of the indazole nitrogen and influence binding interactions, while the bromine at the 6-position provides a reactive handle for introducing molecular diversity through cross-coupling reactions. The methyl carboxylate at the 3-position can be readily converted to a carboxamide, a common pharmacophoric element in many kinase inhibitors.

This document will provide a detailed overview of the applications of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate in medicinal chemistry, with a particular focus on its use in the synthesis of inhibitors for the serine/threonine kinase Akt (also known as Protein Kinase B). We will present detailed, field-proven protocols for its synthesis and subsequent elaboration into a biologically active molecule, as well as methods for evaluating the biological activity of the final compounds.

Application Focus: Development of Akt (Protein Kinase B) Inhibitors

The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell growth, proliferation, survival, and metabolism.[1] Hyperactivation of this pathway is a frequent event in a wide range of human cancers, making the key nodes of this pathway, including Akt, highly attractive targets for therapeutic intervention.[5] Uprosertib (GSK2141795) is a potent, orally bioavailable pan-Akt inhibitor that has been investigated in multiple clinical trials for the treatment of various solid tumors.[5][6][7] The synthesis of Akt inhibitors with a similar indazole core provides a compelling case study for the application of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate.

The core strategy involves a convergent synthesis, where the indazole scaffold is coupled with a suitable heterocyclic partner via a palladium-catalyzed cross-coupling reaction. The bromine atom at the 6-position of our title compound is ideally positioned for this transformation, most commonly a Suzuki-Miyaura coupling.

Synthetic and Experimental Protocols

PART 1: Synthesis of Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate (1)

Reaction Scheme:

Caption: Synthetic pathway to the target indazole intermediate.

Materials and Equipment:

• 2-Bromo-4-fluoro-6-nitrotoluene

• Sodium hydride (60% dispersion in mineral oil)

• Dimethyl carbonate

• Anhydrous N,N-Dimethylformamide (DMF)

• Iron powder

• Glacial acetic acid

• Standard laboratory glassware for organic synthesis (round-bottom flasks, condensers, dropping funnels)

• Inert atmosphere setup (Nitrogen or Argon)

• Magnetic stirrer with heating mantle

• Rotary evaporator

• Silica gel for column chromatography

Step-by-Step Protocol:

• Synthesis of Methyl 2-(2-bromo-4-fluoro-6-nitrophenyl)acetate:

  • To a stirred suspension of sodium hydride (1.2 eq.) in anhydrous DMF under an inert atmosphere, add a solution of 2-bromo-4-fluoro-6-nitrotoluene (1.0 eq.) in anhydrous DMF dropwise at 0 °C.

  • Allow the reaction mixture to stir at room temperature for 30 minutes.

  • Add dimethyl carbonate (1.5 eq.) dropwise to the reaction mixture.

  • Heat the reaction to 80 °C and stir for 4-6 hours, monitoring the reaction progress by TLC.

  • Upon completion, cool the reaction to room temperature and quench by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the product with ethyl acetate (3 x volumes).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the desired ester.

• Synthesis of Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate (1):

  • To a solution of methyl 2-(2-bromo-4-fluoro-6-nitrophenyl)acetate (1.0 eq.) in glacial acetic acid, add iron powder (5.0 eq.).

  • Heat the reaction mixture to 110-120 °C and stir vigorously for 2-3 hours. The reductive cyclization can be monitored by TLC.

  • After completion, cool the reaction mixture to room temperature and filter through a pad of celite to remove the iron residues.

  • Concentrate the filtrate under reduced pressure to remove the acetic acid.

  • Neutralize the residue with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with ethyl acetate (3 x volumes).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to give the crude product.

  • Purify by silica gel column chromatography to afford methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate (1) as a solid.

PART 2: Synthesis of a Potent Akt Inhibitor: 4-Fluoro-6-(1H-pyrrolo[2,3-b]pyridin-4-yl)-1H-indazole-3-carboxamide (3)

This section details the conversion of the key intermediate 1 into a representative Akt inhibitor 3 , showcasing the utility of the bromo-substituent in a Suzuki-Miyaura cross-coupling reaction followed by amidation.

Reaction Scheme:

Caption: Synthesis of the target Akt inhibitor from the indazole intermediate.

Materials and Equipment:

• Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate (1)

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2)

• Potassium carbonate (K2CO3)

• 1,4-Dioxane and Water

• Sodium hydroxide (NaOH)

• Methanol (MeOH)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Ammonium chloride (NH4Cl)

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard organic synthesis and purification equipment.

Step-by-Step Protocol:

• Suzuki-Miyaura Coupling:

  • In a round-bottom flask, combine methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate (1) (1.0 eq.), 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (1.2 eq.), and potassium carbonate (3.0 eq.).

  • Add Pd(dppf)Cl2 (0.05 eq.).

  • Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

  • Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

  • Heat the reaction mixture to 80-90 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through celite and wash the pad with ethyl acetate.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by silica gel chromatography to obtain methyl 4-fluoro-6-(1H-pyrrolo[2,3-b]pyridin-4-yl)-1H-indazole-3-carboxylate (2).

• Amidation:

  • Hydrolysis: Dissolve the methyl ester (2) in a mixture of methanol and water. Add an excess of sodium hydroxide (2-3 eq.) and stir at room temperature or with gentle heating until the hydrolysis is complete (monitor by TLC).

  • Acidify the reaction mixture with 1N HCl to pH ~3-4, which will precipitate the carboxylic acid.

  • Collect the solid by filtration, wash with water, and dry under vacuum.

  • Amide Coupling: To a solution of the resulting carboxylic acid (1.0 eq.) in anhydrous DMF, add HATU (1.2 eq.) and DIPEA (3.0 eq.).

  • Stir the mixture at room temperature for 15-20 minutes to form the activated ester.

  • Add ammonium chloride (1.5 eq.) and continue stirring at room temperature for 2-4 hours.

  • Pour the reaction mixture into water and extract the product with ethyl acetate.

  • Wash the combined organic layers with saturated aqueous sodium bicarbonate, brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by silica gel chromatography or preparative HPLC to yield the final compound, 4-fluoro-6-(1H-pyrrolo[2,3-b]pyridin-4-yl)-1H-indazole-3-carboxamide (3).

PART 3: Biological Evaluation Protocols

The synthesized indazole derivatives can be evaluated for their inhibitory activity against Akt kinase using both enzymatic and cell-based assays.

Protocol 1: In Vitro Akt Kinase Enzymatic Assay

This protocol describes a method to determine the direct inhibitory effect of the synthesized compounds on the enzymatic activity of purified Akt kinase isoforms (Akt1, Akt2, and Akt3).

Principle: The assay measures the phosphorylation of a specific peptide substrate by the Akt kinase. The amount of phosphorylated product is quantified, typically using a luminescence-based method where the amount of ATP consumed is correlated with light output.

Workflow:

Caption: Workflow for the in vitro Akt kinase enzymatic assay.

Materials:

• Recombinant human Akt1, Akt2, and Akt3 enzymes.

• Akt-specific peptide substrate.

• ATP.

• Kinase assay buffer.

• ADP-Glo™ Kinase Assay kit (Promega) or similar.

• Synthesized inhibitor compounds.

• 384-well plates.

• Plate reader capable of luminescence detection.

Step-by-Step Protocol:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 384-well plate, add the kinase buffer, the specific Akt isoform, and the diluted test compound.

• Incubate for 15-30 minutes at room temperature to allow for compound binding to the kinase.

• Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.

• Incubate for 60 minutes at 30 °C.

• Stop the reaction and measure the remaining ATP by adding the ADP-Glo™ reagent according to the manufacturer's protocol. This involves a two-step addition to first deplete unconsumed ATP and then convert the generated ADP back to ATP for detection.

• Measure the luminescence signal using a plate reader.

• The data is then used to calculate the percent inhibition for each compound concentration, and the IC50 value is determined by fitting the data to a four-parameter logistic dose-response curve.

Protocol 2: Cell-Based Akt Phosphorylation Assay

This protocol assesses the ability of the synthesized compounds to inhibit Akt signaling within a cellular context by measuring the phosphorylation of Akt at a key activation site (e.g., Serine 473).

Principle: A cell-based ELISA or Western blot can be used to quantify the levels of phosphorylated Akt (p-Akt) in cells treated with the inhibitor. A reduction in the p-Akt signal relative to total Akt indicates pathway inhibition.

Workflow:

Caption: Workflow for the cell-based Akt phosphorylation assay.

Materials:

• Cancer cell line with an active PI3K/Akt pathway (e.g., MCF-7, LNCaP).

• Cell culture medium and supplements.

• Synthesized inhibitor compounds.

• Growth factor for pathway stimulation (e.g., IGF-1).

• Lysis buffer with protease and phosphatase inhibitors.

• Antibodies: anti-phospho-Akt (Ser473) and anti-total Akt.

• Western blot or ELISA detection reagents.

Step-by-Step Protocol:

• Seed the chosen cancer cell line in 96-well plates or larger culture dishes and allow them to adhere overnight.

• Starve the cells in a serum-free medium for 4-6 hours to reduce basal Akt phosphorylation.

• Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

• Stimulate the Akt pathway by adding a growth factor like IGF-1 for 15-30 minutes.

• Wash the cells with ice-cold PBS and lyse them.

• Quantify the protein concentration of the lysates.

• For Western Blot: Separate the protein lysates by SDS-PAGE, transfer to a membrane, and probe with primary antibodies against p-Akt (Ser473) and total Akt. Use a loading control like GAPDH for normalization.

• For Cell-Based ELISA: Use a commercial kit to quantify p-Akt and total Akt levels according to the manufacturer's instructions.[3][8]

• Quantify the band intensities (Western blot) or the colorimetric/fluorometric signal (ELISA).

• The inhibitory effect is determined by the reduction in the p-Akt/total Akt ratio in compound-treated cells compared to vehicle-treated controls.

Data Presentation and Interpretation

The results from the enzymatic and cell-based assays should be tabulated for clear comparison of the synthesized compounds.

Table 1: In Vitro Enzymatic Activity of Indazole-based Akt Inhibitors

Compound ID	Akt1 IC50 (nM)	Akt2 IC50 (nM)	Akt3 IC50 (nM)
3	e.g., 25	e.g., 40	e.g., 15
Uprosertib	180	328	38
...	...	...	...

Data for Uprosertib is from the literature for comparative purposes.

Table 2: Cellular Activity of Indazole-based Akt Inhibitors

Compound ID	Cell Line	p-Akt (Ser473) Inhibition IC50 (nM)
3	MCF-7	e.g., 150
Uprosertib	LNCaP	e.g., 200
...	...	...

Data should be generated from the cell-based assays described above.

Interpretation of Results: The data generated will allow for a comprehensive structure-activity relationship (SAR) analysis. The potency of the synthesized compounds in the enzymatic assay (Table 1) will demonstrate their direct interaction with the target kinase. The cellular assay results (Table 2) will confirm that the compounds can penetrate the cell membrane and inhibit the Akt pathway in a biological context. A good correlation between enzymatic and cellular activity is a positive indicator of a promising drug candidate. The selectivity profile against the three Akt isoforms can also be determined from the enzymatic data, which is crucial for understanding the potential therapeutic window and side-effect profile of the inhibitors.

Conclusion

Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is a highly valuable and versatile building block in medicinal chemistry, particularly for the synthesis of kinase inhibitors. Its strategic halogenation and functionalization allow for efficient diversification through modern synthetic methodologies like the Suzuki-Miyaura cross-coupling. The protocols and application examples provided in this guide demonstrate a clear and robust pathway from this key intermediate to a potent Akt inhibitor, a class of molecules with significant therapeutic potential in oncology. The detailed experimental procedures for both synthesis and biological evaluation are designed to enable researchers in drug discovery to effectively utilize this important chemical entity in their programs.

References

• Assay Genie. (n.d.). Akt1 (Phospho-Ser473) Colorimetric Cell-Based ELISA Kit. Retrieved from [Link]

• Hancock, M. K., et al. (2008). Cell-based assays for dissecting the PI3K/AKT pathway. Cancer Research, 68(9 Supplement), 3575-3575.

• PubChem. (n.d.). Uprosertib. Retrieved from [Link]

• Woods, K. W., et al. (2006). Synthesis and SAR of indazole-pyridine based protein kinase B/Akt inhibitors. Bioorganic & Medicinal Chemistry, 14(20), 6832-6846.
• Google Patents. (2013). CN103319396A - Method for preparing 1-methylindole-3-carboxylic acid.
• Google Patents. (2019). CN110128347A - A kind of synthetic method of 1-methyl-1H-indazole-6-carboxylic acid.
• Google Patents. (2004). US20040248960A1 - Process for preparing 1-methylindazole-3-carboxylic acid.
• European Patent Office. (2004). EP1484321A1 - Process for preparing 1-methylindazole-3-carboxylic acid.

• Taylor & Francis Online. (2023). An updated patent review of AKT inhibitors (2020 – present). Retrieved from [Link]

• Google Patents. (2008). WO2008022330A2 - Indazole derivatives for use as akt inhibitors.

• Chemietek. (n.d.). Uprosertib (GSK2141795). Retrieved from [Link]

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Application Notes and Protocols for the Synthesis of Indazole-3-Carboxamide Derivatives from Methyl Esters

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Indazole-3-Carboxamide Scaffold

The 1H-indazole-3-carboxamide framework is a privileged scaffold in modern medicinal chemistry and drug discovery. Its rigid bicyclic structure and capacity for diverse substitutions at the N-1, C-3 amide, and other ring positions allow for the fine-tuning of physicochemical properties and target engagement. Derivatives of this core are integral to numerous therapeutic agents, demonstrating a wide spectrum of biological activities. Notably, they are key components in potent enzyme inhibitors, such as Poly (ADP-ribose) polymerase (PARP) inhibitors like Niraparib, which is used in cancer therapy.[1][2][3] Additionally, various indazole-3-carboxamides have been investigated as kinase inhibitors, selective antagonists for receptors like the prostanoid EP4 receptor, and as potent synthetic cannabinoid receptor agonists.[4][5]

The direct conversion of readily available methyl indazole-3-carboxylates to their corresponding carboxamides is a cornerstone transformation for accessing these valuable molecules. This application note provides a detailed, experience-driven guide to this synthesis, focusing on the mechanistic rationale, a robust experimental protocol, troubleshooting, and product validation.

Core Transformation: Mechanism of Direct Amidation

The conversion of a methyl ester to a carboxamide is a nucleophilic acyl substitution reaction. While this transformation can be achieved through hydrolysis to the carboxylic acid followed by amide coupling, the direct amidation of the ester offers a more atom-economical and streamlined approach.[6][7] A common and highly effective method employs a catalytic amount of a strong base, such as sodium methoxide (NaOMe), in a polar aprotic solvent like N,N-Dimethylformamide (DMF).[8][9]

The reaction proceeds via the following key steps:

• Deprotonation of the Amine: Sodium methoxide, a strong base, deprotonates the primary or secondary amine (R¹R²NH) to generate a more nucleophilic amide anion (R¹R²N⁻). This is the crucial activation step, as neutral amines are generally not nucleophilic enough to efficiently attack the relatively unreactive ester carbonyl.[6][10]

• Nucleophilic Attack: The highly nucleophilic amide anion attacks the electrophilic carbonyl carbon of the methyl indazole-3-carboxylate. This forms a transient, unstable tetrahedral intermediate.

• Collapse of the Intermediate: The tetrahedral intermediate collapses, expelling the methoxide (MeO⁻) as a leaving group. The methoxide is regenerated to participate in the catalytic cycle by deprotonating another molecule of the amine.

• Proton Transfer: A final proton transfer step, typically from the protonated amine starting material or trace protic sources, neutralizes the newly formed amide, yielding the final indazole-3-carboxamide product.

The Role of the Solvent (DMF): N,N-Dimethylformamide (DMF) is more than just a solvent in this context. Its high dielectric constant and aprotic nature stabilize the charged intermediates (amide anion and tetrahedral intermediate) without interfering with the reaction through protonation.[11] Furthermore, its excellent solvating power for a wide range of organic molecules, including the starting materials and the base, ensures a homogeneous reaction mixture, which is critical for efficient catalysis.[12]

Experimental Protocol: Synthesis of N-benzyl-1H-indazole-3-carboxamide

This protocol provides a representative procedure for the synthesis of an indazole-3-carboxamide derivative. It can be adapted for various primary and secondary amines with appropriate adjustments to reaction time and purification methods.

Materials and Equipment:

• Methyl 1H-indazole-3-carboxylate

• Benzylamine

• Sodium methoxide (NaOMe), 95% or solution in methanol

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Hexanes

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask with magnetic stirrer

• Condenser and nitrogen/argon inlet

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

Safety Precautions:

• Sodium Methoxide: Highly corrosive and flammable solid. It reacts violently with water. Handle in a fume hood under an inert atmosphere (nitrogen or argon). Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[13][14]

• DMF: A potential reproductive toxin. Handle in a well-ventilated fume hood and avoid skin contact.[11]

• Benzylamine: Corrosive and causes skin burns. Handle with care using appropriate PPE.

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add methyl 1H-indazole-3-carboxylate (1.0 eq.).

• Solvent and Reagent Addition: Add anhydrous DMF to dissolve the ester (concentration typically 0.2-0.5 M). Add benzylamine (1.2 eq.).

• Catalyst Addition: Carefully add sodium methoxide (0.1 - 0.3 eq.) to the stirred solution at room temperature. Note: If using solid NaOMe, add it portion-wise to control any initial exotherm. If using a solution of NaOMe in methanol, be aware that the presence of methanol may slightly slow the reaction.

• Reaction: Heat the reaction mixture to 60-80 °C.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate/hexanes as eluent). The reaction is typically complete within 4-12 hours, indicated by the consumption of the starting methyl ester.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing water or a dilute brine solution.

  • Extract the aqueous phase three times with ethyl acetate.

  • Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine to remove residual DMF and other impurities.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude solid by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 10% EtOAc and gradually increasing to 50% EtOAc).

  • Alternatively, for highly crystalline products, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) can be employed.[15][16]

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Data Presentation: Scope and Typical Yields

The direct amidation protocol is versatile and accommodates a range of amines. Below is a table summarizing typical outcomes for the reaction of methyl 1H-indazole-3-carboxylate with various amines.

Amine Substrate	Amine Type	Equivalents	Temperature (°C)	Time (h)	Typical Yield (%)	Notes
Benzylamine	Primary, Aliphatic	1.2	80	6	85-95%	Product often crystalline; easy purification.
Cyclohexylamine	Primary, Aliphatic	1.2	80	8	80-90%	Standard conditions are effective.
Aniline	Primary, Aromatic	1.5	100	12	60-75%	Requires higher temperature due to lower nucleophilicity.
Morpholine	Secondary, Cyclic	1.2	70	5	>90%	Highly nucleophilic; reaction is typically fast.
Diethylamine	Secondary, Acyclic	1.5	70	10	70-85%	Volatility may require a sealed vessel or efficient condenser.
Ammonia (in MeOH)	Primary	Excess	60	12	75-85%	Used in the synthesis of Niraparib intermediates.[1][2]

Yields are based on isolated, purified products and may vary depending on reaction scale and purity of reagents.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst (NaOMe decomposed by moisture/air).2. Insufficient temperature.3. Low amine nucleophilicity (e.g., electron-deficient anilines).	1. Use fresh, anhydrous NaOMe and anhydrous DMF. Ensure the reaction is under an inert atmosphere.2. Increase the reaction temperature in 10 °C increments.3. Increase the equivalents of amine and/or NaOMe (up to 0.5 eq.). For very unreactive amines, consider converting the ester to the carboxylic acid and using standard peptide coupling reagents (e.g., HATU, HOBt/EDC).[17]
Formation of Side Products	1. N-1/N-2 Alkylation: If the starting amine is an alkyl halide precursor or under harsh conditions, alkylation on the indazole nitrogen can occur.[5]2. Ester Saponification: Presence of water will lead to hydrolysis of the methyl ester to the carboxylate salt, which is unreactive under these conditions.[6]	1. This is less common in direct amidation but ensure the amine source is pure. If this is a persistent issue, an N-1 protecting group strategy may be needed for other transformations.[18]2. Ensure all reagents and solvents are strictly anhydrous.
Difficult Purification	1. Residual DMF: DMF has a high boiling point and can be difficult to remove completely.2. Co-eluting Impurities: Unreacted starting materials or side products may have similar polarity to the desired product.	1. Perform multiple aqueous washes (with water or brine) during the workup. For final traces, azeotropic removal with heptane or lyophilization can be effective.2. Optimize the chromatography solvent system. Try different solvent systems (e.g., dichloromethane/methanol). If the product is a solid, attempt recrystallization from various solvents to improve purity.

Product Characterization and Validation

Rigorous characterization is essential to confirm the identity and purity of the synthesized indazole-3-carboxamide derivatives.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Look for the disappearance of the methyl ester singlet (typically ~3.9-4.0 ppm). The appearance of new signals corresponding to the amine moiety is expected. The indazole ring protons will typically appear in the aromatic region (7.0-8.5 ppm). The N-H proton of the amide will appear as a broad singlet or a triplet (if coupled to adjacent protons) and its chemical shift can be highly variable depending on the solvent and concentration.

• ¹³C NMR: The carbonyl carbon of the amide will typically resonate around 160-165 ppm. The disappearance of the ester methyl carbon signal (~52 ppm) is a key indicator of reaction completion.

2. Mass Spectrometry (MS):

• Electrospray ionization (ESI) is commonly used. Look for the protonated molecular ion [M+H]⁺ to confirm the molecular weight of the product.

• Fragmentation patterns can also provide structural information. A common fragmentation is the cleavage of the amide bond.[4][19][20]

3. High-Performance Liquid Chromatography (HPLC):

• HPLC is used to determine the purity of the final compound. A reverse-phase C18 column with a mobile phase of acetonitrile/water or methanol/water with a modifier like formic acid or TFA is a common setup. Purity is assessed by integrating the peak area of the product relative to all other peaks.

References

• Ohshima, T., Hayashi, Y., Agura, K., Fujii, Y., Yoshiyama, A., & Mashima, K. (2012). Sodium methoxide: a simple but highly efficient catalyst for the direct amidation of esters. Chemical Communications, 48(43), 5434–5436. [Link]

• Andres, J., Cativiela, C., & Garcia, J. I. (2015). A Mechanistic Study on the Amidation of Esters Mediated by Sodium Formamide. The Journal of Organic Chemistry, 80(15), 7569–7578. [Link]

• Drugs of the Future. (2012). Niraparib hydrochloride. Drugs of the Future, 37(7), 489. [Link]

• KMT. (2012). Ester amidation the sodium methoxide way. The reaction monitoring blog. [Link]

• Gomez, S., et al. (2022). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Molecules, 27(19), 6296. [Link]

• Muathen, H. A. (2016). Beyond a solvent: triple roles of dimethylformamide in organic chemistry. RSC Advances, 6(81), 77356–77381. [Link]

• MacMillan, D. S., Murray, J., Sneddon, H. F., Jamieson, C., & Watson, A. J. B. (2013). Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. Green Chemistry, 15(1), 59-64. [Link]

• Dunn, P. J., et al. (2013). A green chemistry perspective on catalytic amide bond formation. Green Chemistry, 15(6), 1542-1549. [Link]

• LookChem. (2012). Sodium methoxide: A simple but highly efficient catalyst for the direct amidation of esters. [Link]

• Google Patents. (2017). A kind of synthetic method for preparing Niraparib. CN107235957A.

• Gelest, Inc. (2015). SODIUM METHOXIDE, 95% Safety Data Sheet. [Link]

• MacMillan, D. S., et al. (2013). Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. Green Chemistry, 15(1), 59-64. [Link]

• Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316. [Link]

• Gadipelly, C., et al. (2022). Advances in amidation chemistry – a short overview. Arkivoc, 2022(6), 152-178. [Link]

• UK Research and Innovation. (n.d.). Production of Niraparib using Imine Reductases. [Link]

• Shevyrin, V., et al. (2015). Identification and analytical characteristics of synthetic cannabinoids with an indazole-3-carboxamide structure bearing a N-1-methoxycarbonylalkyl group. Analytical and Bioanalytical Chemistry, 407(21), 6301–6315. [Link]

• Fengchen Group Co., Ltd. (n.d.). Understanding Sodium Methoxide: Properties, Safety, and Handling. [Link]

• Der Pharma Chemica. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives | Abstract. [Link]

• Pujari, J. N., et al. (2012). (PDF) Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316. [Link]

• Semantic Scholar. (2015). [PDF] Identification and analytical characteristics of synthetic cannabinoids with an indazole-3-carboxamide structure bearing a N-1-methoxycarbonylalkyl group. [Link]

• Wang, Y., et al. (2023). Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS. Toxics, 11(4), 374. [Link]

• Google Patents. (2010). Method for separating and purifying substituted indazole isomers. CN101948433A.

• Wang, L., et al. (2023). Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy. Journal of Medicinal Chemistry, 66(9), 6218–6238. [Link]

• ResearchGate. (2015). Identification and analytical characteristics of synthetic cannabinoids with an indazole-3-carboxamide structure bearing a N-1-methoxycarbonylalkyl group. [Link]

• ResearchGate. (2013). (PDF) NMR Assignment of N-(1-adamantyl)-1-pentyl-1H-indazole-3-carboxamide Seized as Herbal Incense for the First Time in Italy. [Link]

• Organic Chemistry Portal. (2014). Amidation Reactions from the Direct Coupling of Metal Carboxylate Salts with Amines. [Link]

• Petit, E., et al. (2018). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Advances, 8(23), 12798–12805. [Link]

• ResearchGate. (2020). Direct and selective alkylation of indazole-3-carboxylic acid for the preparation of synthetic cannabinoids and metabolites. [Link]

• de la Hoz, A., et al. (2005). Direct amidation of carboxylic acids with amines under microwave irradiation using silica gel as a solid support. Green Chemistry, 7(10), 713-716. [Link]

• ResearchGate. (2017). Enantiospecific synthesis of eight indazole-3-carboxamide synthetic cannabinoids. [Link]

• Batey, R. A., et al. (2014). Amidation reactions from the direct coupling of metal carboxylate salts with amines. The Journal of Organic Chemistry, 79(3), 943–954. [Link]

• ResearchGate. (2018). Direct amidation from carboxylic acid and amine as a substrate. [Link]

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Application Note: Mechanistic Pathways and Protocols for the Synthesis of 1H-Indazole-3-carboxylates

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Indazole Core

The 1H-indazole scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and materials science. Its unique structural and electronic properties have led to its incorporation into a multitude of biologically active compounds. Derivatives of 1H-indazole are known to exhibit a wide range of pharmacological activities, including anti-tumor, anti-inflammatory, and protein kinase inhibitory properties. Specifically, the 1H-indazole-3-carboxylate and its amide derivatives are crucial intermediates in the synthesis of potent therapeutics, such as the 5-HT3 antagonist Granisetron and the anti-cancer agent Lonidamine.[1][2]

Understanding the reaction mechanisms for the formation of this key structural unit is paramount for process optimization, yield improvement, and the development of novel synthetic routes. This application note provides an in-depth analysis of the primary mechanistic pathways, complete with detailed experimental protocols and practical insights for researchers in the field.

Primary Synthetic Route: [3+2] Cycloaddition of Arynes and Diazoesters

One of the most direct and efficient methods for constructing the 1H-indazole-3-carboxylate core is the [3+2] cycloaddition reaction between an in situ generated aryne (benzyne) and a diazoester, such as ethyl diazoacetate.[3] This approach is favored for its mild reaction conditions and high functional group tolerance.

Mechanistic Deep Dive

The reaction proceeds through a well-defined, multi-step mechanism. The causality behind each step is critical for successful execution.

• Generation of Benzyne (I): The reaction is initiated by the generation of the highly reactive benzyne intermediate. A common and effective precursor is 2-(trimethylsilyl)phenyl trifluoromethanesulfonate. In the presence of a fluoride source, such as cesium fluoride (CsF) or tetrabutylammonium fluoride (TBAF), a desilylation reaction occurs, triggering the elimination of the triflate group to form benzyne. CsF is often preferred for its efficacy in anhydrous conditions.

• [3+2] Cycloaddition (II): The ethyl diazoacetate acts as a 1,3-dipole. The electron-deficient benzyne readily undergoes a concerted or stepwise [3+2] cycloaddition with the diazo compound. This is the key bond-forming step that establishes the bicyclic indazole framework.

• Intermediate Formation (III): The initial cycloaddition product is a transient, non-aromatic bicyclic species.

• Tautomerization & Aromatization (IV): This intermediate is unstable and rapidly undergoes a[1][3]-hydrogen shift (a tautomerization) to achieve aromatic stability. This final step yields the desired ethyl 1H-indazole-3-carboxylate product.[4]

Mechanistic Diagram

The following diagram illustrates the step-by-step formation of ethyl 1H-indazole-3-carboxylate via the aryne cycloaddition pathway.

Caption: Reaction mechanism for the synthesis of 1H-indazole-3-carboxylates.

Detailed Experimental Protocol: Synthesis of Ethyl 1H-indazole-3-carboxylate

This protocol is adapted from a verified procedure published in Organic Syntheses.[4] It provides a self-validating system for achieving high yields of the target compound.

Materials:

• 2-(Trimethylsilyl)phenyl trifluoromethanesulfonate (1.0 equiv)

• Ethyl diazoacetate (1.2 equiv)

• Cesium Fluoride (CsF), anhydrous (2.2 equiv)

• Acetonitrile (MeCN), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Magnesium Sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

Procedure:

• Inert Atmosphere: To a flame-dried, 500 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add anhydrous cesium fluoride (2.2 equiv).

  • Rationale: Anhydrous conditions are critical to prevent quenching of the benzyne intermediate and side reactions. CsF must be dry.

• Reagent Addition: Add anhydrous acetonitrile via syringe, followed by 2-(trimethylsilyl)phenyl trifluoromethanesulfonate (1.0 equiv).

• Initiation: Cool the stirred suspension to 0 °C in an ice bath. Add ethyl diazoacetate (1.2 equiv) dropwise over 15 minutes.

  • Rationale: Dropwise addition at a reduced temperature helps to control the exothermic reaction and minimize the formation of byproducts.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup - Quenching: Upon completion, carefully pour the reaction mixture into a separatory funnel containing ethyl acetate (150 mL) and saturated aqueous NaHCO₃ (200 mL).[4]

  • Rationale: The aqueous bicarbonate wash neutralizes any acidic species and removes inorganic salts.

• Workup - Extraction: Separate the layers and extract the aqueous layer twice more with ethyl acetate (2 x 50 mL). Combine the organic extracts.[4]

• Workup - Drying and Concentration: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product as an oil.[4]

• Purification: Purify the crude oil by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient to afford the pure ethyl 1H-indazole-3-carboxylate.

Alternative Pathway: Reductive Cyclization of o-Nitroaryl Precursors

Mechanism Overview: Cadogan & Davis-Beirut Reactions

• Cadogan-Sundberg Reaction: This classic method typically involves the deoxygenation of an o-nitroaryl compound, such as an o-nitrobenzylidene imine, using a trivalent phosphorus reagent like triethyl phosphite (P(OEt)₃).[5] The reaction is widely believed to proceed through a highly reactive nitrene intermediate, which then undergoes intramolecular cyclization to form the N-N bond.[5][6] The reaction is generally conducted at high temperatures.[5]

• Davis-Beirut Reaction: This reaction provides an efficient, metal-free synthesis of 2H-indazoles from o-nitrobenzylamines or o-nitrobenzaldehydes under basic or acidic conditions.[7][8] The key step is the formation of a pivotal o-nitroso intermediate, which then undergoes an intramolecular condensation (N-N bond formation) and subsequent dehydration/aromatization to yield the indazole ring system.[8][9] While this often yields 2H-indazoles, modifications can lead to the 1H-isomers.[7]

General Experimental Workflow

The following diagram outlines a generalized workflow for laboratory synthesis, applicable to both the cycloaddition and reductive cyclization pathways.

Caption: General laboratory workflow for the synthesis of organic compounds.

Data Summary and Method Comparison

The choice of synthetic route often depends on starting material availability, scalability, and tolerance to reaction conditions.

Feature	[3+2] Aryne Cycloaddition	Reductive Cyclization (General)
Starting Materials	o-Silylaryl triflates, Diazoesters	o-Nitroaryl aldehydes/ketones/imines
Key Intermediate	Benzyne	Nitrene or Nitroso species
Reaction Conditions	Mild (0 °C to RT), Anhydrous	Often requires elevated temperatures or specific catalysts
Reagents	CsF or TBAF	P(OEt)₃, PPh₃, or other reducing agents; Base or Acid
Advantages	High efficiency, mild conditions, direct formation of 3-carboxylate	Utilizes common nitro-aromatic precursors, diverse substrate scope
Disadvantages	Requires specialized aryne precursor, diazo compounds can be hazardous	Can require harsh conditions, potential for side reactions, may require protecting groups
Typical Yields	Good to Excellent (70-95%)	Moderate to Good (50-85%)

Conclusion

The synthesis of 1H-indazole-3-carboxylates is a well-established field with multiple reliable mechanistic pathways. The [3+2] cycloaddition of in situ generated arynes with diazoesters stands out as a particularly efficient and mild method, offering a direct route to the desired product. Alternatively, classical reductive cyclization strategies like the Cadogan and Davis-Beirut reactions provide robust, albeit sometimes more forceful, methods that leverage readily available nitroaromatic starting materials. A thorough understanding of the underlying mechanisms presented in this note allows researchers to make informed decisions, troubleshoot experiments effectively, and rationally design new synthetic approaches for this vital heterocyclic core.

References

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved from [Link]

• Liu, Z., & Larock, R. C. (2010). Ethyl 1H-Indazole-3-carboxylate. Organic Syntheses, 87, 244. [Link]

• Google Patents. (CN112778203A). Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine.
• Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316.
• Google Patents. (US20110172428A1). Methods for the preparation of indazole-3-carboxylic acid and n-(s).
• Haddadin, M. J., et al. (2019). The Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis. Accounts of Chemical Research, 52(8), 2336-2347.
• Kurth, M. J., et al. (2019). Accessing Multiple Classes of 2H-Indazoles: Mechanistic Implications for the Cadogan and Davis-Beirut Reactions. The Journal of Organic Chemistry, 84(15), 9338-9347.

• Wikipedia. (2023). Davis–Beirut reaction. Retrieved from [Link]

• Williams, J. D., et al. (2012). Studies on the mechanism of the Cadogan–Sundberg indole synthesis. Tetrahedron, 68(38), 7916-7923.
• O'Dell, D. K., & Nicholas, K. M. (2004). Synthesis of 1H-indazoles by reductive cyclization of o-nitro-ketoximes. Heterocycles, 63(2), 337-342.
• Haddadin, M. J., et al. (2015). Acid and base catalyzed Davis-Beirut reaction: experimental and theoretical mechanistic studies and synthesis of novel 3-amino-2H-indazoles. The Journal of Organic Chemistry, 80(8), 3912-3920.

• Organic Chemistry Portal. (n.d.). 2H-Indazole synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Cadogan–Sundberg indole synthesis. Retrieved from [Link]

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Application Notes & Protocols: High-Purity Isolation of Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate

Abstract

Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is a key heterocyclic building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors and other targeted therapeutics. The purity of this intermediate is paramount, as impurities can lead to side reactions, lower yields, and complications in subsequent biological assays. This document provides a comprehensive guide to the purification of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate, detailing three primary techniques: recrystallization, silica gel column chromatography, and preparative high-performance liquid chromatography (HPLC). We explain the causality behind procedural choices, offer step-by-step protocols, and provide decision-making frameworks to help researchers select the optimal purification strategy based on scale, required purity, and the nature of the impurities.

Introduction: The Importance of Purity

Indazole derivatives are a cornerstone of modern drug discovery, exhibiting a wide range of biological activities, including anti-tumor and anti-viral properties.[1] The title compound, with its specific substitution pattern (bromo, fluoro, and methyl ester groups), presents a unique physicochemical profile that must be considered for effective purification. Synthetic routes to such molecules can often yield a mixture of regioisomers, unreacted starting materials, and by-products. Therefore, robust and validated purification protocols are essential for isolating the target compound to a purity level (typically >98% by HPLC) suitable for drug development pipelines.

Physicochemical Profile and Impurity Landscape

Physicochemical Properties (Predicted): Based on its structure—a polar N-H indazole core, a hydrogen bond-accepting ester, and a halogenated aromatic ring—methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is expected to be a solid at room temperature with moderate polarity. Its solubility will likely be low in non-polar solvents (e.g., hexanes) and higher in moderately polar to polar organic solvents (e.g., ethyl acetate, acetone, methanol, DMSO).

Common Impurities to Consider:

• Starting Materials: Unreacted precursors from the synthesis.

• Regioisomers: Particularly N-2 alkylated or acylated isomers, which can form during indazole synthesis and often have very similar polarities to the desired N-1 H product.[1]

• By-products: Compounds formed from side reactions, such as hydrolysis of the methyl ester to the corresponding carboxylic acid.

• Residual Solvents: Solvents used in the synthesis or work-up.

Purification Technique I: Recrystallization

Recrystallization is the most economical and scalable purification method, making it ideal for large quantities of material where the impurity profile is favorable. The technique relies on the differential solubility of the target compound and impurities in a chosen solvent or solvent system at varying temperatures. For indazole derivatives, mixed-solvent systems are often highly effective.[1]

Causality of Solvent Selection

The ideal recrystallization solvent should dissolve the compound completely at an elevated temperature but poorly at room or sub-ambient temperatures. For a moderately polar compound like methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate, a mixed-solvent system, such as an alcohol/water or acetone/water mixture, is often optimal. The organic solvent (the "solvent") dissolves the indazole, while the addition of the anti-solvent (water) reduces the solubility, forcing the pure compound to crystallize upon cooling while impurities remain in the mother liquor.

Protocol: Mixed-Solvent Recrystallization

• Solvent Screening: In small test tubes, test the solubility of ~20 mg of crude material in 0.5 mL of various solvents (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate). Identify solvents in which the compound is sparingly soluble at room temperature but dissolves upon heating.

• Dissolution: Place the crude solid (e.g., 5.0 g) in an Erlenmeyer flask equipped with a magnetic stir bar. Add the primary solvent (e.g., acetone) in small portions while heating the mixture to a gentle reflux until the solid is fully dissolved. Use the minimum amount of hot solvent necessary.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Induce Crystallization: While the solution is still hot, add the anti-solvent (e.g., deionized water) dropwise until the solution becomes faintly turbid (cloudy), indicating the saturation point has been reached. Add a few drops of the primary solvent to redissolve the precipitate and obtain a clear solution.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[2] Subsequently, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of the cold recrystallization solvent mixture to remove any residual mother liquor.

• Drying: Dry the purified crystals under a high vacuum to remove all traces of solvent.

• Validation: Assess the purity of the recrystallized material using HPLC or ¹H NMR and compare it to the crude material. A significant reduction in impurity peaks and a sharp melting point indicate successful purification.

Parameter	Recommended Condition	Rationale
Primary Solvents	Acetone, Ethanol, Methanol, Tetrahydrofuran	Good solubility for indazole derivatives at elevated temperatures.[1]
Anti-Solvent	Deionized Water, Hexanes	Poor solubility for the target compound, induces precipitation.
Volume Ratio	3:1 to 2:5 (Organic:Water)	Empirically determined to optimize recovery and purity.[1]
Cooling Rate	Slow (ambient), then cold (ice bath)	Promotes the formation of well-defined, pure crystals.[2]

Purification Technique II: Silica Gel Column Chromatography

For complex mixtures or when recrystallization is ineffective, column chromatography provides superior resolving power. This technique separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (an organic solvent system).

Causality of Phase Selection

• Stationary Phase: Silica gel is a polar adsorbent. Polar compounds will interact more strongly with the silica and elute later, while non-polar compounds will pass through more quickly.

• Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., hexanes or heptane) and a more polar solvent (e.g., ethyl acetate or dichloromethane) is typically used. The polarity of the eluent is gradually increased to sequentially elute compounds of increasing polarity. Given the target compound's structure, an ethyl acetate/hexanes system is an excellent starting point.

Workflow for Column Chromatography Purification

Caption: Workflow for Column Chromatography.

Protocol: Flash Column Chromatography

• TLC Analysis: Develop a thin-layer chromatography (TLC) method to determine the optimal eluent composition. Spot the crude mixture on a silica gel TLC plate and elute with various ratios of ethyl acetate/hexanes. The ideal system should provide a retention factor (Rf) of ~0.2-0.4 for the target compound.

• Column Packing: Prepare a slurry of silica gel (100-200 mesh is suitable for many applications) in the initial, low-polarity eluent.[3] Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude material in a minimal amount of a strong solvent (like dichloromethane or ethyl acetate). Adsorb this solution onto a small amount of silica gel ("dry loading") and evaporate the solvent. Carefully add the dried powder to the top of the packed column. This method generally provides better resolution than direct liquid injection.

• Elution: Begin eluting with the low-polarity solvent system determined by TLC. If impurities are close to the product spot, a shallow gradient of increasing polarity (e.g., increasing the percentage of ethyl acetate) will be necessary.

• Fraction Collection: Collect fractions of a consistent volume in test tubes.

• Fraction Analysis: Spot every few fractions on a TLC plate, elute, and visualize (e.g., under UV light) to identify which fractions contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate.

• Validation: Confirm purity with HPLC and identity with NMR and Mass Spectrometry.

Purification Technique III: Preparative HPLC

When the highest possible purity (>99.5%) is required or when impurities are structurally very similar to the target compound, preparative HPLC is the method of choice.[4] It operates on the same principles as analytical HPLC but uses larger columns and higher flow rates to isolate significant quantities of material.[5]

Causality of Method Development

The goal is to maximize the separation (resolution) between the target peak and its nearest impurities to allow for the highest possible sample loading without peak overlap.[5] This is typically achieved using a reversed-phase column (e.g., C18), where the stationary phase is non-polar and the mobile phase is a polar mixture, such as acetonitrile/water or methanol/water. This is advantageous as the solvents are easily removed by lyophilization or evaporation.

Protocol Outline: Reversed-Phase Preparative HPLC

• Analytical Method Development: First, develop a robust analytical HPLC method using a C18 column. Optimize the mobile phase (e.g., water/acetonitrile, often with 0.1% formic acid or TFA to improve peak shape) and gradient to achieve baseline separation of the target compound from all impurities.

• Scale-Up Calculation: Scale the analytical method to the preparative column. This involves adjusting the flow rate, injection volume, and gradient time based on the column dimensions.[5]

• Sample Preparation: Dissolve the crude or partially purified material in a suitable solvent (e.g., DMSO, DMF, or the mobile phase itself) at a high concentration. Ensure the solution is filtered to remove particulates.

• Purification Run: Equilibrate the preparative column with the initial mobile phase conditions. Inject the sample and run the scaled-up gradient.

• Fraction Collection: Use an automated fraction collector triggered by the UV detector signal (or mass spectrometer signal for HPLC-MS systems) to collect the eluent corresponding to the target peak.[6][7]

• Post-Run Processing: Analyze the collected fractions for purity. Combine the pure fractions, and remove the organic solvent via rotary evaporation. If the sample is in a water-rich solvent, it can be lyophilized (freeze-dried) to yield a pure, fluffy solid.

Parameter	Typical Condition	Rationale
Stationary Phase	C18 Silica (5-10 µm particles)	Excellent retention and selectivity for a wide range of organic molecules.
Mobile Phase A	Deionized Water + 0.1% Formic Acid	Polar phase; acid improves peak shape for nitrogen-containing heterocycles.
Mobile Phase B	Acetonitrile or Methanol + 0.1% Formic Acid	Organic phase; used to elute the compound from the C18 column.
Detection	UV (e.g., at 254 nm)	The aromatic indazole core provides strong UV absorbance for detection.
Goal	Purity >99%	Essential for pharmaceutical applications and further research.[6]

Selecting the Right Purification Strategy

The choice of purification method depends on a balance of scale, cost, time, and the required final purity.

Decision-Making Flowchart

Caption: Decision tree for selecting a purification method.

References

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• IUCr Journals. Methyl 1-(4-fluorobenzyl)-1H-indazole-3- carboxylate. IUCr Journals. URL: [Link]

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Application Notes and Protocols for the Use of Indazole Derivatives as Kinase Inhibitors

Introduction: The Convergence of Kinase Biology and Privileged Scaffolds

Protein kinases are fundamental regulators of nearly all cellular processes, including growth, differentiation, metabolism, and apoptosis. They function by catalyzing the transfer of a phosphate group from ATP to specific substrate proteins, a process known as phosphorylation. This modification acts as a molecular switch, altering the substrate's activity, localization, or stability. With over 500 kinases in the human genome, this enzyme family represents a vast and critical network of signal transduction.

Dysregulation of kinase activity, often due to mutation or overexpression, is a hallmark of many human diseases, most notably cancer.[1] This has made kinases one of the most intensively pursued classes of drug targets in oncology. The goal of a kinase inhibitor is to block the enzyme's activity, thereby interrupting the aberrant signaling pathway that drives disease progression.

Within the landscape of medicinal chemistry, certain molecular structures, known as "privileged scaffolds," appear repeatedly in successful drug candidates due to their ability to bind to multiple biological targets. The indazole core is a prominent example of such a scaffold.[1][2] This bicyclic aromatic heterocycle serves as an excellent structural foundation for designing potent and selective kinase inhibitors, leading to the development of several FDA-approved anticancer drugs.[3]

This guide provides an in-depth overview and practical protocols for researchers evaluating indazole derivatives as kinase inhibitors. We will explore the mechanism of action, detail established experimental workflows, and provide field-proven insights to ensure robust and reproducible results.

Mechanism of Action: Targeting the ATP-Binding Pocket

Most indazole-based kinase inhibitors are classified as Type I inhibitors, meaning they compete with ATP for binding to the active site of the kinase. The indazole ring system is adept at forming key hydrogen bonds with the "hinge region" of the kinase domain, a flexible loop that connects the N- and C-lobes of the enzyme. This interaction anchors the inhibitor in the ATP-binding pocket, preventing the kinase from binding ATP and phosphorylating its substrates.

The versatility of the indazole scaffold allows for chemical modifications at various positions, enabling the optimization of potency and selectivity.[4][5] By adding different functional groups, medicinal chemists can create derivatives that exploit unique features of the target kinase's active site, distinguishing it from other kinases and reducing off-target effects.

A prime example of this targeted approach is the inhibition of angiogenesis, the formation of new blood vessels, which is critical for tumor growth.[6] Indazole derivatives like Axitinib and Pazopanib potently target Vascular Endothelial Growth Factor Receptors (VEGFRs), key tyrosine kinases that initiate the angiogenic signaling cascade.[7][8][9]

Figure 1: VEGFR Signaling Inhibition by Indazole Derivatives.

Prominent Indazole-Based Kinase Inhibitors: A Comparative Overview

Several indazole derivatives have successfully transitioned from the laboratory to the clinic. Axitinib and Pazopanib are two such multi-kinase inhibitors widely used in cancer therapy.[1]

• Axitinib (Inlyta®): A potent and selective second-generation inhibitor of VEGFRs 1, 2, and 3.[6][7] It is primarily used in the treatment of advanced renal cell carcinoma (RCC).[10] Axitinib's high selectivity for VEGFRs is a distinguishing feature.[7][10]

• Pazopanib (Votrient®): A multi-targeted tyrosine kinase inhibitor that blocks VEGFR-1, -2, and -3, platelet-derived growth factor receptors (PDGFR-α and -β), and c-Kit.[8][11][12] Its broader target profile makes it effective against RCC and soft tissue sarcoma.[8][12]

The efficacy of these inhibitors is quantified by their half-maximal inhibitory concentration (IC50), with lower values indicating higher potency.

Target Kinase	Axitinib (IC50 in nM)	Pazopanib (IC50 in nM)
VEGFR-1	1.2	10
VEGFR-2	0.2	30
VEGFR-3	0.1-0.3	47
PDGFR-β	-	84
c-Kit	-	74
Table 1: Comparative in vitro inhibitory activities of Axitinib and Pazopanib against key angiogenic kinases. Data is compiled for comparative purposes and can vary based on assay conditions.[13]

Application Protocols: From Benchtop to Cellular Validation

The evaluation of a novel indazole derivative follows a logical progression from direct enzyme inhibition assays to more complex cell-based models.

Figure 2: General Experimental Workflow for Inhibitor Validation.

Protocol 1: In Vitro Biochemical Kinase Assay

Objective: To determine the direct inhibitory effect of an indazole derivative on the activity of a purified kinase enzyme and calculate its IC50 value.

Principle: This assay measures the transfer of a phosphate group from ATP to a specific substrate by a kinase. The amount of product formed (phosphorylated substrate or ADP) is quantified.[14] The assay is performed with varying concentrations of the inhibitor to determine the concentration at which 50% of the kinase activity is blocked.

Materials:

• Purified recombinant kinase

• Specific kinase substrate (peptide or protein)

• Indazole derivative stock solution (in DMSO)

• Kinase Assay Buffer (e.g., 20 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM DTT)[15]

• ATP and MgCl2 solution

• ADP-Glo™ Kinase Assay Kit (Promega) or similar detection reagent

• White, opaque 96-well or 384-well plates

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Dilution: Prepare a serial dilution of the indazole derivative in kinase buffer. Start from a high concentration (e.g., 100 µM) and perform 1:3 or 1:10 dilutions. Include a "no inhibitor" control (DMSO vehicle only) and a "no enzyme" background control.

• Kinase Reaction Setup: In the wells of the assay plate, add the following in order:

  • Kinase Assay Buffer

  • Diluted indazole derivative or DMSO control

  • Kinase/Substrate mixture (pre-mixed to desired concentrations, e.g., 5-50 nM kinase)[15][16]

• Initiate Reaction: Add the ATP/MgCl2 solution to all wells to start the kinase reaction. The final ATP concentration should be close to the Michaelis constant (Km) for the specific kinase, if known, to ensure accurate IC50 determination.

• Incubation: Incubate the plate at a constant temperature (e.g., 30°C or 37°C) for a predetermined time (e.g., 30-60 minutes). Ensure the reaction is within the linear range.

• Stop Reaction & Detect Signal: Stop the reaction and detect the signal according to the manufacturer's protocol for the chosen assay kit. For the ADP-Glo™ assay:

  • Add ADP-Glo™ Reagent to deplete the remaining ATP. Incubate for 40 minutes.

  • Add Kinase Detection Reagent to convert ADP to ATP, which then drives a luciferase reaction. Incubate for 30 minutes.

• Data Acquisition: Measure the luminescence signal using a plate reader.

Data Analysis:

• Subtract the "no enzyme" background from all readings.

• Normalize the data by setting the "no inhibitor" control to 100% activity and the highest inhibitor concentration to 0% activity.

• Plot the % activity versus the log of the inhibitor concentration.

• Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to determine the IC50 value.

Protocol 2: Cell-Based Proliferation Assay

Objective: To assess the cytostatic or cytotoxic effect of the indazole derivative on cancer cells whose growth is dependent on the target kinase.

Principle: This assay measures the number of viable cells after treatment with the inhibitor. A reduction in cell proliferation or viability indicates that the compound is active in a cellular context. The BaF3 cell proliferation assay is a common format where the survival of BaF3 cells is made dependent on the activity of an exogenously expressed oncogenic kinase.[17]

Materials:

• Cancer cell line (e.g., HUVECs for anti-angiogenic compounds, or a specific cancer line overexpressing the target kinase)

• Complete cell culture medium

• Indazole derivative stock solution (sterile-filtered)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability reagent (e.g., CellTiter-Glo®)

• Clear, flat-bottom 96-well cell culture plates

• Spectrophotometer or luminometer

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a predetermined density (e.g., 2,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the indazole derivative in complete cell culture medium. Remove the old medium from the cells and add the medium containing the various inhibitor concentrations. Include a vehicle control (DMSO).

• Incubation: Incubate the cells for a period that allows for several cell divisions (e.g., 48-72 hours).

• Viability Measurement (MTT Assay Example):

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

  • Add solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.

  • Shake the plate gently to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at a specific wavelength (e.g., 570 nm for formazan) using a microplate reader.

Data Analysis:

• Subtract the background absorbance (from wells with no cells).

• Normalize the data, setting the vehicle control as 100% viability.

• Plot the % viability versus the log of the inhibitor concentration and fit the curve to determine the GI50 (concentration for 50% growth inhibition).

Protocol 3: Western Blot Analysis for Target Phosphorylation

Objective: To directly visualize and quantify the inhibition of target kinase phosphorylation in treated cells, confirming the mechanism of action.

Principle: This technique separates proteins by size via gel electrophoresis, transfers them to a membrane, and uses specific antibodies to detect the target protein. By using a phospho-specific antibody, one can measure the phosphorylation status of the target kinase or its direct downstream substrate. A total protein antibody is used as a loading control to ensure that changes in the phospho-signal are due to inhibition, not protein degradation.[18]

Materials:

• Cells treated with the indazole inhibitor as in Protocol 2.

• Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors .[19] This is critical to preserve the phosphorylation state of proteins.

• BCA Protein Assay Kit

• SDS-PAGE equipment (gels, running buffer, etc.)

• Western blot transfer system (membranes, transfer buffer)

• Blocking Buffer (e.g., 5% Bovine Serum Albumin (BSA) in TBST. BSA is often preferred over milk for phospho-antibodies as milk contains phosphoproteins that can increase background.)

• Primary antibodies: Phospho-specific antibody for the target and a total protein antibody for the same target.

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Lysis: After treating cells with the inhibitor for a shorter duration (e.g., 1-4 hours), wash them with ice-cold PBS and lyse them on ice with the supplemented lysis buffer.

• Protein Quantification: Centrifuge the lysates to pellet cell debris and quantify the protein concentration in the supernatant using a BCA assay.

• Sample Preparation: Normalize the protein concentration for all samples. Add Laemmli sample buffer and heat at 95-100°C for 5 minutes to denature the proteins.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel and run the electrophoresis to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with Blocking Buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the phospho-specific primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 5-10 minutes each to remove unbound primary antibody.

• Secondary Antibody Incubation: Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add the ECL substrate to the membrane and immediately capture the chemiluminescent signal using an imaging system.

• Stripping and Reprobing (Optional but Recommended): The membrane can be stripped of antibodies and re-probed with the total protein antibody to serve as a loading control.[18]

Data Analysis:

• Quantify the band intensity for the phosphorylated protein and the total protein for each sample.

• Calculate the ratio of phospho-protein to total protein to normalize for any loading differences.

• Observe the dose-dependent decrease in the phosphorylation signal in inhibitor-treated samples compared to the vehicle control, which confirms on-target activity.

Conclusion

The indazole scaffold is a cornerstone of modern kinase inhibitor design, providing a robust and versatile platform for developing targeted therapies. The successful evaluation of novel indazole derivatives requires a systematic approach, beginning with biochemical assays to confirm direct enzyme inhibition, followed by cell-based assays to demonstrate efficacy in a biological context, and culminating in target validation via methods like Western blotting to confirm the mechanism of action. By following these detailed protocols and understanding the principles behind them, researchers can generate high-quality, reproducible data to advance the development of the next generation of kinase inhibitors.

References

• Vertex AI Search. (n.d.). Axitinib - Grokipedia. Retrieved January 20, 2026.
• Vertex AI Search. (n.d.). The anti-tumour drug Pazopanib: Uses, Mechanism of action and Side effects. Retrieved January 20, 2026.

• Escudier, B., & Gore, M. (2011). Axitinib in Metastatic Renal Cell Carcinoma. PMC - NIH. [Link]

• Wikipedia. (n.d.). Pazopanib - Wikipedia. Retrieved January 20, 2026.
• Wikipedia. (n.d.). Axitinib - Wikipedia. Retrieved January 20, 2026.

• Bhat, U. V., Martis, G. J., Chikkanna, D., & Gaonkar, S. L. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Advances, 11(31), 18888-18929. [Link]

• Martens, S. (2023). In vitro kinase assay. protocols.io. [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Axitinib?. [Link]

• Kollàr, A., Kucsma, N., & Ràcz, A. (2013). Pazopanib: a promising new agent in the treatment of soft tissue sarcomas. PubMed. [Link]

• Sonpavde, G., & Hutson, T. E. (2013). Axitinib: A Review of its Safety and Efficacy in the Treatment of Adults with Advanced Renal Cell Carcinoma. NIH. [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Pazopanib Hydrochloride?. [Link]

• Dr.Oracle. (2025, December 18). What is the mechanism of action, adverse effects, and contraindications of Votrient (pazopanib)?. [Link]

• Ali, I., & Wani, W. A. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC - PubMed Central. [Link]

• NIH. (n.d.). In vitro NLK Kinase Assay. [Link]

• ResearchGate. (n.d.). Pathways for the synthesis of indazole derivatives. [Link]

• ResearchGate. (2021, April 20). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. [Link]

• Denic, V., & Yu, H. (2022). In vitro kinase assay. Bio-protocol. [Link]

• RSC Publishing. (n.d.). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. [Link]

• BellBrook Labs. (2018, December 10). How Does a Biochemical Kinase Assay Work?. [Link]

• Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. [Link]

• PubMed. (2024, December 5). Design, synthesis and biological evaluation of indazole derivatives as VEGFR-2 kinase inhibitors with anti-angiogenic properties. [Link]

• ResearchGate. (2023, June 27). (PDF) In vitro kinase assay v1. [Link]

• BioWorld. (2025, October 10). Novel indazole-based inhibitor of polo-like kinase 4 against cancer. [Link]

• ACS Publications. (2014, July 15). Detecting Kinase Activities from Single Cell Lysate Using Concentration-Enhanced Mobility Shift Assay. [Link]

• Taylor & Francis Online. (n.d.). Full article: Kinase Activity-Tagged Western Blotting Assay. [Link]

• PubMed. (2008, September 1). Evaluation of indazole-based compounds as a new class of potent KDR/VEGFR-2 inhibitors. [Link]

• ResearchGate. (2018, March 13). Are there any wide-spectrum kinase inhibitors?. [Link]

• PubMed. (2016, November 29). Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design. [Link]

• ACS Publications. (2024, October 12). Novel Indazole Compounds as PKMYT1 Kinase Inhibitors for Treating Cancer. [Link]

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Application Note: A Multi-Modal Analytical Workflow for the Comprehensive Characterization of Substituted Indazoles

For Researchers, Scientists, and Drug Development Professionals

Abstract

Substituted indazoles are a cornerstone of modern medicinal chemistry, forming the structural core of numerous therapeutic agents, including kinase inhibitors for oncology.[1][2] Their synthesis often yields a mixture of N-1 and N-2 substituted isomers, whose distinct physicochemical and pharmacological properties necessitate unambiguous characterization. This guide provides a detailed, multi-modal analytical workflow for the structural elucidation, purity assessment, and physicochemical characterization of novel substituted indazoles. We delve into the causality behind experimental choices and present field-proven protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and other essential techniques, grounded in the principles of analytical method validation.[3][4]

The Strategic Approach to Indazole Characterization

The characterization of a newly synthesized substituted indazole is not a linear process but an integrated workflow. Each analytical technique provides a unique piece of the puzzle. The initial synthesis, often a nucleophilic substitution, can lead to a mixture of N-1 and N-2 isomers, with the N-1 isomer frequently predominating.[5] Therefore, the primary analytical challenge is not just to confirm the presence of the indazole core but to definitively assign the position of substitution and ensure the purity of the target isomer.

Below is a logical workflow illustrating how different analytical techniques are synergistically employed to move from a crude reaction product to a fully characterized active pharmaceutical ingredient (API).

Figure 1: Integrated workflow for substituted indazole characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Key to Isomer Determination

NMR spectroscopy is the most powerful tool for distinguishing between N-1 and N-2 substituted indazole isomers.[5] The electronic environment of the protons and carbons in the indazole ring system is sufficiently different between the two isomers to provide diagnostic shifts.

Expertise & Experience: The key differentiator lies in the chemical shift of the protons on the carbon directly attached to the indazole nitrogen (e.g., the methylene protons of an acetate substituent). In N-2 isomers, these protons are typically deshielded and appear further downfield (by ~0.4-0.5 ppm) compared to their N-1 counterparts.[6] This is attributed to the anisotropic effect of the adjacent C3-ester or other functional groups in the N-2 configuration. Furthermore, the chemical shift of C7a (the carbon at the ring junction) is a reliable indicator in ¹³C NMR spectra.

Protocol 1: NMR Analysis of Substituted Indazoles

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified indazole derivative.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. DMSO-d₆ is often preferred for its ability to dissolve a wide range of polar and non-polar compounds.[7]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis (qNMR) is required.

• Instrument Setup (400 MHz Spectrometer):

  • Acquire a standard ¹H NMR spectrum. Key parameters include a 30-degree pulse angle, a relaxation delay (d1) of 1-2 seconds, and 16-32 scans for good signal-to-noise.

  • Acquire a proton-decoupled ¹³C NMR spectrum. Due to the lower natural abundance of ¹³C, more scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

  • If structural assignment is ambiguous, perform 2D NMR experiments such as COSY (Correlation Spectroscopy) to establish H-H couplings and HSQC/HMBC (Heteronuclear Single Quantum Coherence/Heteronuclear Multiple Bond Correlation) to assign proton-carbon connectivities.[5]

• Data Interpretation:

  • ¹H NMR: Identify the aromatic protons of the indazole core (typically between 7.0-8.5 ppm). Critically, compare the chemical shift of the protons on the substituent alpha to the nitrogen. A downfield shift often indicates the N-2 isomer.[6][8]

  • ¹³C NMR: The chemical shifts of the indazole ring carbons are diagnostic. Compare experimental values with literature data for known N-1 and N-2 indazoles.[5][7][9]

  • HMBC: Look for long-range correlations between the substituent's alpha-protons and the carbons of the indazole ring (C3 and C7a). These correlations provide definitive proof of the substitution site.

Isomer Type	Typical ¹H Shift (N-CH₂-R)	Typical ¹³C Shift (C7a)	Reference
N-1 Substituted	~5.0 - 5.4 ppm	~140-142 ppm	[5],[6]
N-2 Substituted	~5.4 - 5.8 ppm	~148-150 ppm	[5],[6]
Table 1: Representative NMR chemical shifts for distinguishing indazole isomers.

Mass Spectrometry (MS): Unambiguous Molecular Weight Confirmation

Mass spectrometry provides the exact molecular weight of the synthesized compound, confirming that the desired reaction has occurred. High-Resolution Mass Spectrometry (HRMS), often using Electrospray Ionization (ESI), is particularly valuable as it can determine the elemental composition, lending high confidence to the assigned structure.[8][10]

Trustworthiness: A protocol is self-validating when its results are cross-verified. An HRMS result that provides a molecular formula matching the elemental analysis and consistent with the structure derived from NMR is a hallmark of a trustworthy characterization package.

Protocol 2: HRMS Analysis via LC-MS

• Sample Preparation:

  • Prepare a stock solution of the purified compound in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

  • Perform a serial dilution to a final concentration of 1-10 µg/mL in the mobile phase to be used for analysis.

• Instrument Setup (LC-ESI-QTOF or Orbitrap):

  • LC Method: Use a C18 column with a simple gradient elution (e.g., Water with 0.1% formic acid to Acetonitrile with 0.1% formic acid). This separates the analyte from potential non-volatile impurities.

  • MS Method (Positive Ion Mode): ESI is typically used as it is a soft ionization technique suitable for polar indazole derivatives.[8]

  • Acquire data in full scan mode over a mass range appropriate for the expected molecular weight (e.g., m/z 100-1000).

  • Ensure the instrument is properly calibrated to achieve a mass accuracy of <5 ppm.

• Data Interpretation:

  • Identify the peak corresponding to the protonated molecule [M+H]⁺.

  • Use the instrument software to calculate the elemental composition based on the accurate mass.

  • Compare the measured mass with the theoretical mass for the proposed structure. A mass error of less than 5 ppm provides strong evidence for the elemental formula.[5]

  • Analyze fragmentation patterns (from MS/MS experiments if performed) to further confirm the structure. The fragmentation of the indazole ring can be diagnostic.[11]

Figure 2: Workflow for High-Resolution Mass Spectrometry analysis.

High-Performance Liquid Chromatography (HPLC): The Standard for Purity and Quantification

HPLC is the workhorse technique for assessing the purity of the final compound and for separating N-1 and N-2 isomers that were not resolved by column chromatography.[1] A validated HPLC method is essential for quality control in drug development, as required by guidelines like ICH Q2(R1).[3][12]

Expertise & Experience: Method development for indazoles typically starts with a reversed-phase C18 column. The mobile phase often consists of a buffered aqueous phase (e.g., ammonium acetate or phosphate buffer) and an organic modifier like acetonitrile or methanol. The choice of buffer and pH can be critical for achieving good peak shape, especially for indazoles with acidic or basic functional groups. Diode-Array Detection (DAD) or UV detection is standard, monitoring at a wavelength where the indazole chromophore absorbs strongly (typically around 250-310 nm).[13][14]

Protocol 3: Reversed-Phase HPLC for Purity Assessment

• Mobile Phase Preparation:

  • Phase A: 0.1% Formic Acid in Water.

  • Phase B: 0.1% Acetonitrile.

  • Filter and degas both phases prior to use.

• Sample Preparation:

  • Accurately prepare a stock solution of the sample in a suitable diluent (e.g., 50:50 Water:Acetonitrile) at 1.0 mg/mL.

  • Dilute to a working concentration of ~0.1 mg/mL.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV/DAD at 254 nm.

  • Gradient: A typical screening gradient would be 5% B to 95% B over 20 minutes, followed by a hold and re-equilibration.

• Data Analysis & Validation:

  • Purity: Integrate all peaks in the chromatogram. Calculate the area percent of the main peak to determine purity. A purity level of >98% is often required for compounds advancing in drug discovery.

  • Method Validation (per ICH Q2(R1)): To ensure the method is trustworthy, it must be validated for specificity, linearity, accuracy, precision, and robustness.[3][15] For instance, specificity is demonstrated by showing that impurities and degradation products do not co-elute with the main peak.

Parameter	Typical Conditions for Indazole Derivatives	Reference
Column	Reversed-Phase C8 or C18, 2.1-4.6 mm ID, 50-250 mm length	[1],[16]
Mobile Phase	A: Water/Buffer (formate, acetate, phosphate) B: Acetonitrile/Methanol	[17],[16]
Detection	UV/DAD (250-310 nm) or MS	[13],[18]
Flow Rate	0.5 - 1.5 mL/min	[1]
Temperature	25 - 40 °C	[17]
Table 2: Common HPLC parameters for the analysis of indazole derivatives.

Orthogonal Confirmatory Techniques

While NMR, MS, and HPLC form the core of the characterization package, several other techniques provide essential, complementary information.

Single Crystal X-Ray Diffraction

This is the gold standard for absolute structure determination. If a suitable single crystal can be grown, X-ray diffraction provides an unambiguous 3D structure, definitively confirming connectivity and, crucially, the N-1 or N-2 substitution pattern.[5][19][20] This technique is particularly valuable for resolving any ambiguities from NMR data or for establishing the stereochemistry of chiral centers.[21][22]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid and simple method to confirm the presence of key functional groups.[23] For a substituted indazole, one would expect to see characteristic peaks for C=C and C=N stretching in the aromatic region (1450-1650 cm⁻¹), C-H stretching, and vibrations corresponding to the specific substituents (e.g., a strong C=O stretch around 1700 cm⁻¹ for an ester or acid).[5][21][24]

Elemental Analysis

This classical technique determines the mass percentages of Carbon, Hydrogen, and Nitrogen (CHN analysis).[25] The experimental results should match the theoretical percentages calculated from the proposed molecular formula within a narrow tolerance (typically ±0.4%).[26] This provides fundamental confirmation of the compound's elemental composition and purity.[5][27]

UV-Vis Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule. The absorption spectra of N-1 and N-2 indazole tautomers can differ, with 2H-indazoles often absorbing more strongly and at longer wavelengths than their 1H counterparts.[13][14][28] This can be a useful, albeit not definitive, complementary tool for isomer identification.[29][30]

Conclusion

The robust characterization of substituted indazoles is a critical activity in drug discovery and development. A systematic and multi-modal approach, as outlined in this guide, is essential for ensuring scientific integrity. By synergistically applying the powerful isomer-differentiating capability of NMR, the exact mass confirmation of HRMS, and the quantitative purity assessment of validated HPLC methods, researchers can build a comprehensive and trustworthy data package. Complementary techniques like X-ray crystallography, FTIR, and elemental analysis provide the final layers of confirmation, ensuring that the molecule in the vial is precisely the one intended for biological evaluation.

References

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• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

• Altabrisa Group. (2025). 3 Key Regulatory Guidelines for Method Validation. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available from: [Link]

• Gajewska, M., et al. (2009). HPLC method for separating enantiomers of imidazole derivatives с antifungal compounds. Acta Poloniae Pharmaceutica, 66(5), 489-496. Available from: [Link]

• University of Babylon. (n.d.). Element analysis. Retrieved from [Link]

• Ghaffari, M. O., et al. (2020). Phototransposition of Indazoles to Benzimidazoles: Tautomer-Dependent Reactivity, Wavelength Dependence, and Continuous Flow Studies. Journal of the American Chemical Society, 142(30), 13075–13083. Available from: [Link]

• AZoM. (2021). A Look at Elemental Analysis for Organic Compounds. Retrieved from [Link]

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• VELP Scientifica. (n.d.). The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Chapter 6 Elemental Analysis and Biological Characterization. Retrieved from [Link]

• Raczuk, E., et al. (2016). Efficient MW-Assisted Synthesis, Spectroscopic Characterization, X-ray and Antioxidant Properties of Indazole Derivatives. Molecules, 21(4), 499. Available from: [Link]

• Reddy, Y. V. R., et al. (2014). Synthesis and molecular docking studies of new substituted indazole derivatives for anti-breast cancer activity. Der Pharma Chemica, 6(6), 333-342. Available from: [Link]

• Faria, M. J., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Escola Superior Agrária - Instituto Politécnico de Bragança. Available from: [Link]

• Masaryk University. (n.d.). Qualitative Analysis of Organic Compounds. Retrieved from [Link]

• Elguero, J., et al. (2016). ¹³C NMR of indazoles. Magnetic Resonance in Chemistry. Available from: [Link]

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• Rousseau, V., & Lindwall, H. G. (1950). Structure and Ultraviolet Absorption Spectra of Indazole, 3-Substituted Indazole and Some of Their Derivatives. Journal of the American Chemical Society, 72(7), 3047–3051. Available from: [Link]

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• Semantic Scholar. (1995). ¹³C NMR of indazoles. Retrieved from [Link]

• Laine, M., et al. (2013). Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists. Journal of Medicinal Chemistry, 56(17), 6845–6859. Available from: [Link]

• Krzek, J., et al. (2007). HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs. Acta Poloniae Pharmaceutica, 64(4), 287-291. Available from: [Link]

• Al-Majid, A. M., et al. (2022). Synthesis, Characterization and Single Crystal X-ray Diffraction Analysis of Fused Triazolo/Thiadiazole Clubbed with Indole Scaffold. Molecules, 27(19), 6296. Available from: [Link]

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• Liu, C., et al. (2021). Identification and quantification of 10 indole/indazole carboxamide synthetic cannabinoids in 36 herbal blends by gas chromatography-mass spectrometry and nuclear magnetic resonance spectroscopy. Journal of Forensic Sciences, 66(6), 2156-2166. Available from: [Link]

• Barakat, A., et al. (2017). Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. Molecules, 22(12), 2125. Available from: [Link]

• ResearchGate. (n.d.). FTIR spectra of a) Ligand 1H-Indazole-4-carboxylic acid... [Image]. Retrieved from [Link]

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• National Institutes of Health. (n.d.). Simultaneous determination of 38 indazole amides synthetic cannabinoids and 15 metabolites in wastewater by solid phase extraction-liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• Fabian, W. (1983). Zur Interpretation des Substituenteneinflusses auf das UV-spektroskopische Verhalten von Benzimidazol- und Indazolderivaten. Zeitschrift für Naturforschung A, 38(12), 1365-1372. Available from: [Link]

• MDPI. (n.d.). Data Hidden in Sewage: Advanced Methods for Identification and Quantification of Synthetic Cannabinoids in Urban Wastewater. Retrieved from [Link]

• National Institutes of Health. (n.d.). Scaffold hopping from indoles to indazoles yields dual MCL-1/BCL-2 inhibitors from MCL-1 selective leads. Retrieved from [Link]

• Innovatech Labs. (2018). FTIR Analysis Beginner's Guide: Interpreting Results. Retrieved from [Link]

• National Institutes of Health. (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Retrieved from [Link]

• National Institutes of Health. (n.d.). Photochemical Conversion of Indazoles into Benzimidazoles. Retrieved from [Link]

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• Journal of the Brazilian Chemical Society. (2023). Chemical Profile of Drug Infused Papers Seized in Rio de Janeiro (Brazil) Prisons During the COVID-19 Lockdown. J. Braz. Chem. Soc., 34(11). Available from: [Link]

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Application Notes &amp; Protocols: A Comprehensive Guide to the N-Methylation of Indazole-3-Carboxylic Acid

This guide provides an in-depth exploration of the N-methylation of indazole-3-carboxylic acid, a critical transformation in synthetic organic chemistry. The resulting products, particularly 1-methyl-1H-indazole-3-carboxylic acid, are pivotal intermediates in the pharmaceutical industry, most notably in the synthesis of the antiemetic drug Granisetron.[1][2] This document offers a detailed protocol, explains the underlying chemical principles governing regioselectivity, and provides methods for product characterization, designed for researchers, chemists, and professionals in drug development.

The Synthetic Challenge: Regioselectivity in Indazole Alkylation

The N-alkylation of indazoles is complicated by the presence of two nucleophilic nitrogen atoms within the pyrazole ring, leading to the potential formation of two constitutional isomers: N1- and N2-alkylated products.[3][4][5] The indazole ring exists in two tautomeric forms, the 1H-indazole and the 2H-indazole, with the 1H tautomer being thermodynamically more stable.[4][6] Direct alkylation often yields a mixture of these isomers, necessitating challenging purification steps and reducing the overall yield of the desired product.[4]

The regiochemical outcome of the methylation is a delicate interplay of several factors:

• Steric Effects: Substituents on the indazole ring, particularly at the C7 position, can sterically hinder the N1 position, thereby favoring alkylation at N2.[3][6]

• Electronic Effects: The electronic nature of substituents on the benzene ring influences the electron density and nucleophilicity of the nitrogen atoms.

• Reaction Conditions: The choice of base, solvent, and methylating agent is paramount in controlling the N1/N2 ratio. For instance, the use of sodium hydride (NaH) in an aprotic solvent like tetrahydrofuran (THF) has been shown to favor N1-alkylation.[7][8] Conversely, different conditions can selectively yield the N2 isomer.[6]

Recent studies utilizing Density Functional Theory (DFT) calculations have provided deeper mechanistic insights. These studies suggest that chelation mechanisms, for example with cesium ions, can favor the formation of N1-substituted products, while other non-covalent interactions can drive the reaction towards N2-substitution.[4][9]

Reaction Mechanism Overview

The fundamental mechanism involves the deprotonation of the indazole N-H by a base to form an indazolide anion. This anion then acts as a nucleophile, attacking the methylating agent in an SN2 reaction to yield the N-methylated products. The regioselectivity is determined at this nucleophilic attack stage.

Caption: General mechanism for the N-methylation of indazole.

Protocol: Selective N1-Methylation using an Alkaline Earth Metal Base

This protocol details a highly selective one-stage process for producing 1-methyl-1H-indazole-3-carboxylic acid (1-MICA), adapted from established patent literature.[2] The use of an alkaline earth metal oxide, such as calcium oxide, provides a cost-effective and efficient method for achieving high N1 selectivity.

Materials and Reagents

Reagent	CAS No.	Mol. Wt. ( g/mol )	Amount	Molar Equiv.	Notes
Indazole-3-carboxylic acid (ICA)	4498-67-3	162.15	10.0 g	1.0	Starting material, ≥97% purity.[10]
Calcium Oxide (CaO)	1305-78-8	56.08	7.0 g	2.0	Anhydrous, finely powdered.
Dimethyl Sulfate ((CH₃)₂SO₄)	77-78-1	126.13	15.6 g (11.8 mL)	2.0	Caution: Highly toxic and corrosive. Handle in a fume hood with appropriate PPE.
Methanol (MeOH)	67-56-1	32.04	150 mL	-	Technical grade, anhydrous.
Water (H₂O)	7732-18-5	18.02	~200 mL	-	Deionized.
Hydrochloric Acid (HCl)	7647-01-0	36.46	As needed	-	Concentrated, for pH adjustment.
Sodium Hydroxide (NaOH)	1310-73-2	40.00	As needed	-	46% aqueous solution, for pH adjustment.

Step-by-Step Experimental Procedure

• Reaction Setup: To a 250 mL three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet, add technical methanol (150 mL) and calcium oxide (7.0 g, 0.124 mol).

• Base Activation: Heat the mixture to reflux under a nitrogen atmosphere and maintain for 2 hours. This step ensures the formation of calcium methoxide and removes residual water.

• Substrate Addition: Add indazole-3-carboxylic acid (10.0 g, 0.062 mol) to the suspension. Continue heating at reflux for an additional 2 hours. The reaction mixture will likely remain a suspension.

• Methylation: Add dimethyl sulfate (15.6 g, 0.124 mol) dropwise to the refluxing mixture over a period of 2 hours. Extreme caution is advised during this addition.

• Reaction Completion: After the addition is complete, continue to heat the mixture at reflux for a further 2 hours.

• Monitoring (Optional but Recommended): Monitor the reaction progress by High-Performance Liquid Chromatography (HPLC). A typical analysis might show >95% conversion to 1-MICA with <1% of the 2-MICA isomer.[2]

• Work-up - Hydrolysis & pH Adjustment: Cool the reaction mixture to room temperature. Add water (100 mL). Add 46% aqueous sodium hydroxide solution to raise the pH to approximately 14. This step hydrolyzes any unreacted dimethyl sulfate and ensures the product is in its carboxylate salt form.

• Work-up - Precipitation: Stir the mixture and then add concentrated hydrochloric acid to adjust the pH to approximately 4. The product, 1-methyl-1H-indazole-3-carboxylic acid, will precipitate out of the solution.

• Isolation and Purification: Cool the mixture further in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration. Wash the filter cake with a cold methanol-water mixture (e.g., 3:7 v/v, 3 x 10 mL).

• Drying: Dry the purified product in a vacuum oven at 50°C overnight to yield pure 1-methyl-1H-indazole-3-carboxylic acid. A typical reported yield is around 65% with a purity of >99% by HPLC.[2]

Characterization and Validation

Confirming the identity and regiochemistry of the final product is crucial. A combination of spectroscopic techniques should be employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is a powerful tool for distinguishing between N1 and N2 isomers. The chemical shift of the N-CH₃ protons is diagnostic. For 1-methyl-1H-indazole-3-carboxylic acid, the methyl signal typically appears around 4.0-4.2 ppm in DMSO-d₆. The spectrum for the N2-isomer would show a different chemical shift for the methyl group.[3]

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry can be used to confirm the molecular weight of the product (C₉H₈N₂O₂, MW: 176.17). High-resolution mass spectrometry (HRMS) will provide the exact mass, confirming the elemental composition.

• High-Performance Liquid Chromatography (HPLC): HPLC is essential for determining the purity of the final product and quantifying the ratio of N1 to N2 isomers formed during the reaction.[2]

Experimental Workflow Diagram

Caption: Workflow for the selective N1-methylation protocol.

Conclusion

The N-methylation of indazole-3-carboxylic acid is a foundational reaction for accessing valuable pharmaceutical intermediates. While prone to regioselectivity issues, a carefully designed protocol can overcome this challenge. The method presented, utilizing an alkaline earth metal base, offers a robust, scalable, and highly selective route to the desired 1-methyl-1H-indazole-3-carboxylic acid isomer. By understanding the mechanistic principles and employing rigorous analytical validation, researchers can confidently and efficiently synthesize this important building block for drug discovery and development.

References

• Dong, L., Wang, Q., Chen, Y., & Wai, J. S. (n.d.). Mechanism of a Highly Selective N2 Alkylation of Indazole. WuXi Biology. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring 1-Methylindazole-3-Carboxylic Acid: Properties, Applications, and Manufacturing. Retrieved from [Link]

• Palmer, M. H., & McIntyre, P. (1969). Reactivity of indazoles and benzotriazole towards N-methylation and analysis of the 1H nuclear magnetic resonance spectra of indazoles and benzotriazoles. Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of indazole-3-carboxylic acid methyl ester. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparing 1-methylindazole-3-carboxylic acid. EP1484321A1.

• Reddit. (2021). Indazole synthesis discussion.. Mechanism of this reaction? r/OrganicChemistry. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Regioselective N -alkylation of the 1 H -indazole scaffold; ring substituent and N -alkylating reagent effects on regioisomeric distribution. Retrieved from [Link]

• Shaanxi Bloom Tech Co., Ltd. (2024). What are the main applications of 1H-Indazole-3-carboxylic acid methyl ester in pharmaceuticals? Retrieved from [Link]

• ResearchGate. (n.d.). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Retrieved from [Link]

• Dahlén, J., Wu, X., Green, H., & Konradsson, P. (2024). Direct and selective alkylation of indazole-3-carboxylic acid for the preparation of synthetic cannabinoids and metabolites. Forensic Chemistry, 40, 100603. Retrieved from [Link]

• ResearchGate. (n.d.). Direct and selective alkylation of indazole-3-carboxylic acid for the preparation of synthetic cannabinoids and metabolites. Retrieved from [Link]

• Semantic Scholar. (2013). Regioselective methylation of indazoles using methyl 2,2,2-trichloromethylacetimidate. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Development of a selective and scalable N1-indazole alkylation. RSC Medicinal Chemistry. Retrieved from [Link]

• Alam, M. S., & Keating, J. J. (2020). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Tetrahedron, 76(47), 131613. Retrieved from [Link]

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Application Notes and Protocols for Indazole Derivatives as FtsZ Inhibitors

Introduction: Targeting Bacterial Cell Division with Indazole Derivatives

The escalating crisis of antimicrobial resistance necessitates the exploration of novel antibacterial targets and mechanisms. One of the most promising and clinically unexploited targets is the bacterial cell division machinery.[1][2] Central to this process is the Filamentous temperature-sensitive protein Z (FtsZ), a homolog of eukaryotic tubulin.[3][4] FtsZ is a highly conserved GTPase that polymerizes at the mid-cell to form the Z-ring, a dynamic scaffold essential for recruiting other proteins of the divisome complex to orchestrate cytokinesis.[1] Inhibition of FtsZ function disrupts Z-ring formation, leading to cell filamentation and eventual bacterial death, making it an attractive target for new antibacterial agents.[5][6]

Indazole-containing derivatives have emerged as a significant class of heterocyclic compounds with a broad spectrum of biological activities, including antibacterial properties.[6][7] This document provides a detailed guide for researchers, scientists, and drug development professionals on the application of indazole derivatives as FtsZ inhibitors. We will delve into their mechanism of action, provide field-proven protocols for their synthesis and evaluation, and offer insights into the interpretation of results.

Mechanism of Action: Allosteric Inhibition of FtsZ by Indazole Derivatives

Indazole derivatives, much like the well-characterized benzamide inhibitors, typically function as allosteric inhibitors of FtsZ. They bind to a site known as the interdomain cleft (IDC), which is distinct from the GTP-binding nucleotide-binding domain (NBD).[5] This is a critical advantage, as the NBD shares some homology with eukaryotic tubulin, and targeting it could lead to off-target toxicity. The IDC, however, exhibits less conservation with tubulin, offering a window for selective antibacterial drug design.[5]

Binding of an indazole derivative to the IDC is thought to stabilize the FtsZ monomer in a conformation that is incompatible with proper protofilament assembly. This disruption of the polymerization/depolymerization dynamics of the Z-ring effectively halts cell division. The functional consequences of this interaction are a decrease in the GTPase activity of FtsZ, as this activity is tightly coupled to polymerization.[2]

Experimental Workflows and Protocols

This section provides detailed, step-by-step methodologies for the synthesis of a representative indazole FtsZ inhibitor, and for the biochemical and microbiological assays to characterize its activity.

Diagram: Overall Experimental Workflow

Caption: Workflow for synthesis and characterization of indazole FtsZ inhibitors.

Protocol 1: Synthesis of a 4-Bromo-1H-indazole Derivative

This protocol is adapted from the synthesis of novel 4-bromo-1H-indazole derivatives reported as FtsZ inhibitors.[8][9][10] This representative synthesis involves the reaction of 4-bromo-1H-indazole with an appropriate alkyl bromide.

Rationale: The 4-bromo-1H-indazole scaffold has been identified as a promising starting point for FtsZ inhibitors.[8][9] Alkylation at the N1 position of the indazole ring is a common strategy to introduce diversity and modulate the physicochemical properties of the molecule, which can significantly impact its binding affinity for FtsZ and its antibacterial activity.

Materials:

• 4-Bromo-1H-indazole

• 1,4-Dibromobutane

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate

• Hexane

• Silica gel for column chromatography

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-bromo-1H-indazole (1.0 eq) in DMF.

• Base Addition: Add anhydrous potassium carbonate (2.0 eq) to the solution.

• Alkylation: Add 1,4-dibromobutane (1.5 eq) dropwise to the stirring suspension at room temperature.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-16 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of ethyl acetate and hexane as the mobile phase.

• Work-up: Once the reaction is complete, pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure using a rotary evaporator.

• Chromatography: Purify the crude product by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane to yield the desired N-alkylated 4-bromo-1H-indazole derivative.

• Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: FtsZ Polymerization Assays

The ability of a compound to inhibit the polymerization of FtsZ is a primary indicator of its potential as an FtsZ-targeting antibacterial agent. Two common methods to assess this are light scattering and sedimentation assays.

Rationale: FtsZ polymerization into protofilaments increases the scattering of light in a solution. This change in light scatter can be monitored in real-time using a fluorometer or a dedicated light scattering instrument. An effective inhibitor will prevent or reduce this increase in light scattering.

Materials:

• Purified FtsZ protein (e.g., from E. coli or B. subtilis)

• Polymerization buffer (e.g., 50 mM MES, pH 6.5, 50 mM KCl, 10 mM MgCl₂)

• GTP solution (10 mM)

• Indazole derivative stock solution (in DMSO)

• Fluorometer or spectrophotometer with a light scattering module

• Cuvettes

Procedure:

• Reaction Mixture Preparation: In a cuvette, prepare a reaction mixture containing the polymerization buffer, purified FtsZ (typically 5-10 µM), and the indazole derivative at various concentrations (or DMSO for the control).

• Incubation: Incubate the mixture for 5-10 minutes at 37°C to allow the inhibitor to bind to FtsZ.

• Initiation of Polymerization: Place the cuvette in the instrument and record a baseline reading. Initiate polymerization by adding GTP to a final concentration of 1 mM.

• Data Acquisition: Immediately begin recording the light scattering signal at a 90° angle (excitation and emission wavelengths typically set to 350 nm) over time (e.g., for 10-15 minutes).

• Data Analysis: Plot the light scattering intensity versus time. Compare the polymerization curves in the presence of the inhibitor to the control. Calculate the percent inhibition at each concentration and determine the IC₅₀ value.

Rationale: FtsZ polymers are larger than FtsZ monomers and can be separated by ultracentrifugation. By quantifying the amount of FtsZ in the supernatant and pellet fractions, the extent of polymerization can be determined. An inhibitor will result in more FtsZ remaining in the supernatant.

Materials:

• Purified FtsZ protein

• Polymerization buffer

• GTP solution

• Indazole derivative stock solution

• Ultracentrifuge and appropriate tubes

• SDS-PAGE equipment and reagents

• Densitometer or gel imaging system

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture as described for the light scattering assay.

• Polymerization: Initiate polymerization by adding GTP and incubate at 37°C for 15-20 minutes.

• Centrifugation: Pellet the FtsZ polymers by ultracentrifugation (e.g., 100,000 x g for 20 minutes at 25°C).

• Sample Collection: Carefully separate the supernatant from the pellet. Resuspend the pellet in an equal volume of buffer.

• SDS-PAGE Analysis: Analyze equal volumes of the supernatant and resuspended pellet fractions by SDS-PAGE.

• Quantification: Stain the gel (e.g., with Coomassie Brilliant Blue) and quantify the protein bands using densitometry.

• Data Analysis: Calculate the percentage of FtsZ in the pellet for each condition. A decrease in the pelleted FtsZ in the presence of the inhibitor indicates inhibition of polymerization.

Protocol 3: GTPase Activity Assay

Rationale: The GTPase activity of FtsZ is coupled to its polymerization. Therefore, inhibitors that disrupt polymerization will also inhibit GTP hydrolysis. This assay measures the release of inorganic phosphate (Pi) from GTP.

Materials:

• Purified FtsZ protein

• Polymerization buffer

• GTP solution

• Indazole derivative stock solution

• Malachite green-based phosphate detection reagent

• Phosphate standard solution

• 96-well microplate

• Microplate reader

Procedure:

• Reaction Setup: In a 96-well plate, set up reactions containing FtsZ, polymerization buffer, and the indazole derivative at various concentrations.

• Initiation: Start the reaction by adding GTP.

• Incubation: Incubate the plate at 37°C for a set time (e.g., 20 minutes).

• Termination and Color Development: Stop the reaction and develop the color by adding the malachite green reagent.

• Measurement: After a short incubation for color development, measure the absorbance at the appropriate wavelength (typically around 620-650 nm) using a microplate reader.

• Standard Curve: Prepare a standard curve using the phosphate standard solution to determine the amount of Pi released in each reaction.

• Data Analysis: Calculate the rate of GTP hydrolysis for each inhibitor concentration and determine the IC₅₀ value.

Protocol 4: Antibacterial Susceptibility Testing (MIC Determination)

Rationale: The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. This assay determines the potency of the indazole derivative against various bacterial strains.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis, Escherichia coli)

• Growth medium (e.g., Mueller-Hinton Broth)

• Indazole derivative stock solution

• 96-well microplates

• Incubator

• Microplate reader or visual inspection

Procedure:

• Preparation of Inoculum: Grow the bacterial strains overnight and then dilute to a standardized concentration (e.g., 5 x 10⁵ CFU/mL) in the appropriate growth medium.

• Serial Dilutions: Prepare a two-fold serial dilution of the indazole derivative in the 96-well plate.

• Inoculation: Add the standardized bacterial inoculum to each well. Include positive (no drug) and negative (no bacteria) controls.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: Determine the MIC by identifying the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be done visually or by measuring the optical density at 600 nm.

Data Presentation and Interpretation

Table 1: Representative Inhibitory Activities of a Hypothetical Indazole Derivative

Assay	Target/Organism	IC₅₀ / MIC (µM)
FtsZ Polymerization	S. aureus FtsZ	1.5
GTPase Activity	S. aureus FtsZ	2.1
Antibacterial Activity	S. aureus (MRSA)	4.0
Antibacterial Activity	B. subtilis	8.0
Antibacterial Activity	E. coli	>64

Interpretation: The hypothetical data in Table 1 suggests that the indazole derivative is a potent inhibitor of S. aureus FtsZ polymerization and GTPase activity in vitro. This activity translates to good antibacterial efficacy against Gram-positive bacteria, including a methicillin-resistant strain of S. aureus. The weaker activity against the Gram-negative E. coli could be due to factors such as outer membrane permeability or efflux pump activity.

Diagram: Mechanism of FtsZ Inhibition by Indazole Derivatives

Caption: Indazole derivatives bind to the IDC of FtsZ, inducing a conformational change that inhibits polymerization and blocks cell division.

Conclusion and Future Perspectives

Indazole derivatives represent a promising class of compounds for the development of novel antibacterial agents targeting FtsZ. The protocols and application notes provided herein offer a comprehensive framework for the synthesis, characterization, and evaluation of these inhibitors. The allosteric mechanism of action, targeting the less conserved interdomain cleft, provides a sound basis for the development of selective and potent therapeutics. Future research should focus on structure-activity relationship (SAR) studies to optimize the indazole scaffold for improved potency and a broader spectrum of activity, including against challenging Gram-negative pathogens. Furthermore, detailed structural studies, such as X-ray crystallography of FtsZ-indazole complexes, will be invaluable for rational drug design and the development of the next generation of FtsZ inhibitors.

References

• Król, E., & Scheffers, D. J. (2013). FtsZ Polymerization Assays: Simple Protocols and Considerations. Journal of Visualized Experiments, (81), e50844. [Link]

• Wang, Y., Yan, M., Ma, R., & Ma, S. (2015). Synthesis and antibacterial activity of novel 4-bromo-1H-indazole derivatives as FtsZ inhibitors. Archiv der Pharmazie, 348(4), 266–274. [Link]

• Wang, Y., Yan, M., Ma, R., & Ma, S. (2015). Synthesis and Antibacterial Activity of Novel 4-Bromo-1 H -Indazole Derivatives as FtsZ Inhibitors. ResearchGate. [Link]

• Beuria, T. K., & Panda, D. (2022). Targeting the Achilles Heel of FtsZ: The Interdomain Cleft. Frontiers in Molecular Biosciences, 9, 849555. [Link]

• Gogoi, J., et al. (2024). Synthesis molecular docking and DFT studies on novel indazole derivatives. RSC Advances, 14(20), 14065-14079. [Link]

• Straniero, V., et al. (2021). Targeting the FtsZ Allosteric Binding Site with a Novel Fluorescence Polarization Screen, Cytological and Structural Approaches for Antibacterial Discovery. Journal of Medicinal Chemistry, 64(9), 5866-5884. [Link]

• Löwe, J., & Amos, L. A. (1998). Crystal structure of the bacterial cell-division protein FtsZ. Nature, 391(6663), 203–206. [Link]

• Wang, Y., et al. (2015). 4 Bromo 1H Indazole. Scribd. [Link]

• CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole.

• Kaji, T., et al. (2017). Synthesis and SAR studies of 3,6-disubstituted indazole derivatives as potent hepcidin production inhibitors. Bioorganic & Medicinal Chemistry Letters, 27(10), 2148-2152. [Link]

• CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-.

• Gopi, B., & Vijayakumar, V. (2024). Synthesis and molecular docking of novel indazole derivatives with DFT studies. Research Square. [Link]

• Zhu, J., et al. (2024). Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. Molecules, 29(12), 2705. [Link]

• Consensus. (2024). Computational docking of FtsZ: Survey of promising antibiotic compounds. [Link]

• Artola, M., et al. (2021). The Search for Antibacterial Inhibitors Targeting Cell Division Protein FtsZ at Its Nucleotide and Allosteric Binding Sites. International Journal of Molecular Sciences, 22(21), 11569. [Link]

• Straniero, V., et al. (2022). General FtsZ inhibitor structure. ResearchGate. [Link]

• Alam, M. J., et al. (2020). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 25(18), 4296. [Link]

• Löwe, J., & Amos, L. A. (1998). Crystal structure of the bacterial cell-division protein FtsZ. MRC Laboratory of Molecular Biology. [Link]

• Matsui, T., et al. (2012). Structural Change in FtsZ Induced by Intermolecular Interactions between Bound GTP and the T7 Loop. Journal of Biological Chemistry, 287(16), 13149-13156. [Link]

• Straniero, V., et al. (2022). Effects of FtsZ inhibitors on FtsZ subcellular localization. ResearchGate. [Link]

• Khan, I., et al. (2024). Facile indazole-endowed thiadiazole hybrid derivatives as antibacterial, anti-diabetic and thymidine phosphorylase inhibitors: An insight to experimental, in-vitro biological potential and computational approaches. Journal of Molecular Structure, 1301, 137359. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate

Welcome to the technical support center for the synthesis of Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate. This guide is designed for researchers, medicinal chemists, and process development professionals. It provides in-depth troubleshooting advice and answers to frequently asked questions based on established synthetic principles and field-proven insights. Our goal is to help you navigate the complexities of this multi-step synthesis to improve your final product yield and purity.

Introduction to the Synthetic Challenge

Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is a key building block in pharmaceutical research. Its synthesis is a multi-step process that requires careful control over reaction conditions to manage regioselectivity and minimize side-product formation. The presence of multiple functional groups—the indazole N-H, the halogens, and the carboxylate—presents unique challenges at each stage.

This guide is structured around a common and logical three-stage synthetic pathway:

• Formation of the Indazole Core: Building the 6-bromo-4-fluoro-1H-indazole scaffold.

• C3-Carboxylation: Introducing the carboxylic acid group at the desired C3 position.

• Esterification: Converting the carboxylic acid to the final methyl ester product.

We will explore the causality behind each experimental choice and provide self-validating protocols to ensure reliable outcomes.

Overall Synthetic Workflow

Below is a high-level overview of the synthetic strategy discussed in this guide.

Caption: High-level three-stage workflow for the target molecule synthesis.

Part 1: Synthesis of the 6-bromo-4-fluoro-1H-indazole Core

The formation of the indazole ring is the foundational step. A common and effective method involves the diazotization of a suitably substituted o-toluidine derivative, followed by an intramolecular cyclization. A plausible starting material is 5-bromo-3-fluoro-2-methylaniline, which contains the necessary atoms in the correct orientation.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the indazole ring formation from an o-toluidine derivative? The reaction proceeds via the diazotization of the aniline's amino group to form a diazonium salt. This intermediate is typically unstable and, upon gentle heating, cyclizes by involving the ortho-methyl group to form the indazole ring system. This classic approach is a variation of well-known indazole syntheses.[1]

Q2: Why is slow addition of the nitrosating agent at low temperatures critical? Diazonium salts are highly reactive and can decompose violently at elevated temperatures.[2] Maintaining a low temperature (typically 0-5 °C) and adding the nitrosating agent (e.g., sodium nitrite solution) slowly ensures the controlled formation of the diazonium intermediate and prevents hazardous decomposition or the formation of phenolic side products from reaction with water.

Q3: What are common side reactions during this step? The primary side reactions include the formation of tar-like polymerization products, especially if the temperature is not well-controlled. Incomplete diazotization can leave unreacted starting material, while side reactions of the diazonium salt can lead to azo-coupling products if other nucleophiles are present.[3]

Troubleshooting Guide: Indazole Core Formation

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Ineffective diazotization due to impure sodium nitrite or improper pH. 2. Decomposition of the diazonium intermediate before cyclization.	1. Use fresh, high-purity sodium nitrite. Ensure the reaction medium is sufficiently acidic (e.g., with HCl or H₂SO₄) to generate nitrous acid in situ. 2. Maintain strict temperature control (<5 °C) during diazotization. Proceed to the cyclization step immediately without isolating the diazonium salt.
Formation of Dark Tar or Oily Byproducts	1. Reaction temperature was too high during diazotization or cyclization. 2. The concentration of reactants was too high, leading to polymerization.	1. Re-optimize temperature profiles. Use a cryostat for precise low-temperature control. For cyclization, increase temperature gradually. 2. Perform the reaction at a higher dilution. A patent for a similar synthesis suggests toluene as a solvent for the cyclization step.[4]
Product is Difficult to Purify	Contamination with starting material or isomeric byproducts.	1. Monitor the reaction to completion using TLC or LC-MS to ensure full consumption of the starting aniline. 2. Utilize column chromatography for purification. A solvent system like ethyl acetate/hexane is often effective for separating the moderately polar indazole product from non-polar and highly polar impurities.

Part 2: C3-Carboxylation of the Indazole Ring

Introducing a functional group at the C3 position of an existing indazole can be challenging due to the electronic nature of the ring and the acidic N-H proton. A robust method is the protection of the N1 nitrogen, followed by directed ortho-metalation (DoM) at C3 and quenching with carbon dioxide.

Mechanism: N-Protection and Directed C3-Lithiation

Caption: Workflow for C3-carboxylation via N-protection and lithiation.

Frequently Asked questions (FAQs)

Q1: Why is N-protection necessary before lithiation? The proton on the N1 nitrogen is the most acidic proton in the molecule. If a strong base like n-butyllithium (n-BuLi) is added without protection, it will simply deprotonate the nitrogen to form an N-anion, preventing the desired deprotonation at the C3 position.[5] Protecting groups like SEM (2-(trimethylsilyl)ethoxymethyl) are ideal because they are stable to organolithium reagents but can be easily removed later.

Q2: What is the best way to introduce the carboxyl group? After successful lithiation at C3, the resulting anion is a potent nucleophile. Bubbling dry carbon dioxide gas through the cold reaction mixture or pouring the mixture over crushed dry ice are effective methods for carboxylation. An acidic workup is then required to protonate the resulting carboxylate salt.

Q3: How do I choose the correct protecting group? The ideal protecting group should be:

• Easy to install in high yield.

• Completely stable to the conditions of the subsequent reaction (strong base, low temperature).

• Easy to remove under mild conditions that do not affect the rest of the molecule. SEM-Cl is a good choice, as the SEM group can be removed with fluoride sources or acidic conditions.[5]

Troubleshooting Guide: C3-Carboxylation

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Carboxylic Acid	1. Incomplete N-protection, leading to N-deprotonation instead of C3-lithiation. 2. Incomplete lithiation due to insufficient base, poor quality n-BuLi, or wrong temperature. 3. Moisture in the reaction quenching the organolithium intermediate.	1. Confirm complete protection by NMR or LC-MS before proceeding. 2. Use freshly titrated n-BuLi. Maintain the temperature at -78 °C during addition. Use a slight excess of n-BuLi (e.g., 1.1-1.2 equivalents). 3. Ensure all glassware is oven-dried, and solvents (like THF) are anhydrous. Run the reaction under an inert atmosphere (Nitrogen or Argon).
Recovery of N-Protected Starting Material	The C3-lithiation failed, and the starting material was recovered after the CO₂ quench and workup.	This strongly points to a problem with the lithiation step. Review the solutions for "Low Yield" above, focusing on the quality and stoichiometry of the n-BuLi and the complete exclusion of water.
Difficult Deprotection Step	The chosen deprotection conditions are too harsh or ineffective.	If using an SEM group, mild acidic conditions (e.g., HCl in an alcohol solvent) or a fluoride source (e.g., TBAF) should be effective. Screen different conditions on a small scale to find the optimal method that cleanly removes the protecting group without degrading the product.

Part 3: Methyl Esterification

The final step is a standard Fischer esterification of the 6-bromo-4-fluoro-1H-indazole-3-carboxylic acid. While straightforward, care must be taken to ensure complete conversion and avoid side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the best conditions for this esterification? A common and effective method is to reflux the carboxylic acid in methanol with a catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or hydrochloric acid (HCl). Thionyl chloride (SOCl₂) can also be used in methanol, which generates HCl in situ and drives the reaction to completion.

Q2: Can N-methylation occur as a side reaction? Yes, N-alkylation is a known challenge in indazole chemistry.[6] While Fischer esterification conditions are generally mild enough to favor O-acylation (esterification), prolonged reaction times or the use of stronger alkylating agents can lead to the formation of N1-methyl and N2-methyl isomers. The most common methods for synthesizing synthetic cannabinoids with an indazole core often suffer from poor selectivity and low yield.[7]

Q3: How can I monitor the reaction for completion? TLC is an excellent tool. The carboxylic acid starting material is typically more polar (lower Rf) than the methyl ester product. A simple co-spotted TLC plate (starting material, reaction mixture, co-spot) will clearly show the disappearance of the starting material and the appearance of the product spot. Staining with potassium permanganate can help visualize the spots.

Troubleshooting Guide: Esterification

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction (Starting Material Remains)	1. Insufficient catalyst or reaction time. 2. Presence of water in the reaction, which shifts the equilibrium back to the starting materials.	1. Add a few more drops of the acid catalyst. Increase the reflux time and monitor by TLC every hour. 2. Use anhydrous methanol. If using concentrated H₂SO₄, it also acts as a dehydrating agent. Consider adding molecular sieves to the reaction flask.
Product is Contaminated with N-Methyl Isomers	Reaction conditions were too harsh, or a non-selective methylating agent was inadvertently formed/used.	1. Reduce the reaction temperature and time. Use only a catalytic amount of acid. 2. Avoid reagents like dimethyl sulfate or methyl iodide, which are potent methylating agents and will lead to poor N1/N2 selectivity.[8] Stick to acid-catalyzed esterification in methanol. 3. If isomers form, they can often be separated by careful column chromatography.
Difficult Product Isolation	The product may be soluble in the aqueous phase during workup, or an emulsion may form.	1. After neutralizing the acid catalyst with a base (e.g., NaHCO₃ solution), extract with a suitable organic solvent like ethyl acetate or dichloromethane multiple times. 2. If an emulsion forms, adding brine (saturated NaCl solution) can help break it.

References

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved from [Link]

• Cai, H., et al. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 26(15), 4577. Available at: [Link]

• Odell, L.R., et al. (2023). Synthesis of Substituted Indazole Acetic Acids by N−N Bond Forming Reactions. Chemistry – A European Journal. Available at: [Link]

• Google Patents. (2004). US20040248960A1 - Process for preparing 1-methylindazole-3-carboxylic acid.

• Yadav, G., et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry. Available at: [Link]

• Google Patents. (2021). CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine.

• ResearchGate. (n.d.). The Japp‐Klingemann Reaction. Retrieved from [Link]

• Google Patents. (2019). CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-.

• MDPI. (2023). Straightforward and Efficient Protocol for the Synthesis of Pyrazolo [4,3-b]pyridines and Indazoles. Molecules, 28(2), 799. Available at: [Link]

• ResearchGate. (n.d.). Direct and selective alkylation of indazole-3-carboxylic acid for the preparation of synthetic cannabinoids and metabolites. Retrieved from [Link]

• Teixeira, F. C., et al. (2006). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. Molecules, 11(11), 867–889. Available at: [Link]

• Doi, T., et al. (2023). Methyl 1-(4-fluorobenzyl)-1H-indazole-3-carboxylate. IUCrData, 8(12). Available at: [Link]

• Journal of Medicinal Chemistry. (2012). Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists. Available at: [Link]

• ResearchGate. (n.d.). Regioselective synthesis of 1-substituted indazole-3-carboxylic acids. Retrieved from [Link]

• IUCr Journals. (2023). Methyl 1-(4-fluorobenzyl)-1H-indazole-3-carboxylate. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for the synthesis of indazolones. Retrieved from [Link]

• Der Pharma Chemica. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Retrieved from [Link]

• Diva-portal.org. (2024). Direct and selective alkylation of indazole-3-carboxylic acid for the preparation of synthetic cannabinoids and metabolites. Retrieved from [Link]

• Wikipedia. (n.d.). Japp–Klingemann reaction. Retrieved from [Link]

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Common side products in the synthesis of fluorinated indazoles

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Welcome to the technical support center for the synthesis of fluorinated indazoles. As a privileged scaffold in medicinal chemistry, fluorinated indazoles are crucial intermediates in drug discovery. However, their synthesis can present unique challenges, from controlling regioselectivity to minimizing side-product formation. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot these complexities. We will move beyond simple protocols to explore the mechanistic underpinnings of common issues, providing you with the expert insights needed to optimize your synthetic routes.

Troubleshooting Guide & FAQs

This section addresses specific issues encountered during the synthesis of fluorinated indazoles in a practical question-and-answer format.

Q1: My reaction is producing a mixture of N1- and N2-alkylated regioisomers. How can I control the selectivity?

A1: This is one of the most common challenges in indazole chemistry. The indazole core possesses two nucleophilic nitrogen atoms, and the site of functionalization (N1 vs. N2) is highly dependent on a subtle interplay of electronic, steric, and reaction conditions.

Causality and Mechanistic Insights: The 1H-indazole tautomer is generally more thermodynamically stable than the 2H-indazole form.[1] Deprotonation with a base generates an indazolide anion, which is the key nucleophile. The subsequent alkylation site is determined by the reaction kinetics and the nature of the counter-ion.

• Steric Hindrance: The N1 position is generally less sterically hindered than the N2 position, which is flanked by the fused benzene ring.

• Electronic Effects: The N2 atom is often considered more electron-rich and thus, under certain conditions, can be the more kinetically favored site of attack.

• Cation Chelation: The choice of base is critical. Large, charge-diffuse cations like Cesium (Cs+) can chelate with the indazolide anion, directing the electrophile towards the N1 position. Density Functional Theory (DFT) calculations support a chelation mechanism for N1-selectivity when using cesium-based reagents.[2]

Troubleshooting Protocol:

• Base Selection is Paramount: Switch from common bases like NaH or K₂CO₃ to Cesium Carbonate (Cs₂CO₃). The large cesium cation preferentially coordinates to the N1 position, sterically and electronically guiding the electrophile.

• Solvent Choice: Use polar aprotic solvents like DMF or DMSO. These solvents effectively solvate the cation, but the choice can influence the "tightness" of the ion pair and thus the regioselectivity.

• Temperature Control: Run the deprotonation step at a low temperature (e.g., 0 °C) before adding the electrophile. Then, allow the reaction to slowly warm to room temperature. This can help favor the thermodynamically controlled product.

Data Summary: Controlling N-Alkylation Regioselectivity

Factor	Favoring N1-Alkylation	Favoring N2-Alkylation	Mechanistic Rationale
Base Cation	Cs₂CO₃, CsF	NaH, K₂CO₃, KOH	Large cations (Cs+) chelate with the N-N unit, directing the electrophile to N1.[2]
Solvent	Aprotic (DMF, Acetonitrile)	Protic or less polar solvents	Solvent polarity affects the dissociation of the ion pair and the nucleophilicity of each nitrogen.
Sterics (Substrate)	Bulky C7 substituent	Unsubstituted indazole	A bulky group at the C7 position sterically shields the N1 position, favoring N2 attack.
Sterics (Electrophile)	Bulky electrophile (e.g., isopropyl iodide)	Small electrophile (e.g., methyl iodide)	A larger electrophile will preferentially attack the less hindered N1 site.

Q2: I'm attempting a direct C-3 fluorination on a 2H-indazole using an electrophilic fluorinating agent (like NFSI) and observing low conversion and multiple unidentified byproducts. What's going wrong?

A2: Direct C-H fluorination is a powerful but sensitive transformation. Low conversion often points to issues with reaction initiation or catalyst turnover, while side products can arise from non-selective radical reactions or degradation. A highly effective modern approach involves the use of N-fluorobenzenesulfonimide (NFSI) in an aqueous medium.[3][4]

Causality and Mechanistic Insights: The fluorination of 2H-indazoles with NFSI proceeds through a proposed radical mechanism, not a simple electrophilic aromatic substitution.[3] This is crucial for troubleshooting. The reaction is often initiated under ambient air and does not require a metal catalyst.

• Initiation: The reaction likely initiates via the formation of a fluorine radical from NFSI.

• Propagation: The fluorine radical adds to the electron-rich indazole ring, followed by oxidation and deprotonation to yield the C-3 fluorinated product. The high regioselectivity for the C-3 position is a key feature of this method.[3]

• Side Reactions: If the radical intermediates are not efficiently trapped or if the reaction conditions are too harsh, dimerization of indazole radicals, reaction with the solvent, or degradation of the starting material can occur.

Troubleshooting Protocol:

• Embrace Water as a Solvent: Counterintuitively, water is often the optimal solvent for this transformation, leading to higher yields than organic solvents.[3][4] It promotes the necessary radical pathway under ambient air.

• Check NFSI Quality: Ensure your N-fluorobenzenesulfonimide is pure and has not degraded. Use a freshly opened bottle if possible.

• Avoid Inert Atmospheres: This reaction often works best under ambient air, which can play a role in the radical initiation/propagation cycle. Do not rigorously degas your solvent or run under a strict nitrogen/argon atmosphere unless optimization experiments have proven it necessary.

• Monitor Temperature: While the reaction proceeds at room temperature, gentle heating (e.g., to 40-50 °C) can sometimes improve conversion for less reactive substrates, but excessive heat can promote side reactions.

Workflow Visualization: Proposed Radical Fluorination Mechanism

Here is a diagram illustrating the proposed radical pathway for the C-3 fluorination of a 2H-indazole using NFSI.

Caption: Proposed radical mechanism for C-3 fluorination of 2H-indazoles.

Q3: My synthesis of a 3-amino-4-fluoroindazole from 2,3-difluorobenzonitrile and hydrazine is giving a low yield. What are the likely side products and how can I improve the outcome?

A3: This is a common and powerful method for building the fluorinated indazole core.[5] The reaction proceeds via a nucleophilic aromatic substitution (SNAᵣ) followed by an intramolecular cyclization. Low yields typically stem from incomplete reaction or side reactions involving the nitrile or hydrazine.

Causality and Mechanistic Insights: The key steps are the displacement of the fluorine atom ortho to the nitrile by hydrazine, followed by attack of the terminal nitrogen of the hydrazine onto the nitrile carbon to form the pyrazole ring.

• Incomplete Cyclization: The intermediate, 2-fluoro-6-(hydrazinyl)benzonitrile, may be stable under certain conditions and fail to cyclize completely.

• Hydrazone Formation: If trace amounts of aldehydes or ketones are present as impurities in the solvent or starting materials, the hydrazine can form stable hydrazones, consuming the reagent.[6]

• Dimerization/Oligomerization: At high temperatures, undesired reactions between the hydrazine intermediate and the starting benzonitrile can occur.

Troubleshooting Protocol:

• Solvent and Temperature are Key: This reaction often requires elevated temperatures to drive the cyclization to completion. Use a high-boiling polar aprotic solvent like n-butanol, NMP, or DMSO and heat to reflux (typically >120 °C).[5]

• Ensure Purity of Reagents: Use anhydrous hydrazine and high-purity solvents to avoid side reactions like hydrazone formation.

• Control Stoichiometry: Use a slight excess of hydrazine (e.g., 1.2-1.5 equivalents) to ensure complete consumption of the difluorobenzonitrile, but a large excess can sometimes complicate purification.

• Monitor by TLC/LCMS: Track the disappearance of the starting material and the formation of the product. If you see a persistent intermediate, you may need to increase the reaction temperature or time.

Workflow Visualization: Troubleshooting Synthesis from Difluorobenzonitrile

Caption: Troubleshooting flowchart for fluorinated indazole synthesis.

Featured Protocol: Regioselective C-3 Fluorination of 2-Phenyl-2H-indazole

This protocol is based on the efficient, metal-free method developed by Ghosh and Hajra.[3][4]

Materials:

• 2-Phenyl-2H-indazole (1.0 eq)

• N-Fluorobenzenesulfonimide (NFSI) (1.5 eq)

• Deionized Water

Procedure:

• To a 25 mL round-bottom flask equipped with a magnetic stir bar, add 2-phenyl-2H-indazole (e.g., 194 mg, 1.0 mmol).

• Add deionized water (5 mL). The starting material may not fully dissolve, forming a suspension.

• Add N-fluorobenzenesulfonimide (NFSI) (e.g., 473 mg, 1.5 mmol) to the suspension in one portion.

• Seal the flask and stir the reaction mixture vigorously at room temperature (approx. 25 °C) under ambient air.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LCMS. The reaction is typically complete within 4-6 hours.

• Upon completion, add ethyl acetate (15 mL) to the reaction mixture.

• Transfer the mixture to a separatory funnel. Wash the organic layer with water (2 x 10 mL) and then with brine (1 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the pure 3-fluoro-2-phenyl-2H-indazole.

References

• Jadhav, S. D., Singh, U. P., & Gaikwad, N. D. (2024). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC advances, 14(13), 9136–9166. [Link]

• Lu, P., Juarez, L., Wiget, P. A., Zhang, W., & Kotian, P. L. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 20, 936-946. [Link]

• Organic Chemistry Portal. (2021). Synthesis of 2H-indazoles. Organic Chemistry Portal. [Link]

• Ghosh, P., & Hajra, A. (2021). Fluorination of 2H-Indazoles Using N-Fluorobenzenesulfonimide. The Journal of Organic Chemistry, 86(15), 10883–10888. [Link]

• Organic Chemistry Portal. (2021). Fluorination of 2H-Indazoles Using N-Fluorobenzenesulfonimide. Organic Chemistry Portal. [Link]

• Wang, L., et al. (2023). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 28(1), 385. [Link]

• Peat, A. J., et al. (2012). Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists. Journal of Medicinal Chemistry, 55(17), 7624–7641. [Link]

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fluorination of 2H-Indazoles Using N-Fluorobenzenesulfonimide [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]

Stability and proper storage conditions for methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate

Technical Support Center: Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate

Guide ID: TSH-INDZ-458B Issuing Authority: Senior Application Scientist Team Last Updated: 2026-01-20

This technical guide provides in-depth information, troubleshooting advice, and frequently asked questions regarding the stability and proper storage of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate. As a critical building block in medicinal chemistry and drug discovery, maintaining its chemical integrity is paramount for reproducible experimental outcomes.[1] This document is intended for researchers, scientists, and drug development professionals.

Section 1: Core Stability & Handling Data

For rapid assessment, the following table summarizes the critical storage and handling parameters for methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate. These recommendations are derived from the chemical properties of the indazole scaffold and related halogenated heterocyclic compounds.

Parameter	Recommendation	Rationale & Causality
Long-Term Storage	2-8°C	Reduces kinetic rate of potential degradation pathways. Essential for maintaining long-term purity.
Short-Term Storage	Room Temperature (under inert gas)	Acceptable for brief periods (e.g., < 24 hours) on the benchtop during experimental setup.
Atmosphere	Inert Gas (Argon or Nitrogen)	The indazole N-H proton can be reactive, and the electron-rich ring system may be susceptible to slow oxidation.[2] An inert atmosphere displaces reactive oxygen and moisture.
Light Sensitivity	Store in Dark (Amber Vial)	Heterocyclic aromatic systems, particularly those like imidazole (part of the indazole core), can be susceptible to photodegradation in solution.[2]
Recommended Solvents	DMF, DMSO, Ethyl Acetate, Acetonitrile	Based on the polarity of the molecule. Always perform a small-scale solubility test first.
Incompatible Materials	Strong Oxidizing Agents, Strong Bases	Oxidizers can react with the indazole ring. Strong bases can deprotonate the acidic N-H proton, potentially initiating unwanted side reactions.[3][4][5]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the definitive long-term storage conditions for this compound?

For long-term storage (> 1 month), the compound should be stored in a tightly sealed container at 2-8°C , under an inert atmosphere (argon or nitrogen), and protected from light (e.g., in an amber glass vial). While some suppliers of similar indazole derivatives suggest room temperature storage, the combination of a reactive N-H group, an ester, and halogen substituents warrants more cautious conditions to ensure maximum stability.[3][6] Refrigeration slows down all potential degradation reactions, and an inert atmosphere prevents slow oxidation or hydrolysis from atmospheric moisture.

Q2: I left the vial on my bench for a weekend at room temperature. Is it still usable?

The compound is generally stable as a solid at room temperature for short durations.[3] However, stability is contingent on the container being securely sealed to prevent moisture and air exposure. Before use, perform a quick visual inspection. If you observe any color change (e.g., yellowing) or change in texture, a purity check via Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) against a reference standard is highly recommended.

Q3: How can I visually identify if my methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate has degraded?

As a pure solid, this compound should be a white to off-white crystalline powder. Signs of potential degradation include:

• Color Change: Development of a yellow or brown tint can indicate oxidation or the formation of chromophoric impurities.[2]

• Clumping or Caking: This may suggest moisture absorption, which could lead to hydrolysis of the methyl ester.

• Reduced Solubility: Difficulty dissolving the compound in a previously suitable solvent may indicate the formation of less soluble degradation products or polymers.

Q4: Is the compound sensitive to acidic or basic conditions during a reaction?

Yes. The indazole N-H proton is weakly acidic and can be removed by strong bases, which is a common first step for N-alkylation reactions.[5][7] Therefore, unintended exposure to strong bases can lead to side products. The methyl ester group is susceptible to hydrolysis under both strong acidic and, more rapidly, basic conditions. Reaction conditions should be planned accordingly.

Section 3: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Issue 1: My reaction is yielding inconsistent results or lower-than-expected yields.

Inconsistent outcomes are frequently traced back to reagent integrity. If you suspect the quality of your methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate, follow this diagnostic workflow.

Caption: Workflow for troubleshooting compound integrity.

Issue 2: The solid has turned a noticeable yellow color.

A yellow discoloration is a strong indicator of chemical change, likely due to slow, air-mediated oxidation or photodegradation.[2] While the compound might still be largely intact, the presence of impurities is highly probable.

• Causality: The formation of colored species implies the creation of new chromophores through reactions on the aromatic indazole ring or its substituents.

• Action: Do not assume the material is suitable for use, especially in sensitive downstream applications. Quantify the purity using a method like qNMR or LC-MS with a calibrated standard. For most applications, it is safer to discard the discolored material and use a fresh batch.

Section 4: Experimental Protocols

Protocol 1: Standard Handling Workflow for Weighing and Use

This protocol is designed to minimize exposure to atmospheric contaminants during routine experimental use.

Caption: Recommended workflow for handling the compound.

Protocol 2: Rapid Purity Assessment by Thin-Layer Chromatography (TLC)

This method allows for a quick comparison of a stored sample against a new or trusted reference standard.

• Preparation:

  • Prepare two small, labeled vials. In one, dissolve a small amount (~1 mg) of your stored sample in a suitable solvent (e.g., 0.5 mL of ethyl acetate). In the other, prepare a reference solution with a fresh or trusted batch of the compound at the same concentration.

• Spotting:

  • Using a capillary tube, spot a small amount of each solution onto a silica gel TLC plate, ensuring the spots are distinct and above the solvent line.

• Development:

  • Place the TLC plate in a developing chamber containing an appropriate eluent system (e.g., 30% ethyl acetate in hexanes - note: this may require optimization).

  • Allow the solvent to travel up the plate until it is about 1 cm from the top.

• Visualization:

  • Remove the plate and mark the solvent front.

  • Visualize the spots under a UV lamp (254 nm).

• Analysis:

  • Trusted Sample: Should show a single, well-defined spot with a specific retention factor (Rf).

  • Stored Sample: Compare its TLC profile to the reference. The appearance of new spots (especially near the baseline) or significant streaking indicates the presence of impurities and degradation.

Section 5: Chemical Rationale for Stability

The structure of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate contains several key features that dictate its stability and handling requirements. Understanding these provides the chemical basis for the protocols described above.

Caption: Key structural features influencing stability.

The indazole ring system is aromatic and thus relatively stable. However, like related heterocycles such as imidazoles, it can be susceptible to oxidative and photolytic degradation pathways, which can compromise the integrity of the molecule over time, especially when in solution.[2] The N-H proton is the most reactive site for acid-base chemistry, making the compound incompatible with strong bases unless N-functionalization is the desired reaction.[5]

References

• methyl 6-bromo-1H-indazole-3-carboxylate, min 97%, 100 grams. (n.d.). Aladdin Scientific.[Link]

• Giraud, F., Anizon, F., & Moreau, P. (n.d.). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand.[Link]

• Giraud, F., Anizon, F., & Moreau, P. (2010). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. ARKIVOC.[Link]

• Manning, B. M., et al. (2019). Direct and selective alkylation of indazole-3-carboxylic acid for the preparation of synthetic cannabinoids and metabolites. Request PDF on ResearchGate.[Link]

• Doi, T., et al. (2021). Methyl 1-(4-fluorobenzyl)-1H-indazole-3-carboxylate. Acta Crystallographica Section E: Crystallographic Communications.[Link]

• Cajnko, M. M., et al. (2011). Design and synthesis of N-substituted indazole-3-carboxamides as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors. ChemMedChem.[Link]

• Tarpo, J. Jr., & Tarpo, M. (n.d.). Fluorine Safety. Purdue University Department of Chemistry.[Link]

• methyl 6-bromo-1H-indazole-4-carboxylate. (n.d.). PubChem.[Link]

• Ghosh, P., & Hajra, A. (2021). Fluorination of 2H-Indazoles Using N-Fluorobenzenesulfonimide. Journal of Organic Chemistry.[Link]

• Gallavardin, T., et al. (2026). Synthesis of indazole-based fluorophores. Organic & Biomolecular Chemistry.[Link]

• Huang, Y., et al. (2019). Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. Journal of Pharmaceutical Sciences.[Link]

• CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-. (2019).

• Savaniya, N. P., et al. (2024). 6-Bromo-1H-Indazole Bearing 1,2,3-Triazole Analogues: Synthesis, Characterization and Antimicrobial Evaluation. ResearchGate.[Link]

• Li, Y., et al. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules.[Link]

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. synquestlabs.com [synquestlabs.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. achmem.com [achmem.com]
• 7. Methyl 1-(4-fluoro­benz­yl)-1H-indazole-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Overcoming Solubility Challenges with Bromo-Fluoro-Indazole Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions regarding the solubility of bromo-fluoro-indazole compounds. These molecules are critical scaffolds in modern drug discovery, particularly as kinase inhibitors, but their physicochemical properties often present significant challenges in formulation and biological screening.[1][2] This resource is designed to provide both the theoretical understanding and practical protocols needed to overcome these hurdles.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem

This section addresses the fundamental issues underlying the poor solubility of this chemical class.

Q1: Why are my bromo-fluoro-indazole compounds consistently showing poor solubility in aqueous buffers?

A: The low aqueous solubility of bromo-fluoro-indazoles stems from a combination of their inherent molecular properties.

• High Lipophilicity: The indazole core, a fusion of benzene and pyrazole rings, is largely hydrophobic.[2][3] The addition of a bromine atom further increases lipophilicity. While fluorine can sometimes improve solubility, its primary roles are often to enhance metabolic stability and binding affinity, not necessarily to increase aqueous solubility.[4] This overall "grease-ball" character makes it difficult for water molecules to solvate the compound.[5]

• Strong Crystal Lattice Energy: Many of these compounds are highly crystalline solids. This stable, ordered arrangement of molecules in a crystal lattice requires a significant amount of energy to break apart before the individual molecules can be solvated.[6][7] This is often referred to as the "brick-dust" problem, where the compound's high melting point is indicative of strong intermolecular forces that resist dissolution.[5]

• Poor Hydrogen Bonding Potential: While the indazole ring has nitrogen atoms that can act as hydrogen bond acceptors, the overall molecule is dominated by non-polar C-H, C-F, and C-Br bonds, limiting favorable interactions with the highly polar water solvent.

Q2: My compound dissolves perfectly in DMSO, but crashes out immediately when I add it to my aqueous assay buffer. What is happening?

A: You are observing the critical difference between thermodynamic and kinetic solubility.

• Thermodynamic Solubility is the true equilibrium concentration of a compound in a saturated solution after an extended period. It reflects the compound's intrinsic properties in that solvent system.

• Kinetic Solubility measures the concentration at which a compound precipitates when rapidly added to an aqueous system from a high-concentration organic stock, like DMSO.[1]

The "crashing out" you observe is precipitation. Your compound is highly soluble in the organic co-solvent (DMSO), but when this solution is diluted into an aqueous buffer, the solvent environment abruptly becomes highly polar. The compound's low thermodynamic solubility in the final aqueous-organic mixture is exceeded, leading to rapid supersaturation and subsequent precipitation.[5] This is a very common issue in early drug discovery screening.

Q3: Before I try advanced techniques, what simple diagnostic checks should I perform?

A: Always start with the basics to rule out simple experimental errors:

• Confirm Compound Purity: Impurities can sometimes suppress solubility or act as nucleation sites for precipitation. Verify the purity of your batch via LC-MS or NMR.

• Check Buffer pH and Composition: Ensure your buffer was prepared correctly. The pH of the solution can dramatically affect the solubility of ionizable compounds.[8][9]

• Visual Inspection: After adding your compound stock to the buffer, vortex thoroughly and visually inspect for any haziness or solid particulates against a dark background.

• Pre-wetting: For solid powders, pre-wetting the material with a small amount of a miscible organic solvent (like ethanol) before adding the bulk aqueous phase can sometimes improve wetting and dissolution.

Part 2: Systematic Troubleshooting Workflow

Navigating solubility issues requires a logical, tiered approach. Start with the simplest, most accessible methods before moving to more resource-intensive formulation strategies. The following workflow provides a decision-making framework for systematically addressing solubility problems.

Caption: A tiered workflow for systematically troubleshooting bromo-fluoro-indazole solubility.

Part 3: Detailed Experimental Protocols

Here we provide step-by-step methodologies for the key techniques outlined in the workflow.

Protocol A: Co-Solvent Screening

Causality: Co-solvents work by reducing the overall polarity of the aqueous solvent system, thereby lowering the interfacial tension between the solvent and the hydrophobic solute and making dissolution more energetically favorable.[10][11]

Methodology:

• Prepare a high-concentration stock solution of your bromo-fluoro-indazole (e.g., 10-20 mM) in 100% DMSO.

• In separate microcentrifuge tubes, prepare serial dilutions of various water-miscible co-solvents (e.g., Ethanol, Propylene Glycol, PEG 400) in your primary aqueous buffer (e.g., PBS pH 7.4). Aim for final co-solvent concentrations of 10%, 5%, 2%, and 1%.

• Add a small aliquot of your DMSO stock solution to each co-solvent/buffer mixture. The final concentration of DMSO should be kept constant and as low as possible (ideally ≤1%).

• Vortex each tube vigorously for 30-60 seconds.

• Incubate the samples at room temperature for 1-2 hours to allow them to equilibrate.

• Centrifuge the tubes at high speed (e.g., >14,000 x g) for 15 minutes to pellet any precipitated compound.

• Carefully collect the supernatant and analyze the concentration of the dissolved compound using a validated analytical method (e.g., HPLC-UV). The highest concentration achieved without precipitation is the kinetic solubility in that system.

Protocol B: pH-Dependent Solubility Profiling

Causality: The solubility of an ionizable drug is highly dependent on the pH of the solution, as described by the Henderson-Hasselbalch equation.[8][9] For a basic compound (like an indazole which can be protonated), solubility increases as the pH drops below its pKa. For an acidic compound, solubility increases as the pH rises above its pKa.

Methodology:

• Prepare a series of buffers covering a wide pH range (e.g., from pH 2 to pH 10). Use a universal buffer system or a series of buffers (e.g., phosphate, acetate, borate) to cover the range.

• Add an excess amount of the solid bromo-fluoro-indazole compound to a small volume (e.g., 1 mL) of each buffer in a glass vial. The goal is to create a saturated slurry.

• Seal the vials and place them on a shaker or rotator at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached (thermodynamic solubility).

• After incubation, filter each sample through a 0.22 µm syringe filter (ensure the filter material is compatible with your compound) or centrifuge at high speed to remove undissolved solid.

• Dilute the clear filtrate/supernatant with a suitable solvent and quantify the dissolved drug concentration using HPLC-UV.

• Plot the measured solubility (on a log scale) against the measured final pH of each buffer to generate a pH-solubility profile.

Protocol C: Cyclodextrin-Mediated Solubilization

Causality: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[11] They can encapsulate poorly soluble "guest" molecules, like your indazole compound, forming a water-soluble inclusion complex that masks the guest's hydrophobicity.[][13][14]

Methodology:

• Prepare aqueous stock solutions of different cyclodextrins. Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are excellent starting points due to their high aqueous solubility and safety profiles.[15]

• Create a series of cyclodextrin solutions of increasing concentration (e.g., 0, 2, 5, 10, 20, 50 mM) in your desired aqueous buffer.

• Add an excess of your solid bromo-fluoro-indazole compound to each cyclodextrin solution.

• Equilibrate the samples by shaking or rotating for 24-48 hours at a constant temperature.

• Process the samples as described in the pH-profiling protocol (centrifugation/filtration) to remove undissolved solid.

• Quantify the dissolved compound in the supernatant.

• Plot the drug solubility against the cyclodextrin concentration. This is known as a phase-solubility diagram and can reveal the stoichiometry and stability of the complex formed.[16]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnrjournal.com [pnrjournal.com]
• 4. Importance of Fluorine in Benzazole Compounds | MDPI [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Recent Technologies for Amorphization of Poorly Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jurnal.unpad.ac.id [jurnal.unpad.ac.id]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. ijmsdr.org [ijmsdr.org]
• 11. longdom.org [longdom.org]
• 13. biosynth.com [biosynth.com]
• 14. pharmaceutical-networking.com [pharmaceutical-networking.com]
• 15. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 16. The Potential of Cyclodextrins as Novel Active Pharmaceutical Ingredients: A Short Overview - PMC [pmc.ncbi.nlm.nih.gov]

Indazole Synthesis Technical Support Center: Troubleshooting Guides &amp; FAQs

Welcome to the technical support center dedicated to the synthesis of indazole derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of indazole chemistry. Here, we leverage our expertise to provide practical, in-depth solutions to common challenges, ensuring the integrity and success of your experimental work.

Troubleshooting Guide

This section addresses specific issues that may arise during indazole synthesis, providing potential causes and recommended solutions.

Low Yields and Incomplete Reactions

Q1: My indazole synthesis reaction is resulting in a low yield. What are the common causes and how can I improve it?

A: Low yields in indazole synthesis can be attributed to several factors, including suboptimal reaction conditions, the reactivity of your starting materials, and potential degradation of the final product. Here’s a breakdown of common culprits and how to address them:

• Suboptimal Temperature: Temperature is a critical parameter in indazole synthesis. While increasing the temperature can sometimes enhance the reaction rate and yield, excessive heat may lead to the formation of side products and degradation, ultimately lowering the overall yield[1]. It is crucial to perform a systematic temperature optimization for your specific reaction.

• Solvent Effects: The choice of solvent can profoundly influence the reaction's outcome. For instance, in certain syntheses, a mixture of an alcohol and a controlled amount of water can significantly improve yields. However, an excess of water can be detrimental[1]. The polarity and protic/aprotic nature of the solvent can affect the solubility of reagents and stabilize transition states differently. Experimenting with a range of solvents with varying properties is recommended. A recent study highlighted that aprotic solvents like DMSO and DMF can provide higher yields in some cases compared to acidic ethanol.[2]

• Base Selection: The strength and amount of the base used can be pivotal. The choice of base can also impact the regioselectivity of N-alkylation, a common subsequent step in modifying the indazole core[1]. Some reactions may proceed efficiently with a mild base, while others necessitate a stronger one.

• Reaction Time: It is essential to monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time and avoid product degradation from prolonged reaction times.[3]

• Catalyst Activity: In catalyst-based approaches, the efficiency of the catalyst is paramount. Both acid-base and transition-metal catalysts are known to enhance the efficiency and selectivity of indazole synthesis[4]. Ensure your catalyst is active and consider screening different catalysts if yields are consistently low.

Side Product Formation

Q2: I am observing significant side product formation in my indazole synthesis. What are the common side reactions and how can I minimize them?

A: Side reactions are a frequent challenge in indazole synthesis. Understanding the potential side products can help in devising strategies to minimize their formation.

• Hydrazone Formation: In syntheses involving the reaction of hydrazines with carbonyl compounds, the formation of a stable hydrazone that fails to cyclize can be a major side reaction.[2] This is particularly problematic if the ortho-substituent on the carbonyl compound is not sufficiently activating for the subsequent cyclization step. To mitigate this, consider using more activating ortho-groups or optimizing the reaction conditions (e.g., temperature, catalyst) to favor the cyclization step.

• Dimerization: Under certain conditions, especially at elevated temperatures, dimerization of the starting materials or intermediates can occur, leading to a decrease in the yield of the desired indazole.[2] Careful control of reaction temperature and concentration can help minimize this side reaction.

• Regioisomer Formation: When synthesizing substituted indazoles, particularly through N-alkylation, the formation of N1 and N2 regioisomers is a common issue.[5] The thermodynamic stability of the 1H-tautomer generally favors N1 substitution, but kinetic control can sometimes be exploited to favor the N2 isomer.[5][6] The choice of base, solvent, and the steric and electronic nature of the substituents can all influence the N1/N2 ratio.[5]

Purification Challenges

Q3: I'm having difficulty purifying my indazole derivative. What are some effective purification strategies?

A: The purification of indazole derivatives can be challenging due to the potential for isomer formation and the similar polarities of byproducts.

• Recrystallization: For crystalline products, recrystallization is often a highly effective method for achieving high purity. A mixed solvent system can be particularly useful for separating isomers. For example, a mixture of THF and water, or acetone and water, has been successfully used to separate indazole isomers to over 99% purity.[7]

• Column Chromatography: Silica gel column chromatography is a standard technique for purifying organic compounds. A careful selection of the eluent system is crucial for achieving good separation. Monitoring the separation by TLC is essential to identify the fractions containing the pure product.[3][8]

• Preparative HPLC: For challenging separations or when very high purity is required, preparative High-Performance Liquid Chromatography (HPLC) can be employed.

Frequently Asked Questions (FAQs)

Q4: What are some of the key synthetic routes to indazoles and what are their relative advantages and disadvantages?

A: There are numerous methods for synthesizing the indazole core, each with its own set of advantages and limitations.[2]

Synthetic Method	Starting Materials	Advantages	Disadvantages
Jacobson Indazole Synthesis	o-Toluidine derivatives	Readily available starting materials.	Often requires diazotization and can have issues with regioselectivity.[6]
Davis-Beirut Reaction	o-Nitrobenzylamines and anilines	Good yields, often proceeds under mild conditions.	Can be sensitive to the nature of the substituents.[1]
Cadogan Reaction	o-Nitrophenyl compounds and phosphites	Robust and can tolerate a range of functional groups.	Often requires harsh conditions and high temperatures.[1]
Sundberg Synthesis	o-Azidobenzaldehydes or ketones	Can be a high-yielding reaction.	Requires the synthesis of potentially unstable azide intermediates.
Metal-Catalyzed Cross-Coupling	o-Halobenzaldehydes and hydrazones	Allows for the synthesis of a wide variety of substituted indazoles.	Can be expensive due to the use of precious metal catalysts.[2]

Q5: How does the choice of catalyst impact indazole synthesis?

A: Catalysts play a significant role in modern indazole synthesis, often improving reaction efficiency, selectivity, and allowing for milder reaction conditions.[9]

• Acid/Base Catalysis: Both acids and bases can be used to catalyze the cyclization step in many indazole syntheses. The choice of acid or base can influence the reaction rate and, in some cases, the regioselectivity.[10]

• Transition Metal Catalysis: Transition metals like palladium, copper, and rhodium are widely used in cross-coupling reactions to form the indazole ring.[2][11] These methods offer a high degree of control over the substitution pattern of the final product. For instance, copper-catalyzed reactions of 2-halobenzonitriles with hydrazine derivatives provide a direct route to 3-aminoindazoles.[12]

• Green Catalysts: In recent years, there has been a growing interest in developing more environmentally friendly synthetic methods. This includes the use of "green" catalysts, such as lemon peel powder, which has been reported as an efficient natural catalyst for indazole synthesis under ultrasound irradiation.[10]

Q6: What is the importance of reaction monitoring in optimizing indazole synthesis?

A: Careful reaction monitoring is crucial for optimizing the synthesis of indazole derivatives. Techniques like TLC and LC-MS allow you to:

• Determine the optimal reaction time: This helps to maximize the yield of the desired product while minimizing the formation of degradation products that can result from prolonged reaction times.[3]

• Identify the formation of intermediates and side products: This information is invaluable for troubleshooting and optimizing the reaction conditions.

• Confirm the completion of the reaction: Ensuring the reaction has gone to completion is essential before proceeding with the workup and purification steps.[8]

Experimental Workflow and Data Visualization

General Troubleshooting Workflow

The following diagram illustrates a general workflow for troubleshooting common issues in indazole synthesis.

Caption: Troubleshooting workflow for indazole synthesis.

Key Reaction Parameters Summary

The following table summarizes key reaction parameters that often require optimization.

Parameter	Typical Range/Options	Key Considerations
Temperature	Room Temperature to >150 °C	Substrate stability, side reactions, reaction rate.[1]
Solvent	Alcohols, DMF, DMSO, Toluene, Water mixtures	Polarity, aprotic/protic nature, solubility of reagents.[1][13]
Base	K₂CO₃, Cs₂CO₃, NaH, Et₃N, DBU	Strength, steric hindrance, impact on regioselectivity.[1]
Catalyst	Pd, Cu, Rh complexes; Acids (e.g., HCl, AcOH)	Activity, loading, cost, air/moisture sensitivity.[4]
Reaction Time	Minutes to >24 hours	Monitored by TLC/LC-MS to prevent degradation.[3]

Detailed Experimental Protocol

Protocol 1: Synthesis of 2-Phenyl-2H-indazole via Cadogan Reaction

This protocol is a representative example of a Cadogan reaction for the synthesis of a 2H-indazole.

Materials:

• o-Nitrobenzaldehyde

• Aniline

• Triethyl phosphite

• Toluene (anhydrous)

Procedure:

• To a solution of o-nitrobenzaldehyde (1.0 eq) in anhydrous toluene, add aniline (1.1 eq).

• Heat the mixture to reflux with a Dean-Stark trap to remove water until the formation of the imine is complete (monitor by TLC).

• Cool the reaction mixture to room temperature.

• Add triethyl phosphite (3.0 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux (typically >150 °C) and monitor the progress by TLC.[1]

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent and excess triethyl phosphite under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 2-phenyl-2H-indazole.

References

• Benchchem. (n.d.). .
• Google Patents. (n.d.). CN101948433A - Method for separating and purifying substituted indazole isomers.
• ResearchGate. (n.d.). Optimization of reaction conditions for the synthesis of indazolones.
• ResearchGate. (n.d.). Effect of various solvents on the synthesis of 1H- indazole.
• White Rose Research Online. (n.d.). Synthesis of Substituted Indazole Acetic Acids by NN Bond Forming Reactions.
• ResearchGate. (n.d.). Effect of catalyst on the synthesis of 1H-indazoles.
• Benchchem. (n.d.). A Technical Guide to the Reaction Mechanisms of Indazole Synthesis.
• ResearchGate. (n.d.). Reaction conditions optimization for 1H‐Indazoles synthesisa.
• Poster Board #1123. (n.d.). Indazole synthesis from chalcone abstract.
• NIH. (n.d.). Indazole – an emerging privileged scaffold: synthesis and its biological significance.
• ChemicalBook. (2022). Indazole - Synthesis and Reactions as a Chemical Reagent.
• Bentham Science Publishers. (2024). Advances in Synthesis of Indazole Variants: A Comprehensive Review of Transition Metal, Acid/Base and Green Chemistry-based Catalytic Approaches.
• ResearchGate. (n.d.). Optimization of reaction conditions a | Download Table.
• Benchchem. (n.d.). Overcoming regioselectivity issues in indazole synthesis.
• Organic Chemistry Portal. (n.d.). Indazole synthesis.
• PMC - PubMed Central. (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives.

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• 2. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Indazole - Synthesis and Reactions as a Chemical Reagent_Chemicalbook [chemicalbook.com]
• 7. CN101948433A - Method for separating and purifying substituted indazole isomers - Google Patents [patents.google.com]
• 8. Indazole synthesis from chalcone abstract | Poster Board #1123 - American Chemical Society [acs.digitellinc.com]
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• 11. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Technical Support Center: Navigating the Challenges in Regioselective Synthesis of 3-Substituted Indazoles

Welcome to the Technical Support Center, a dedicated resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the nuanced challenges in the regioselective synthesis of 3-substituted indazoles. As a privileged scaffold in medicinal chemistry, the precise functionalization of the indazole core is paramount for the development of novel therapeutics.[1][2][3][4] This center is designed to offer practical, field-proven insights to overcome common synthetic hurdles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis of 3-substituted indazoles, providing concise answers and directing you to more detailed troubleshooting guides where necessary.

Q1: Why is achieving regioselectivity in the synthesis of 3-substituted indazoles so challenging?

A1: The primary challenge lies in controlling the formation of constitutional isomers. Many synthetic routes can lead to mixtures of products, particularly when direct functionalization of the indazole core is attempted. For instance, direct C-H functionalization can be complicated by the similar reactivity of different C-H bonds, and N-substitution of a pre-formed indazole often yields a mixture of N1 and N2 isomers due to the tautomeric nature of the indazole ring.[2][3][4][5] The 1H-tautomer is generally more thermodynamically stable, but kinetic factors can favor the formation of the 2H-isomer under certain conditions.[3][5][6]

Q2: My reaction to synthesize a 3-substituted indazole is giving very low yields. What are the likely causes?

A2: Low yields can stem from several factors. Common culprits include suboptimal reaction conditions (temperature, solvent, base), poor starting material quality, and competing side reactions. For example, in transition-metal-catalyzed reactions, catalyst deactivation or inefficient ligand coordination can significantly hamper the yield.[7] In classical condensation-cyclization strategies, incomplete reaction or degradation of intermediates can be an issue. Refer to our Troubleshooting Guide for Low Yields for a more detailed breakdown.

Q3: I am observing a mixture of N1 and N2 alkylated products. How can I improve the selectivity for the desired isomer?

A3: Achieving N1 versus N2 selectivity is a classic challenge in indazole chemistry. The outcome is highly dependent on the interplay of steric and electronic effects of the substituents on the indazole ring, the nature of the electrophile, and the reaction conditions (base and solvent).[2][3][4][5] For a comprehensive guide on this topic, please see the Troubleshooting Guide for Poor N1/N2 Regioselectivity .

Q4: Are there reliable methods for the direct and regioselective introduction of a substituent at the C3 position of an existing indazole?

A4: Yes, significant progress has been made in the direct C-H functionalization of indazoles.[8][9] Transition-metal-catalyzed methods, particularly those employing palladium or rhodium, have shown great promise for the regioselective C3-arylation, -alkenylation, and -alkylation of N-substituted indazoles.[10][11] Photoredox catalysis has also emerged as a powerful tool for C3 functionalization under mild conditions.[12][13][14][15]

Part 2: Troubleshooting Guides

This section provides detailed, step-by-step guidance to diagnose and resolve specific experimental issues.

Guide 1: Troubleshooting Low Yields in 3-Substituted Indazole Synthesis

Low product yield is a frequent frustration. This guide will help you systematically identify and address the root cause.

Potential Cause 1: Suboptimal Reaction Conditions

• Rationale: The kinetics and thermodynamics of indazole formation are highly sensitive to the reaction environment.

• Troubleshooting Steps:

  • Temperature Screening: Systematically vary the reaction temperature. Some reactions require elevated temperatures to overcome activation barriers, while others may suffer from decomposition at higher temperatures.

  • Solvent Optimization: The polarity and coordinating ability of the solvent can dramatically influence reaction rates and equilibria. Screen a range of solvents with varying properties (e.g., THF, DMF, Dioxane, Toluene).

  • Base Selection: The choice of base is critical, especially in reactions involving deprotonation of the indazole N-H or a precursor. Test a variety of organic and inorganic bases of different strengths (e.g., K₂CO₃, Cs₂CO₃, NaH, t-BuOK).

Potential Cause 2: Inefficient Catalysis (for metal-catalyzed reactions)

• Rationale: The catalytic cycle may be inhibited by various factors, leading to low turnover.

• Troubleshooting Steps:

  • Catalyst and Ligand Screening: If applicable, screen different metal precursors and ligands. The electronic and steric properties of the ligand are crucial for catalyst activity and stability.

  • Catalyst Loading: Increase the catalyst loading in increments to see if the yield improves. Be mindful of the cost and potential for increased side reactions.

  • Exclusion of Air and Moisture: Many organometallic catalysts are sensitive to air and moisture. Ensure all reagents and solvents are dry and the reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen).

Data Summary: Impact of Reaction Parameters on Yield

Parameter	Condition A	Condition B	Condition C	Typical Outcome
Temperature	Room Temp	80 °C	120 °C	Yield may increase with temperature to a point, then decrease due to decomposition.
Solvent	Toluene	THF	DMF	Polar aprotic solvents like DMF often improve solubility and reaction rates.
Base	K₂CO₃	NaH	DBU	Stronger bases can increase deprotonation but may also lead to side reactions.

Guide 2: Troubleshooting Poor N1/N2 Regioselectivity in Indazole Alkylation

Controlling the site of N-alkylation is crucial for accessing specific indazole isomers. This guide provides strategies to steer the reaction towards the desired product.

Decision Workflow for N1/N2 Selectivity

Caption: Decision tree for troubleshooting N1/N2 regioselectivity.

Key Factors Influencing N1 vs. N2 Selectivity:

• Steric Effects: Bulky substituents at the C7 position can sterically hinder the approach of the electrophile to the N1 position, thus favoring N2 alkylation.

• Electronic Effects: Electron-withdrawing groups at the C7 position can increase the acidity of the N1-H, favoring deprotonation at this site and subsequent N1 alkylation. Conversely, electron-donating groups can favor N2 alkylation.

• Reaction Conditions:

  • Base and Solvent: The combination of a strong, non-coordinating base like sodium hydride (NaH) in a non-polar solvent like tetrahydrofuran (THF) often favors the thermodynamically more stable N1-alkylated product.[2][3] In contrast, polar aprotic solvents like dimethylformamide (DMF) with bases such as cesium carbonate (Cs₂CO₃) can sometimes favor the N2 isomer.[2]

  • Mitsunobu Reaction: This reaction often proceeds under kinetic control and can favor the formation of the N2-alkylated indazole.[2][16]

Experimental Protocol: Regioselective N1-Alkylation of a 3-Substituted Indazole

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation: To a flame-dried round-bottom flask under an argon atmosphere, add the 3-substituted indazole (1.0 equiv).

• Solvent Addition: Add anhydrous THF (tetrahydrofuran) via syringe.

• Deprotonation: Cool the solution to 0 °C and add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equiv) portion-wise.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour.

• Electrophile Addition: Cool the reaction mixture back to 0 °C and add the alkylating agent (e.g., alkyl bromide, 1.2 equiv) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Workup: Carefully quench the reaction with saturated aqueous ammonium chloride solution. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Part 3: Advanced Synthetic Strategies

For more complex targets, direct C-H functionalization offers an elegant and atom-economical approach to 3-substituted indazoles.

Conceptual Workflow: Transition-Metal-Catalyzed C3-Arylation

Caption: Simplified catalytic cycle for C3-arylation of indazoles.

Recent advances have demonstrated the utility of various transition metals, including rhodium and copper, for a range of C-H functionalization reactions at the C3 position of indazoles.[1][10][17][18][19][20][21] These methods often offer high regioselectivity and functional group tolerance, providing access to a diverse array of 3-substituted indazoles that are difficult to prepare using traditional methods.[22]

References

• Mañas, C., & Merino, E. (2024). Combined Gold and Photoredox Catalysis: Synthesis of 3-Alkenyl-2H-Indazoles from 2-Alkynylazobenzenes.

• Lin, W.-C., & Yang, D.-Y. (2013). Visible light photoredox catalysis: synthesis of indazolo[2,3-a]quinolines from 2-(2-nitrophenyl)-1,2,3,4-tetrahydroquinolines. Organic Letters. [Link]

• N-N Bond Formation between Primary Amines and Nitrosos: Direct Synthesis of 2-Substituted Indazolones with Mechanistic Insights. (2018). AUB ScholarWorks. [Link]

• Mañas, C., & Merino, E. (2024). Combined Gold and Photoredox Catalysis: Synthesis of 3-Alkenyl-2H-Indazoles from 2-Alkynylazobenzenes. Semantic Scholar. [Link]

• Lin, W.-C., & Yang, D.-Y. (2013). Visible Light Photoredox Catalysis: Synthesis of Indazolo[2,3-a]quinolines from 2-(2-Nitrophenyl)-1,2,3,4-tetrahydroquinolines. ACS Publications. [Link]

• Lin, W.-C., & Yang, D.-Y. (2013). Visible Light Photoredox Catalysis: Synthesis of Indazolo[2,3-a]quinolines from 2-(2-Nitrophenyl)-1,2,3,4-tetrahydroquinolines. Organic Letters. [Link]

• Toledano, A. S., et al. (2024). Synthesis of Indazoles via N-N Bond-Forming Oxidative Cyclization from 2-Aminomethyl-phenylamines. Organic Chemistry Portal. [Link]

• Recent Advances in C–H Functionalization of 2H-Indazoles. ResearchGate. [Link]

• N–N Bond Formation between Primary Amines and Nitrosos: Direct Synthesis of 2-Substituted Indazolones with Mechanistic Insights. ResearchGate. [Link]

• Rhodium(III)-Catalyzed Indazole Synthesis by C–H Bond Functionalization and Cyclative Capture. PMC - NIH. [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. NIH. [Link]

• Alam, M. S., & Keating, M. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. [Link]

• Alam, M. S., & Keating, M. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. PMC - NIH. [Link]

• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. NIH. [Link]

• Recent advances in C–H functionalization of 2H-indazoles. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Regioselective Syntheses of Bis(indazolyl)methane Isomers: Controlling Kinetics and Thermodynamics via Tunable Non-Innocent Amines. NIH. [Link]

• Giraud, F., Anizon, F., & Moreau, P. C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand. [Link]

• C-H functionalization of 2H-indazole. ResearchGate. [Link]

• (PDF) Regioselective N -alkylation of the 1 H -indazole scaffold; ring substituent and N -alkylating reagent effects on regioisomeric distribution. ResearchGate. [Link]

• Indazole synthesis. Organic Chemistry Portal. [Link]

• Li, P., et al. (2011). Synthesis of 3-Substituted Indazoles from Arynes and N-Tosylhydrazones. Organic Letters. [Link]

• Li, P., et al. (2011). Synthesis of 3-substituted Indazoles From Arynes and N-tosylhydrazones. PubMed. [Link]

• Transition-Metal-Catalyzed Syntheses of Indazoles. IDR@NITK. [Link]

• Recent Strategies in Transition-Metal-Catalyzed Sequential C–H Activation/Annulation for One-Step Construction of Functionalized Indazole Derivatives. NIH. [Link]

• Recent Advances in Synthetic Strategies and Biological Properties of Indazole Scaffolds: A Review. PMC - PubMed Central. [Link]

• ChemInform Abstract: Synthesis of 3-Substituted Indazoles from Arynes and N-Tosylhydrazones. ResearchGate. [Link]

• 2H-Indazole synthesis. Organic Chemistry Portal. [Link]

• Regioselective synthesis of 2H-indazoles through Ga/Al- and Al-mediated direct alkylation reactions of indazoles. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Controllable synthesis of N–H or N-Me C7-substituted indazoles via a cascade reaction of α-diazo esters with aryne precursors. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Substrates used in the transition metal‐catalyzed synthesis of indazole. ResearchGate. [Link]

• Cobalt(III)-Catalyzed Synthesis of Indazoles and Furans by C–H Bond Functionalization/Addition/Cyclization Cascades. Journal of the American Chemical Society. [Link]

• Regioselective Synthesis of 2H-Indazoles through Ga/Al- and Al-Mediated Direct Alkylation Reactions of Indazoles. ResearchGate. [Link]

• Recent Progress in the Transition Metal Catalyzed Synthesis of Indoles. MDPI. [Link]

• Regioselective synthesis of 2H-indazoles through Ga/Al- and Al-mediated direct alkylation reactions of indazoles. Semantic Scholar. [Link]

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• 2. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
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Methods to prevent dediazoniation during indazole synthesis.

Technical Support Center: Indazole Synthesis

Introduction: Navigating the Challenges of Dediazoniation in Indazole Synthesis

Welcome to the technical support guide for researchers engaged in indazole synthesis. The indazole core is a privileged scaffold in medicinal chemistry, but its synthesis, particularly through classical routes involving diazotization, is fraught with challenges.[1] The primary obstacle is the inherent instability of the aryl diazonium salt intermediate, which readily undergoes dediazoniation—the loss of dinitrogen gas (N₂) to form highly reactive species. This process can severely impact reaction yield, purity, and safety.

This guide is designed to function as a dedicated support center. It moves beyond simple protocols to provide in-depth, field-tested insights into not only how to prevent dediazoniation but why these methods are effective. We will explore the mechanistic underpinnings of diazonium salt decomposition and provide you with a robust framework for troubleshooting and optimizing your synthetic procedures.

Frequently Asked Questions (FAQs)

Q1: What exactly is dediazoniation and why is it problematic?

A1: Dediazoniation is the decomposition of a diazonium salt (R-N₂⁺X⁻) that results in the expulsion of nitrogen gas (N₂), which is a highly stable leaving group.[2] This decomposition can proceed through several mechanisms, often forming a highly reactive aryl cation or radical.[3] In the context of indazole synthesis, this is problematic for two main reasons:

• Yield Reduction: The desired diazonium intermediate is consumed by this side reaction instead of proceeding to the cyclization step.

• Impurity Formation: The reactive species generated can react with the solvent (e.g., water to form phenols) or other nucleophiles in the mixture, leading to a complex and difficult-to-purify product profile.[4][5]

Q2: What are the immediate signs of uncontrolled dediazoniation in my reaction flask?

A2: The most common indicators are:

• Vigorous Gas Evolution: A sudden, rapid bubbling is a clear sign of N₂ being released.

• Rapid Temperature Increase: The diazotization reaction is exothermic, and its decomposition can lead to a thermal runaway if not properly controlled.[6]

• Color Change: The formation of tarry, dark-colored byproducts is common when decomposition is rampant.

• Formation of Phenols: If your reaction is run in an aqueous medium, you will likely detect phenolic impurities in your crude product analysis (e.g., via LC-MS or NMR).[4]

Q3: Is it possible to completely stop dediazoniation?

A3: While complete prevention is challenging due to the inherent instability of diazonium salts, you can suppress it to a negligible level by meticulously controlling the reaction parameters. The goal is to ensure the rate of the desired subsequent reaction (cyclization) is significantly faster than the rate of decomposition. This guide will focus on the key control parameters to achieve this.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems with detailed explanations and actionable protocols.

Issue 1: Reaction is Uncontrollable (Rapid Gas Evolution, Foaming, Temperature Spike)

• Primary Cause: This points to a loss of control over the exothermic diazotization step, where the heat generated accelerates the decomposition of the newly formed diazonium salt.[6] Aryl diazonium salts are notoriously unstable above 5 °C in aqueous solutions.[4][7]

• Solutions & Scientific Rationale:

  • Aggressive Temperature Control: The kinetics of the decomposition reaction are highly temperature-dependent. Maintaining a strict temperature range of 0–5 °C is the single most effective method to ensure the diazonium salt's stability.[8]

  • Controlled Reagent Addition: Adding the sodium nitrite solution slowly (dropwise) ensures that the heat generated can be effectively dissipated by the cooling bath, preventing localized hot spots where decomposition can initiate.

• Validated Protocol: Strict Temperature Management

  • Set up your reaction vessel in an ice-salt bath to achieve a stable internal temperature below 5 °C. An ice-water bath alone may only reach 0 °C at best.

  • Use a digital thermometer to monitor the internal reaction temperature, not the bath temperature. The internal temperature can be 5-10°C higher during exothermic events.[9]

  • Prepare a solution of sodium nitrite (NaNO₂) in cold water.

  • Add the NaNO₂ solution dropwise to the acidic solution of your amine substrate using an addition funnel. The addition rate should be slow enough that the internal temperature never exceeds 5 °C.

Issue 2: Low Yield of Indazole with Significant Phenolic Byproducts

• Primary Cause: This is a classic sign of hydrolytic dediazoniation. The diazonium salt reacts with water in the reaction medium, leading to the formation of a phenol. This pathway becomes dominant if the diazonium intermediate persists for too long without undergoing the desired cyclization.

• Solutions & Scientific Rationale:

  • Control of Nitrous Acid (HNO₂): The diazotization is performed using nitrous acid, typically generated in situ from NaNO₂ and a strong acid.[10][11] Using a stoichiometric amount of NaNO₂ is crucial. Excess nitrous acid can lead to side reactions and may promote decomposition pathways.[12][13]

  • Quench Excess Nitrous Acid: Any unreacted nitrous acid should be destroyed immediately after the diazotization is complete. This prevents it from participating in unwanted side reactions during subsequent steps. Urea or sulfamic acid are common quenching agents that react with HNO₂ to produce N₂, CO₂, and water.[12][14]

  • Optimize Acidity: The formation of the active nitrosating agent, the nitrosonium ion (NO⁺), is an acid-catalyzed process.[10][] Insufficient acidity can lead to a sluggish reaction, allowing more time for the diazonium salt to decompose. Conversely, extremely high acidity can also affect stability. The pH must be carefully controlled.[]

• Validated Protocol: Management of Nitrous Acid

  • Calculate the precise stoichiometric amount of sodium nitrite needed for your starting amine (typically 1.0 to 1.1 equivalents). Do not use a large excess.[12]

  • During the NaNO₂ addition, periodically test for the presence of excess nitrous acid by touching the tip of a glass stir rod to a piece of starch-iodide paper. An immediate blue-black color indicates excess HNO₂. The reaction is complete when this test remains positive for several minutes after the final addition.

  • Once the reaction is complete, add a small amount of urea or sulfamic acid portion-wise until the starch-iodide test is negative. Be cautious, as this quenching reaction also evolves gas.

Issue 3: Inconsistent Results and Formation of Tarry Byproducts

• Primary Cause: This often relates to the stability of the diazonium salt itself, which is influenced by the counter-ion (X⁻). Simple halides like chloride (Cl⁻) form salts that are often highly reactive and prone to explosive decomposition if isolated.[7]

• Solutions & Scientific Rationale:

  • Change the Acid/Counter-ion: Switching from hydrochloric acid (HCl) to sulfuric acid (H₂SO₄) can improve stability.[16] For even greater stability, using fluoroboric acid (HBF₄) generates the diazonium tetrafluoroborate salt.[2] These salts are often significantly more stable, sometimes even isolable as solids, because the BF₄⁻ anion is less nucleophilic and forms a more stable crystal lattice.[7]

  • Use of Scavengers: In some contexts, radical scavengers can be employed to intercept radical intermediates formed during homolytic dediazoniation, although this is less common for standard indazole synthesis and more relevant in specific applications like Sandmeyer reactions.[17][18]

Visualizing the Process: Mechanism & Intervention Points

The following diagram illustrates the key reaction pathways and the critical control points for preventing dediazoniation.

Caption: Key intervention points to prevent dediazoniation.

Summary of Key Parameters for Dediazoniation Control

Parameter	Recommended Condition	Rationale	Potential Issue if Deviated
Temperature	0–5 °C	Slows the kinetics of the exothermic decomposition reaction.[6][7][8]	Too High: Rapid N₂ evolution, byproduct formation. Too Low: Potential crystallization of reagents.[7]
NaNO₂ Stoichiometry	1.0–1.1 equivalents	Avoids excess nitrous acid which can cause unwanted side reactions.[12]	Too High: Increased byproduct formation, potential for oxidation of product.[13]
Acid Concentration	Sufficient to catalyze NO⁺ formation (typically >2 eq.)	Ensures efficient formation of the active nitrosating agent, driving the reaction forward.[10][]	Too Low: Sluggish or incomplete reaction, allowing time for decomposition.
Reagent Addition	Slow, dropwise addition of NaNO₂ solution	Allows for effective heat dissipation and prevents localized temperature spikes.	Too Fast: Loss of temperature control, potential for thermal runaway.[6]
Counter-ion (from Acid)	Cl⁻, HSO₄⁻, BF₄⁻, TsO⁻	Non-nucleophilic, bulky counter-ions like BF₄⁻ form more stable, sometimes isolable salts.[7][19]	Highly Nucleophilic Ions: Can lead to less stable salts and potential substitution side reactions.
Post-Reaction Quench	Add Urea or Sulfamic Acid	Destroys excess, corrosive, and reactive nitrous acid before workup or heating.[12]	No Quench: Unwanted reactions during subsequent steps, especially if the mixture is heated.

Alternative Strategies: Avoiding Diazonium Salts

For particularly sensitive substrates, modern synthetic methods that bypass the formation of unstable diazonium intermediates are highly valuable. These often offer milder conditions and broader substrate scope. Consider exploring:

• Palladium-catalyzed Cross-Coupling: Reactions between precursors like 2-bromobenzaldehydes and hydrazones can form the indazole ring.[20]

• [3+2] Cycloadditions: The reaction of diazo compounds with arynes provides a direct route to the indazole core.[21][22]

• Transition-Metal-Free Cyclizations: Methods using reagents like PIFA to mediate oxidative C-N bond formation from arylhydrazones are also effective.[20]

By understanding the fundamental principles of diazonium salt stability and implementing rigorous control over your reaction conditions, you can successfully mitigate the challenge of dediazoniation and achieve high yields of your target indazoles.

References

• Kinetics and Mechanism of Diazotization. ResearchGate. [Link]

• DIAZOTISATION AND COUPLING. PHARMD GURU. [Link]

• Diazo Activation with Diazonium Salts: Synthesis of Indazole and 1,2,4-Triazole. PMC, NIH. [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. NIH. [Link]

• Diazotization Reaction Mechanism. BYJU'S. [Link]

• A Need for Caution in the Preparation and Application of Synthetically Versatile Aryl Diazonium Tetrafluoroborate Salts. Organic Letters, ACS Publications. [Link]

• Indazole synthesis. Organic Chemistry Portal. [Link]

• Why should the temperature be maintained at 0–5 °C in a diazotisation? Chemistry Stack Exchange. [Link]

• Diazotization reaction: Mechanism and Uses. Online Chemistry notes. [Link]

• Stabilized diazonium salts and process of effecting same.

• INDAZOLE. Organic Syntheses Procedure. [Link]

• 2H-Indazole synthesis. Organic Chemistry Portal. [Link]

• Reactions of Aryl Diazonium Salts. Chemistry LibreTexts. [Link]

• Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Sciences and Technology. [Link]

• Can anybody help with the following problem regarding formation of the Diazonium salt? ResearchGate. [Link]

• Synthesis of diazonium salts. Organic Chemistry Portal. [Link]

• New Practical Synthesis of Indazoles via Condensation of o-Fluorobenzaldehydes and Their O-Methyloximes with Hydrazine. ResearchGate. [Link]

• Diazo Activation with Diazonium Salts: Synthesis of Indazole and 1,2,4-Triazole. PubMed. [Link]

• Iridium-Catalyzed ortho-Arylation of Benzoic Acids with Arenediazonium Salts. PubMed. [Link]

• Decoupling the simultaneous effects of NO2−, pH and free nitrous acid on N2O and NO production from enriched nitrifying activated sludge. Cross Connect. [Link]

• Unprecedented Substoichiometric Use of Hazardous Aryl Diazonium Salts in the Heck-Matsuda Reaction via a Double Catalytic Cycle. Organic Letters, ACS Publications. [Link]

• Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Master Organic Chemistry. [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC, PubMed Central. [Link]

• Diazotisation. Organic Chemistry Portal. [Link]

• Grafting of Diazonium Salts on Surfaces: Application to Biosensors. PMC, NIH. [Link]

• Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists. Journal of Medicinal Chemistry, ACS Publications. [Link]

• Interaction of 5-aminosalicylic acid with nitrous acid: formation of the diazonium derivative and nitric oxide release. ResearchGate. [Link]

• Scavengers prevent lung injury but do not improve the survival during sepsis in rats. NIH. [Link]

• Synthesis of Substituted Indazole Acetic Acids by N−N Bond Forming Reactions. Chemistry Europe. [Link]

• Diazonium compound. Wikipedia. [Link]

• Formation of an unexpected 3,3-diphenyl-3H-indazole through a facile intramolecular [2 + 3] cycloaddition of the diazo intermediate. PMC, NIH. [Link]

• How can i reduce the oxidising effect of nitrous acid (HNO2) on diazonium chloride?? ResearchGate. [Link]

• Reactive Carbonyl Species Scavengers—Novel Therapeutic Approaches for Chronic Diseases. PMC, NIH. [Link]

• During preparation of arenediazonium salts, the excess of nitrous acid, if any, is destroyed by a... YouTube. [Link]

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• 5. Diazonium compound - Wikipedia [en.wikipedia.org]
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• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Diazotization reaction: Mechanism and Uses [chemicalnote.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. byjus.com [byjus.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. pubs.acs.org [pubs.acs.org]
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• 17. Scavengers prevent lung injury but do not improve the survival during sepsis in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Reactive Carbonyl Species Scavengers—Novel Therapeutic Approaches for Chronic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Diazoniume salt synthesis [organic-chemistry.org]
• 20. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Indazole synthesis [organic-chemistry.org]
• 22. Indazole - Synthesis and Reactions as a Chemical Reagent_Chemicalbook [chemicalbook.com]

Technical Support Center: Advanced Strategies for the Purification of Halogenated Heterocyclic Compounds

Welcome to the Technical Support Center. As a Senior Application Scientist, I understand that the purification of halogenated heterocyclic compounds presents a unique and often frustrating set of challenges for researchers in synthetic chemistry and drug development. The interplay between the heterocyclic core and the electronic properties of halogen substituents can lead to unexpected chromatographic behavior, instability, and purification bottlenecks.

This guide is structured as a series of troubleshooting questions and in-depth answers, designed to provide not just solutions, but also the underlying chemical principles to help you make informed decisions in your future experiments.

Critical Safety Advisory

Before attempting any purification protocol, it is imperative to handle all halogenated compounds and solvents with appropriate safety measures.

Q: What are the primary safety risks associated with halogenated compounds and the solvents used in their purification?

A: The risks are significant and must be managed proactively.

• Toxicity and Carcinogenicity: Many halogenated organic compounds and solvents (e.g., dichloromethane, chloroform, carbon tetrachloride) are toxic or suspected carcinogens.[1] They can cause damage to the central nervous system, liver, and kidneys.

• Skin and Eye Irritation: Direct contact can cause severe skin and eye irritation. Halogenated solvents can also defat the skin, leading to dermatitis and increasing susceptibility to chemical absorption.

• Inhalation Hazards: These compounds are often volatile, and their vapors can displace oxygen in confined spaces. Inhaling fumes can be dangerous, and contact with hot surfaces or flames can generate acutely toxic gases like phosgene.[2]

Mandatory Safety Protocol:

• Work in a Fume Hood: Always handle volatile halogenated solvents and compounds inside a certified chemical fume hood to prevent inhalation exposure.[1]

• Wear Appropriate PPE: This includes, at a minimum:

  • A lab coat.

  • ANSI-compliant safety glasses or, preferably, splash-proof chemical goggles.

  • Double-gloving with appropriate gloves. Standard nitrile gloves can be permeable to solvents like dichloromethane.[1] Neoprene or other resistant gloves are often recommended for prolonged contact.

• Waste Disposal: Dispose of all halogenated waste in designated, clearly labeled hazardous waste containers.[2]

• Spill Management: Ensure a spill kit with absorbent materials is readily available. In case of a spill, contain it with absorbent material while wearing appropriate PPE and evacuate the area if necessary.

Troubleshooting Guide: Column Chromatography

Column chromatography is the workhorse of purification, but halogenated heterocycles can behave unpredictably.

Q1: My halogenated heterocycle is showing severe peak tailing or streaking on a silica gel column. What is causing this and how can I fix it?

A: This is a classic problem, especially with nitrogen-containing heterocycles (e.g., pyridines, quinoxalines, imidazoles). The cause is an acid-base interaction between your compound and the stationary phase.

Causality: Standard silica gel is weakly acidic (pKa ≈ 4.5) due to the presence of silanol (Si-OH) groups on its surface. If your heterocyclic compound is basic, it can be protonated by these acidic sites. This strong ionic interaction leads to a slow, uneven elution process, resulting in tailed or streaked peaks.

Solutions, from simple to complex:

• Add a Basic Modifier to the Mobile Phase: This is the most common and effective solution. By adding a small amount of a volatile base to your eluent, you neutralize the acidic sites on the silica, preventing the unwanted interaction.

  • Protocol: Add 0.1-1% triethylamine (TEA) or 2-3 drops of ammonium hydroxide per liter of your mobile phase.[3][4] Always re-optimize your solvent system on TLC with the added modifier, as it can affect the Rf values.

• Use a Deactivated Stationary Phase:

  • Neutralized Silica: You can prepare a slurry of silica gel in your eluent and add 1-2% triethylamine, then evaporate the solvent before packing the column. This pre-treats the silica.[4]

  • Alumina: For strongly basic compounds, switching to an alternative stationary phase like alumina (basic or neutral) can completely eliminate the issue.[3]

• Reversed-Phase Chromatography: If the compound is sufficiently polar, reversed-phase (e.g., C18) chromatography is an excellent alternative as it operates on a different separation principle (hydrophobicity) and avoids the acid-base issue.[5]

Q2: My compound seems to be decomposing or I'm observing dehalogenation during purification on silica gel. How can I prevent this?

A: This indicates that your compound is sensitive to the acidic nature of the silica gel. The Lewis acidic sites on the silica surface can catalyze decomposition or the cleavage of carbon-halogen bonds, a process known as dehalogenation.[6] The C-I and C-Br bonds are generally weaker and more susceptible to cleavage than C-Cl or C-F bonds.[6]

Solutions:

• Minimize Contact Time: Use flash chromatography with a higher flow rate to reduce the time your compound spends on the column.

• Deactivate the Silica: As described above, neutralizing the silica with a base like triethylamine can pacify the acidic sites responsible for degradation.[4]

• Switch to a Less Harsh Stationary Phase:

  • Neutral Alumina: An excellent choice for acid-sensitive compounds.

  • Florisil®: A magnesium silicate adsorbent that is less acidic than silica.

  • Reversed-Phase (C18): Often the safest option for sensitive molecules.

// Branch for Separation Issues q_separation [label="What is the primary issue?", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; poor_sep [label="Poor Separation / \nOverlapping Peaks", shape=box]; tailing [label="Peak Tailing / \nStreaking", shape=box]; decomposition [label="Decomposition / \nLow Recovery", shape=box];

// Solutions for Poor Separation sol_sep_1 [label="Optimize Solvent System (TLC).\nAdjust polarity gradient.", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_sep_2 [label="Change Solvent Selectivity\n(e.g., Hex/EtOAc to DCM/MeOH)", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_sep_3 [label="Switch Stationary Phase\n(e.g., Silica to C18 or Alumina)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Solutions for Tailing sol_tail_1 [label="Add Basic Modifier (0.1-1% TEA)\nto mobile phase.", fillcolor="#EA4335", fontcolor="#FFFFFF"]; sol_tail_2 [label="Use Neutral/Basic Alumina\ninstead of Silica.", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Solutions for Decomposition sol_decomp_1 [label="Deactivate Silica with TEA.", fillcolor="#EA4335", fontcolor="#FFFFFF"]; sol_decomp_2 [label="Use Alumina or Florisil®.", fillcolor="#EA4335", fontcolor="#FFFFFF"]; sol_decomp_3 [label="Minimize contact time\n(Flash Chromatography).", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Connections start -> q_separation; q_separation -> poor_sep [label="Separation"]; q_separation -> tailing [label="Peak Shape"]; q_separation -> decomposition [label="Stability"];

poor_sep -> sol_sep_1 [label="Cause: Wrong Polarity"]; sol_sep_1 -> sol_sep_2 [label="If ineffective"]; sol_sep_2 -> sol_sep_3 [label="If ineffective"];

tailing -> sol_tail_1 [label="Cause: Acidic Silica"]; sol_tail_1 -> sol_tail_2 [label="If ineffective"];

decomposition -> sol_decomp_1 [label="Cause: Acid Sensitivity"]; sol_decomp_1 -> sol_decomp_2 [label="If persists"]; sol_decomp_2 -> sol_decomp_3 [label="Also consider"]; }

Sources

• 1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 2. Procedure [chem.fsu.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Dehalogenation - Wikipedia [en.wikipedia.org]

Technical Support Center: Scalable Synthesis of Methyl 6-Bromo-4-fluoro-1H-indazole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols for the scalable synthesis of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate. As a key intermediate in pharmaceutical development, robust and reproducible synthesis of this molecule is critical. This document is designed to address common challenges encountered during its multi-step synthesis, ensuring both efficiency and safety in an industrial setting.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges in a question-and-answer format, providing potential causes and actionable solutions.

Issue 1: Low Yield in the Initial Bromination Step

• Question: We are experiencing lower than expected yields during the bromination of 3-fluoro-2-methylaniline. What are the likely causes and how can we optimize this reaction for a scalable process?

• Answer: Low yields in the bromination of an activated aromatic ring like 3-fluoro-2-methylaniline can stem from several factors. Over-bromination, leading to di- or tri-brominated side products, is a common issue. Additionally, suboptimal reaction conditions can lead to incomplete conversion.

  Potential Causes & Solutions:

  • Reagent Stoichiometry: Carefully control the stoichiometry of the brominating agent. Using a slight excess of N-bromosuccinimide (NBS) is common, but a large excess will promote polybromination. Start with 1.05-1.1 equivalents of NBS and monitor the reaction progress closely by TLC or HPLC.

  • Temperature Control: This reaction is typically exothermic. Maintaining a low temperature (e.g., -10 to 10°C) is crucial to control the reaction rate and minimize side product formation.[1] A slow, portion-wise addition of the brominating agent can also help manage the exotherm.

  • Solvent Choice: Acetonitrile is a suitable solvent for this transformation.[1] Ensure it is anhydrous, as water can react with the brominating agent and affect the reaction outcome.

  • Reaction Time: Monitor the reaction closely. Prolonged reaction times, even at low temperatures, can lead to the formation of impurities. Once the starting material is consumed (as indicated by TLC/HPLC), proceed with the workup.

  • Workup Procedure: The addition of a reducing agent like sodium bisulfite after the reaction is complete is essential to quench any remaining active bromine species, preventing further unwanted reactions during workup and isolation.[1]

Issue 2: Incomplete Cyclization to the Indazole Core

• Question: Our attempt to form the indazole ring via diazotization and cyclization is resulting in a significant amount of unreacted intermediate. How can we drive this reaction to completion?

• Answer: The formation of the indazole ring is a critical step and incomplete cyclization can be a major hurdle in scalability. The efficiency of this step is highly dependent on the diazotization conditions and the subsequent intramolecular cyclization.

  Potential Causes & Solutions:

  • Diazotizing Agent: Isoamyl nitrite is a common and effective diazotizing agent for this type of transformation. Ensure it is of high quality and added at a controlled rate to the reaction mixture.

  • Temperature Management: Diazotization reactions are often performed at low temperatures to ensure the stability of the diazonium salt intermediate. However, the subsequent cyclization may require heating. A careful temperature ramp after the initial diazotization can promote efficient ring closure. For instance, a common procedure involves heating the mixture to reflux (around 68°C in chloroform) for an extended period.[2]

  • Acid/Base Conditions: The presence of an appropriate acid or base can be critical. For example, the use of potassium acetate is documented in similar syntheses.[2] The pH of the reaction mixture can influence both the formation and stability of the diazonium intermediate.

  • Degassing: Removing dissolved gases, particularly oxygen, from the solvent and reaction mixture can sometimes improve the stability of reactive intermediates and lead to cleaner reactions.

Issue 3: Difficulty with Esterification and Product Isolation

• Question: We are facing challenges with the final esterification step and subsequent purification of the methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate. What are the recommended procedures for a clean conversion and effective isolation on a larger scale?

• Answer: The final esterification and purification stages are crucial for obtaining a high-purity final product suitable for pharmaceutical applications. Challenges in this stage often relate to reaction completeness, side product formation, and effective removal of impurities.

  Potential Causes & Solutions:

  • Esterification Method: While various esterification methods exist, using a simple acid-catalyzed reaction with methanol is often effective. However, for scale-up, consider using a milder method to avoid potential degradation of the indazole core. For example, converting the corresponding carboxylic acid to an acid chloride followed by reaction with methanol can be a high-yielding alternative.

  • Purification Strategy:

    • Crystallization: Recrystallization is often the most effective and scalable method for purifying the final product. Experiment with different solvent systems (e.g., toluene, heptane/ethyl acetate mixtures) to find conditions that provide high purity and good recovery.[3]

    • Column Chromatography: While effective at the lab scale, column chromatography can be challenging to implement for large-scale industrial production. It should be used as a secondary purification step if recrystallization does not yield the desired purity.

    • pH Adjustment during Workup: Careful pH control during the aqueous workup can help remove acidic or basic impurities. For instance, washing with a sodium bicarbonate solution can remove acidic byproducts.[4]

Frequently Asked Questions (FAQs)

• Q1: What are the key safety precautions when handling the reagents involved in this synthesis, particularly bromine and fluorine-containing compounds?

  • A1: Safety is paramount. Brominating agents like N-bromosuccinimide (NBS) and elemental bromine are corrosive and toxic.[5][6][7] Fluorinated organic compounds can also have unique toxicological properties.[8]

    • Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile or neoprene for bromine solutions), safety goggles, a face shield, and a lab coat.[5][6]

    • Ventilation: All manipulations should be performed in a well-ventilated chemical fume hood.[5][6]

    • Emergency Preparedness: Have emergency eyewash stations and safety showers readily accessible. A quenching agent for bromine, such as sodium thiosulfate solution, should be kept on hand in case of spills.[6]

    • Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Brominated waste should be collected separately.[9]

• Q2: What is the rationale behind the chosen synthetic route? Are there alternative scalable pathways?

  • A2: The described synthetic pathway, starting from a substituted aniline, is a common and well-established method for the synthesis of indazoles.[1][2] It offers a convergent and often high-yielding route to the desired product.

    • Alternative Routes: Other synthetic strategies for constructing the indazole core include the cyclization of o-aminobenzonitriles or the reaction of hydrazones with arynes.[10][11] The choice of synthetic route for industrial scale-up will depend on factors such as the cost and availability of starting materials, overall yield, process safety, and the ease of purification.

• Q3: How can we monitor the progress of each reaction step effectively on a large scale?

  • A3: Real-time reaction monitoring is crucial for process control and optimization.

    • Thin-Layer Chromatography (TLC): TLC is a quick and simple method for qualitative monitoring of reaction progress at the lab scale.

    • High-Performance Liquid Chromatography (HPLC): For quantitative analysis and more accurate monitoring on a larger scale, HPLC is the preferred method. It can provide precise information on the consumption of starting materials and the formation of products and byproducts.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: While not a real-time monitoring tool, taking aliquots for NMR analysis can confirm the structure of intermediates and the final product.

Experimental Protocols & Data

Overall Synthetic Scheme

Caption: Synthetic workflow for methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate.

Step 1: Bromination of 3-Fluoro-2-methylaniline

• In a suitable reaction vessel, dissolve 3-fluoro-2-methylaniline in acetonitrile.

• Cool the solution to between -10°C and 10°C.[1]

• Slowly add N-bromosuccinimide (1.05-1.1 equivalents) in portions, maintaining the temperature within the specified range.

• Stir the reaction mixture for 1-2 hours, monitoring the reaction progress by TLC or HPLC.[1]

• Once the starting material is consumed, add a solution of sodium bisulfite to quench any excess bromine.[1]

• Proceed with an aqueous workup to isolate the crude 5-bromo-3-fluoro-2-methylaniline.

Step 2: Diazotization and Cyclization

• Dissolve the crude product from Step 1 in a suitable solvent such as chloroform.[2]

• Add potassium acetate followed by the slow addition of isoamyl nitrite.[2]

• Heat the reaction mixture to reflux (approximately 68°C) and maintain for an extended period (e.g., 20 hours), monitoring for the formation of the indazole ring.[2]

• After completion, cool the mixture and remove the volatile components under reduced pressure.[2]

• Perform a workup involving an acid wash (e.g., with HCl) followed by basification (e.g., with NaOH) to isolate the crude 6-bromo-4-fluoro-1H-indazole.[2]

Step 3: Carboxylation and Esterification

Note: This step can be achieved through various methods. One common approach involves lithiation followed by quenching with carbon dioxide and subsequent esterification.

• Protect the N-H of the indazole if necessary.

• Dissolve the N-protected indazole in an anhydrous aprotic solvent (e.g., THF) and cool to a low temperature (e.g., -78°C).

• Slowly add a strong base such as n-butyllithium to deprotonate the C3 position.[4][12]

• Quench the reaction with an excess of solid carbon dioxide (dry ice).

• Allow the reaction to warm to room temperature and perform an acidic workup to isolate the carboxylic acid.

• Esterify the carboxylic acid using standard methods, such as refluxing in methanol with a catalytic amount of sulfuric acid, to yield the final product.

• Purify the final product by recrystallization.

Quantitative Data Summary

Parameter	Step 1: Bromination	Step 2: Cyclization	Step 3: Esterification
Key Reagents	N-bromosuccinimide	Isoamyl nitrite, Potassium acetate	n-BuLi, CO2, Methanol, H2SO4
Solvent	Acetonitrile	Chloroform	THF, Methanol
Temperature	-10 to 10°C	Reflux (~68°C)	-78°C to Reflux
Typical Yield	>90%	70-85%	>80%
Purity Assessment	TLC, HPLC, NMR	TLC, HPLC, NMR	HPLC, NMR, Mass Spectrometry

Logical Relationships in Troubleshooting

Caption: Troubleshooting logic for key synthesis steps.

References

• BenchChem. (n.d.). Indazole Synthesis Technical Support Center: Troubleshooting Guides & FAQs.
• Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316.
• Ferrari, M., et al. (1989). An improved synthesis of indazole-3-carboxylic acid. Journal of Heterocyclic Chemistry, 26(2), 531–532.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Unexpected NMR Peaks in Indazole Synthesis.

• ResearchGate. (n.d.). Practical Synthesis of 3-Carboxyindazoles. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Retrieved from [Link]

• Wang, J., et al. (2024).

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering Bromine Pentafluoride (BrF5) Handling: A Guide for Safe Industrial Use. Retrieved from [Link]

• (n.d.).

• RSC Education. (n.d.). Handling liquid bromine and preparing bromine water. Retrieved from [Link]

• (n.d.). STANDARD OPERATING PROCEDURES FOR HAZARDOUS AND PARTICULARLY HAZARDOUS CHEMICALS. For. Bromine.

• PubMed Central. (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Retrieved from [Link]

• YouTube. (2024). Bromination safety. Retrieved from [Link]

• NIH. (n.d.). Indazole – an emerging privileged scaffold: synthesis and its biological significance. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 20. Synthesis of indazole derivatives in different methods. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved from [Link]

• BenchChem. (n.d.). Application Note: Large-Scale Synthesis of 6-Bromo-1H-indazole.
• Google Patents. (n.d.). CN106316958A - Preparation method of indazole and application of indazole in medicine synthesis.
• ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.).
• Google Patents. (n.d.). CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-.
• Books. (n.d.).

• PrepChem.com. (n.d.). Synthesis of (b) 6-Bromo-3-(1-methyl-4-piperidinyl)-1H-indazole. Retrieved from [Link]

• ResearchGate. (n.d.). Fluorine in heterocyclic chemistry. Retrieved from [Link]

• PubMed Central. (n.d.). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. Retrieved from [Link]

• Pharmaceutical Technology. (n.d.). Overcoming Challenges in Fluorine-Based Chemistry. Retrieved from [Link]

• PubMed Central. (n.d.). Methyl 1-(4-fluorobenzyl)-1H-indazole-3-carboxylate. Retrieved from [Link]

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• 11. Indazole synthesis [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Interpreting and Troubleshooting NMR Spectra of Complex Indazole Derivatives

Welcome to the Technical Support Center for NMR analysis of complex indazole derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who encounter the unique challenges presented by the indazole scaffold. Indazoles are a cornerstone of modern medicinal chemistry, but their rich tautomeric behavior, potential for regioisomerism, and complex spectral features can often lead to ambiguous or misleading NMR data.

This resource provides field-proven insights and systematic troubleshooting workflows to help you confidently elucidate the structure of your indazole derivatives. We will move beyond simple data reporting to explain the causality behind spectral phenomena and the logic driving experimental design.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions and problems encountered during the NMR analysis of indazoles.

Q1: Why can't I see my N-H proton signal, or why is it very broad?

A1: This is one of the most frequent issues. The N-H proton of an indazole is acidic and can undergo chemical exchange with trace amounts of water or other protic species in the NMR solvent.[1] This exchange can occur on a timescale that is intermediate relative to the NMR experiment, leading to significant signal broadening, sometimes to the point where the peak disappears into the baseline.[1]

• Causality & Solution:

  • Solvent Choice: The choice of solvent is paramount. In solvents like CDCl₃ or acetone-d₆, exchange is often faster, exacerbating the problem. Dimethyl sulfoxide (DMSO-d₆) is an excellent choice as it is a hydrogen bond acceptor, which slows down the exchange rate considerably, typically resulting in a sharp, observable N-H signal at a downfield chemical shift (often >13 ppm).[2][3]

  • Sample Preparation: Ensure your sample and solvent are as dry as possible. Using freshly opened deuterated solvent or solvent dried over molecular sieves can help minimize water content.[4]

  • Concentration: In some cases, increasing the sample concentration can favor intermolecular hydrogen bonding between indazole molecules, slowing exchange and sharpening the N-H signal.

Q2: My aromatic proton signals are broad and poorly resolved. What's going on?

A2: Broad aromatic signals can arise from several factors beyond poor shimming or sample inhomogeneity.[1][4]

• Causality & Solution:

  • Tautomeric Exchange: If your indazole is unsubstituted at N1 and N2, it exists in a tautomeric equilibrium between the 1H- and 2H- forms.[5][6] If this exchange is at an intermediate rate on the NMR timescale, the signals for the aromatic protons, which have slightly different chemical shifts in each tautomer, will appear broad. Running the experiment at a lower temperature can slow this exchange, potentially resolving the signals for both tautomers. Conversely, a higher temperature might accelerate the exchange to produce a single, sharp, averaged signal.[7][8]

  • Paramagnetic Impurities: Trace amounts of paramagnetic metal ions can cause significant line broadening.[1] This is common if your compound was synthesized or purified using metal catalysts. You can try washing your compound with a chelating agent like EDTA or filtering the NMR sample through a small plug of Celite or basic alumina.

  • Quadrupolar Broadening: The ¹⁴N nuclei in the pyrazole ring are quadrupolar and can sometimes cause broadening of adjacent proton signals (e.g., H3 and H7). This is an intrinsic property and usually less pronounced than exchange broadening.

Q3: How can I quickly determine if I have the N1-substituted or N2-substituted regioisomer?

A3: Distinguishing between N1 and N2 isomers is a critical and common challenge. While a full 2D NMR analysis is definitive, a few key signals in the ¹H and ¹³C NMR spectra can provide a strong initial indication.

• Key Differentiators:

  • ¹³C Chemical Shifts: The chemical shifts of the pyrazole ring carbons, particularly C3 and C7a, are highly diagnostic. In N1-substituted indazoles, C7a is typically more shielded (further upfield) compared to N2-isomers. Conversely, C3 is often more deshielded in N1-isomers.[2]

  • ¹H Chemical Shifts: The H3 proton is often a useful probe. It tends to be more deshielded (further downfield) in 2H-indazoles compared to their 1H-counterparts.[5]

  • Definitive Method: The most reliable method is to use a Heteronuclear Multiple Bond Correlation (HMBC) experiment. Look for a three-bond (³J) correlation from the protons of your N-substituent to the indazole ring carbons. An N1-substituent will show a correlation to C7a, while an N2-substituent will show a correlation to C3.[9]

In-Depth Troubleshooting Guides

Guide 1: Differentiating Regioisomers of Substituted Indazoles

When the synthesis of a substituted indazole can lead to multiple regioisomers, unambiguous structure determination is essential. This guide provides a systematic workflow using 2D NMR.

Scenario: You have performed a reaction to alkylate 5-nitroindazole and need to confirm if the alkyl group is on N1 or N2.

Step-by-Step Experimental Protocol:

• Acquire Standard Spectra: Obtain high-quality ¹H and ¹³C{¹H} NMR spectra.

• Acquire 2D HMBC Spectrum: The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the most powerful tool for this task. It reveals correlations between protons and carbons that are typically 2 or 3 bonds apart.[10]

  • Setup: Optimize the experiment for a long-range coupling constant (ⁿJCH) of 8-10 Hz. This will emphasize the crucial ³J correlations.

• Acquire 2D NOESY Spectrum: A Nuclear Overhauser Effect Spectroscopy (NOESY) or ROESY experiment can provide through-space correlations, which are invaluable for confirming assignments.[11][12][13] The NOE occurs between atoms that are close in space, typically less than 5 Å apart.[12]

  • Setup: Use a mixing time of 500-800 ms to allow for the buildup of NOE signals between non-bonded protons.

Data Interpretation Workflow:

• Identify Key Protons: Locate the signals for the protons on your N-alkyl group (e.g., the -CH₂- group adjacent to the nitrogen).

• Analyze HMBC Correlations:

  • If N1-Alkylated: You will observe a 3-bond correlation from the N-CH₂- protons to the C7a carbon of the indazole ring. You may also see a weaker 2-bond correlation to C3.

  • If N2-Alkylated: You will observe a strong 3-bond correlation from the N-CH₂- protons to the C3 carbon. No correlation to C7a will be seen.[9]

• Analyze NOESY Correlations:

  • If N1-Alkylated: The N-CH₂- protons are physically close to the H7 proton on the benzene portion of the ring. You should observe a clear NOE cross-peak between these signals.[9][14]

  • If N2-Alkylated: The N-CH₂- protons are physically close to the H3 proton of the pyrazole ring. A distinct NOE cross-peak between these two signals will confirm the N2 substitution.

The following diagram illustrates the logical workflow for this determination.

Workflow for differentiating N1 and N2 indazole regioisomers.

Guide 2: Complete ¹H and ¹³C Signal Assignment using 2D NMR

For novel or complex indazole derivatives, assigning every proton and carbon signal is crucial. This requires a systematic approach using a suite of 2D NMR experiments.

Required Experiments:

• ¹H-¹H COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds).[15]

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton directly to the carbon it is attached to (1-bond correlation).[16]

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons to carbons over longer ranges (typically 2-4 bonds). This is key for identifying quaternary (non-protonated) carbons.[16][17]

Step-by-Step Interpretation Protocol:

• Start with an "Easy" Proton: Identify an unambiguous proton signal in the ¹H spectrum. For indazoles, H3 is often a singlet (or a narrow doublet) and a good starting point.[18] The protons on the benzene ring often show a clear ortho, meta, para coupling pattern.

• Walk Around the Ring with COSY: Starting from an assigned aromatic proton (e.g., H4), use the COSY cross-peaks to identify its neighbors. For example, H4 will show a COSY correlation to H5, which will correlate to H6, which will correlate to H7. This allows you to assign the entire spin system of the benzene ring.[15]

• Assign Carbons with HSQC: Use the HSQC spectrum to transfer your proton assignments to their directly attached carbons. Every cross-peak in the HSQC links a specific ¹H to its corresponding ¹³C.[17]

• Identify Quaternary Carbons with HMBC: Now, use the HMBC spectrum to find the remaining quaternary carbons (C3a, C7a, and any substituted carbons).

  • H4 will show a strong ³J HMBC correlation to C3a and a ²J correlation to C5.

  • H7 will show a strong ³J HMBC correlation to C3a and a ²J correlation to C6.

  • H3 will show correlations to both C3a and C7a.

  • These long-range correlations act like a puzzle, locking the structure in place.

Relationship between key 2D NMR experiments for full assignment.

Data Presentation: Typical Chemical Shift Ranges

This table provides typical chemical shift ranges for unsubstituted 1H-indazole in common NMR solvents. Note that substituents can significantly alter these values.[2][19]

Atom	Typical δ in CDCl₃ (ppm)	Typical δ in DMSO-d₆ (ppm)	Notes
¹H
N1-H	~10.5 (broad)	~13.1 (sharp)	Sharper and more downfield in DMSO due to reduced chemical exchange.[3]
H3	~8.10 (s)	~8.10 (s)	Often a singlet or very narrowly coupled to H7.
H4	~7.77 (d)	~7.78 (d)	Coupled to H5.
H5	~7.18 (t)	~7.13 (t)	Coupled to H4 and H6.
H6	~7.40 (t)	~7.36 (t)	Coupled to H5 and H7.
H7	~7.51 (d)	~7.58 (d)	Coupled to H6.
¹³C
C3	~134.8	~134.0
C3a	~123.1	~121.5	Quaternary carbon.
C4	~120.9	~120.1
C5	~120.9	~119.9
C6	~126.8	~126.2
C7	~109.7	~110.5
C7a	~140.0	~140.3	Quaternary carbon.

Data compiled from multiple sources for general reference.[3][16][18]

References

• Pérez-Briso, M. T., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

• Lopez, C., et al. (1993). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry. Available at: [Link]

• Supporting Information for "General and Efficient Synthesis of 1H-Indazoles via Palladium-Catalyzed Annulation of Hydrazines with 2-Iodobiphenyls". (2007). Wiley-VCH. Retrieved January 20, 2026, from [Link]

• Doganc, F., & Göker, H. (2024). Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques. Magnetic Resonance in Chemistry. Available at: [Link]

• J. Elguero, et al. (2010). Synthesis, reactivity, and NMR spectroscopy of 4,6- and 6,7-difluoro-3-methyl-1H-indazoles. ResearchGate. Available at: [Link]

• Troubleshooting 1H NMR Spectroscopy. (n.d.). University of Rochester, Department of Chemistry. Retrieved January 20, 2026, from [Link]

• 13C NMR of indazoles. (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

• Pérez-Briso, M. T., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. ACS Publications. Available at: [Link]

• Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. (2015). MDPI. Available at: [Link]

• On the solvatochromism, dimerization and tautomerism of indazole. (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

• Variable-temperature NMR studies of 2-(pyridin-2-yl)-1H-benzo(d)imidazole. (n.d.). Semantic Scholar. Retrieved January 20, 2026, from [Link]

• Nuclear Overhauser Effect Spectroscopy. (n.d.). Intermediate Organic Chemistry. Retrieved January 20, 2026, from [Link]

• Variable-temperature NMR studies of 2-(pyridin-2-yl)-1H-benzo[d]imidazole. (2009). Life Science Journal. Available at: [Link]

• Why are my NMR signals unexpectedly broad??? (2023). Reddit. Retrieved January 20, 2026, from [Link]

• Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO. (n.d.). Prof. Dr. H.-H. Limbach. Retrieved January 20, 2026, from [Link]

• SUPPLEMENTARY DATA. (n.d.). The Royal Society of Chemistry. Retrieved January 20, 2026, from [Link]

• Annular tautomerism of indazole. (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

• Pinto, D. C. G. A., & Silva, A. M. S. (n.d.). Advanced NMR techniques for structural characterisation of heterocyclic structures. ESA-IPB. Retrieved January 20, 2026, from [Link]

• Complete 1 H NMR and 13 C NMR signal assignments for compound (3). (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

• The Use of NMR Spectroscopy to Study Tautomerism. (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

• Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: Experimental results and GIAO calculations. (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

• A Step-By-Step Guide to 1D and 2D NMR Interpretation. (2018). Emery Pharma. Retrieved January 20, 2026, from [Link]

• Complete 1 H NMR and 13 C NMR signal assignments for compound (4). (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

• Switching imidazole reactivity by dynamic control of tautomer state in an allosteric foldamer. (2023). PMC - NIH. Retrieved January 20, 2026, from [Link]

• The advantages of overlaying an HSQC spectrum with an HMBC spectrum. (n.d.). ACD/Labs. Retrieved January 20, 2026, from [Link]

• Nuclear Overhauser Effect (NOE). (2024). Chemistry LibreTexts. Retrieved January 20, 2026, from [Link]

• Nuclear Overhauser effect. (n.d.). Wikipedia. Retrieved January 20, 2026, from [Link]

• Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3. (n.d.). UNN. Retrieved January 20, 2026, from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the 1H NMR Analysis of Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate

In the landscape of modern drug discovery, the unambiguous structural elucidation of novel chemical entities is a cornerstone of successful development. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (1H) NMR, stands as an unparalleled tool for providing detailed information about molecular structure in solution. This guide offers an in-depth analysis of the 1H NMR data for a key heterocyclic building block, methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate, and presents a comparative analysis with closely related analogues to highlight the subtle yet significant spectral differences that are critical for positive identification and purity assessment.

The Structural Significance of Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate

Indazole derivatives are prevalent scaffolds in medicinal chemistry, exhibiting a wide range of biological activities. The specific substitution pattern of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate, with its combination of electron-withdrawing and halogen substituents, presents a unique electronic environment that is reflected in its 1H NMR spectrum. Accurate interpretation of this spectrum is paramount for researchers synthesizing and utilizing this compound in drug development pipelines.

Predicted 1H NMR Spectrum of Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate

The 1H NMR spectrum of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is predicted to exhibit distinct signals corresponding to the aromatic protons, the N-H proton of the indazole ring, and the methyl ester protons. The chemical shifts and coupling patterns are governed by the interplay of the electronic effects of the bromine, fluorine, and methyl carboxylate groups.

Molecular Structure and Proton Numbering:

Caption: Molecular structure of the target compound with key protons highlighted.

Based on established principles of NMR spectroscopy and data from related structures, the following 1H NMR signals are anticipated in a typical deuterated solvent like DMSO-d6:

• N-H Proton (H1): The proton attached to the nitrogen of the indazole ring is expected to be significantly deshielded due to its acidic nature and involvement in intermolecular hydrogen bonding. Its signal is predicted to appear as a broad singlet in the range of δ 13.5-14.5 ppm . In the structurally related methyl 1H-indazole-3-carboxylate, this proton appears at δ 13.91 ppm.[1]

• Aromatic Protons (H5 and H7):

  • H7: This proton is situated between a nitrogen atom and a carbon bearing a bromine atom. The bromine atom's electron-withdrawing inductive effect and the nitrogen's influence will deshield this proton, placing its signal downfield. It is expected to appear as a doublet due to coupling with the fluorine atom at position 4 (JH7-F4). A typical four-bond H-F coupling in aromatic systems is around 2-4 Hz. Therefore, the signal for H7 is predicted around δ 8.0-8.2 ppm (d, J ≈ 2-4 Hz) .

  • H5: This proton is ortho to the fluorine atom and meta to the bromine atom. The strong electronegativity of the fluorine atom will exert a significant deshielding effect. Furthermore, it will exhibit a strong three-bond coupling to the fluorine atom (JH5-F4), typically in the range of 8-10 Hz. The signal for H5 is therefore predicted to be a doublet around δ 7.7-7.9 ppm (d, J ≈ 8-10 Hz) .

• Methyl Ester Protons (-OCH3): The three protons of the methyl ester group are in a shielded environment and will appear as a sharp singlet. Their chemical shift is expected in the range of δ 3.9-4.1 ppm . For instance, in the parent methyl 1H-indazole-3-carboxylate, this signal is observed at δ 3.92 ppm.[1]

Comparative Analysis with Structural Analogues

To underscore the diagnostic power of 1H NMR, a comparison with two closely related molecules is presented. These comparisons illustrate how subtle changes in the substitution pattern lead to predictable and observable differences in the 1H NMR spectrum.

Table 1: Comparison of Predicted 1H NMR Data

Compound	H5	H7	Other Aromatic Protons	-OCH3	N-H
Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate (Target)	~ δ 7.8 (d, J ≈ 8-10 Hz)	~ δ 8.1 (d, J ≈ 2-4 Hz)	-	~ δ 4.0 (s)	~ δ 14.0 (br s)
Methyl 6-bromo-1H-indazole-3-carboxylate (Alternative 1)	~ δ 7.6 (d, J ≈ 8.5 Hz)	~ δ 8.3 (s)	H4: ~ δ 7.9 (d, J ≈ 8.5 Hz)	~ δ 4.0 (s)	~ δ 14.0 (br s)
Methyl 5-bromo-1H-indazole-3-carboxylate (Alternative 2)	-	H7: ~ δ 7.7 (d, J ≈ 8.5 Hz)	H4: ~ δ 8.3 (s), H6: ~ δ 7.6 (d, J ≈ 8.5 Hz)	~ δ 4.0 (s)	~ δ 14.0 (br s)

Disclaimer: The chemical shifts and coupling constants are predicted values based on analogous compounds and established NMR principles. Actual experimental values may vary slightly.

The comparison highlights that the presence of the fluorine atom at position 4 in the target molecule is readily identified by the doublet splitting of both aromatic protons, H5 and H7, due to H-F coupling. In contrast, the analogues without the fluorine substituent would exhibit standard proton-proton coupling patterns. For instance, in methyl 6-bromo-1H-indazole-3-carboxylate, H7 would likely appear as a singlet or a narrow doublet due to a small meta-coupling to H5, while H4 and H5 would show a typical ortho-coupling.

Experimental Protocol for 1H NMR Data Acquisition

To ensure high-quality, reproducible 1H NMR data, the following protocol is recommended:

Workflow for 1H NMR Analysis:

Caption: A streamlined workflow for acquiring and analyzing 1H NMR data.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate.

  • Dissolve the sample in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6). The choice of DMSO-d6 is advantageous as it effectively solubilizes a wide range of organic compounds and shifts the residual water peak away from the signals of interest.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• NMR Spectrometer Setup:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer on the deuterium signal of the DMSO-d6.

  • Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for a narrow and symmetrical lock signal.

• Data Acquisition:

  • Acquire a standard one-dimensional 1H NMR spectrum.

  • Use a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

  • Ensure the spectral width encompasses the expected chemical shift range (e.g., 0 to 15 ppm).

• Data Processing and Analysis:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Carefully phase the spectrum to obtain pure absorption peaks.

  • Perform baseline correction to ensure a flat baseline.

  • Reference the chemical shifts to the residual solvent peak of DMSO-d6 (δ 2.50 ppm).

  • Integrate the signals to determine the relative number of protons for each resonance.

  • Analyze the multiplicities and measure the coupling constants to elucidate the connectivity of the protons.

Conclusion

The 1H NMR spectrum of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate provides a unique fingerprint that is invaluable for its identification and characterization. By understanding the influence of its substituents on the chemical shifts and coupling patterns, and by comparing its spectrum to those of closely related analogues, researchers can confidently verify the structure and purity of this important synthetic intermediate. The methodologies outlined in this guide provide a robust framework for obtaining and interpreting high-quality 1H NMR data, thereby supporting the advancement of drug discovery and development programs.

References

• Wiley-VCH. (2007). Supporting Information. Available at: [Link]

• ResearchGate. Coupling of Protons with Fluorine Page. Available at: [Link]

• PubMed. Vicinal fluorine-proton coupling constants. J Magn Reson. 1998 Aug;133(2):255-65. Available at: [Link]

• MDPI. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Available at: [Link]

• Wiley Online Library. Synthesis, reactivity, and NMR spectroscopy of 4,6- and 6,7-difluoro-3-methyl-1 H -indazoles. J. Heterocyclic Chem., 46, 1408 (2009). Available at: [Link]

• Pergamon Press. FLUORINE COUPLING CONSTANTS. Progress in NMR Spectroscopy, Vol. IO, pp. 83-756, 1976. Available at: [Link]

• National Institutes of Health. Methyl 1-(4-fluorobenzyl)-1H-indazole-3-carboxylate. Available at: [Link]

• MDPI. Microwave-Assisted Synthesis of 2-Methyl-1H-indole-3-carboxylate Derivatives via Pd-Catalyzed Heterocyclization. Available at: [Link]

• PubChem. 6-bromo-3-methyl-1H-indazole. Available at: [Link]

• Google Patents. CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-.

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Interpreting Mass Spectrometry Results for Halogenated Indazole Compounds: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the structural elucidation of novel compounds is a critical step. Among the vast landscape of heterocyclic chemistry, halogenated indazoles represent a class of molecules with significant interest in medicinal chemistry due to their diverse biological activities. Mass spectrometry stands as an indispensable tool for the characterization of these compounds. However, the presence of halogens and the nuanced nature of the indazole ring system can introduce complexities in spectral interpretation.

This guide provides an in-depth comparison of mass spectrometry techniques for the analysis of halogenated indazole compounds. We will delve into the principles of ionization, fragmentation patterns, and the practical considerations for choosing the right analytical strategy. This guide is designed to equip you with the expertise to confidently interpret your mass spectrometry data and make informed decisions in your research.

The Challenge of Halogenated Indazoles in Mass Spectrometry

The analysis of halogenated indazoles by mass spectrometry presents a unique set of challenges and opportunities. The presence of nitrogen atoms in the indazole ring influences ionization efficiency and fragmentation pathways. Furthermore, the type and position of the halogen atom significantly impact the observed mass spectrum. A thorough understanding of these factors is paramount for accurate structural confirmation.

A key feature in the mass spectra of chlorinated and brominated compounds is the presence of characteristic isotopic patterns. Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, with a natural abundance ratio of approximately 3:1. This results in a distinctive M+2 peak with about one-third the intensity of the molecular ion peak.[1][2] Bromine also has two stable isotopes, ⁷⁹Br and ⁸¹Br, in a roughly 1:1 ratio, leading to an M+2 peak of nearly equal intensity to the molecular ion peak.[3][4] Fluorine and iodine, on the other hand, are monoisotopic, and therefore do not exhibit these characteristic M+2 patterns.

Ionization Techniques: A Comparative Analysis

The choice of ionization technique is a critical first step in the mass spectrometric analysis of halogenated indazoles. The polarity and thermal stability of the analyte will largely dictate the most suitable method. The most common ionization techniques in modern mass spectrometry are Electron Ionization (EI), Electrospray Ionization (ESI), and Atmospheric Pressure Chemical Ionization (APCI).

Ionization Technique	Principle	Best Suited For	Advantages	Disadvantages
Electron Ionization (EI)	High-energy electrons bombard the analyte in the gas phase, causing ionization and extensive fragmentation.[5][6]	Volatile, thermally stable, and less polar compounds.	Provides detailed structural information through reproducible fragmentation patterns. Extensive libraries of EI spectra are available for compound identification.[2][7][8]	The molecular ion may be weak or absent for some compounds. Not suitable for non-volatile or thermally labile molecules.
Electrospray Ionization (ESI)	A high voltage is applied to a liquid sample to create an aerosol. Solvent evaporation leads to the formation of charged droplets, and ultimately, gas-phase ions.[1][9]	Polar and ionizable compounds, including large biomolecules.	A "soft" ionization technique that typically produces intact molecular ions (e.g., [M+H]⁺ or [M-H]⁻) with minimal fragmentation.[10] High sensitivity.	Less effective for non-polar compounds. Can be susceptible to matrix effects and adduct formation.[10][11]
Atmospheric Pressure Chemical Ionization (APCI)	The sample is vaporized in a heated nebulizer and then ionized by a corona discharge.[11][12][13]	Less polar to moderately polar, thermally stable compounds.	Complements ESI by effectively ionizing compounds that are not amenable to ESI. Generally less susceptible to matrix effects than ESI.[9][14]	Requires the analyte to be thermally stable. May produce more fragmentation than ESI.[12]

For many halogenated indazoles, which can range from moderately polar to relatively non-polar depending on their substitution, both ESI and APCI are viable options when coupled with liquid chromatography. The choice between them often requires empirical testing to determine which provides better sensitivity and ionization efficiency for a specific compound.

Experimental Workflow: Choosing the Right Ionization Technique

Caption: A decision tree for selecting the appropriate ionization technique based on the properties of the halogenated indazole analyte.

Navigating Fragmentation Patterns

The fragmentation of halogenated indazoles in the mass spectrometer provides a wealth of structural information. The fragmentation pathways are influenced by the ionization technique used, the nature and position of the halogen, and other substituents on the indazole ring.

Electron Ionization (EI) Fragmentation

Under EI conditions, the high energy imparted to the molecule leads to extensive and often complex fragmentation. For the indazole core, common fragmentation pathways involve the loss of small neutral molecules such as HCN and N₂. The presence of a halogen atom introduces additional fragmentation routes.

A primary fragmentation pathway for halogenated aromatic compounds is the loss of the halogen radical (X•) or a hydrogen halide (HX).[15] For example, a chloroindazole might show a fragment corresponding to the loss of a chlorine radical or HCl.

Illustrative Fragmentation of a Chloroindazole under EI:

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A Senior Application Scientist's Guide to the Crystal Structure Analysis of Halogenated Indazole-3-Carboxylate Derivatives

Introduction: The Significance of the Indazole Scaffold in Modern Drug Discovery

The indazole nucleus, a bicyclic aromatic system composed of fused benzene and pyrazole rings, represents a "privileged scaffold" in medicinal chemistry. Its unique structural and electronic properties allow it to serve as a versatile template for designing potent and selective therapeutic agents. Indazole derivatives have demonstrated a remarkable breadth of biological activities, including anti-inflammatory, anti-HIV, and antimicrobial effects.[1][2] Notably, this scaffold is a cornerstone of several FDA-approved kinase inhibitors, such as Pazopanib and Axitinib, which are critical in oncology for their ability to modulate cellular signaling pathways.[3] The introduction of halogen atoms, such as bromine and fluorine, onto the indazole core can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties, affecting everything from metabolic stability to receptor binding affinity.

This guide provides a comprehensive comparison and in-depth analysis of the crystallographic features of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate derivatives. Understanding the precise three-dimensional arrangement of these molecules is paramount for structure-based drug design, enabling researchers to rationally engineer next-generation therapeutics with enhanced efficacy and safety profiles. We will delve into the synthetic rationale, comparative structural analysis with related compounds, and the detailed experimental protocols required to achieve these critical insights.

Synthetic Strategy: Building the Halogenated Indazole Core

The synthesis of substituted indazoles is a well-established field, yet the precise regioselective introduction of multiple halogens requires careful strategic planning. The causality behind the chosen synthetic route is to build the core and introduce the required functionalities in a stepwise, controlled manner. A common approach for creating a 6-bromo-4-fluoro-1H-indazole backbone begins with a commercially available substituted aniline, such as 3-fluoro-2-methylaniline.[4] The synthesis proceeds through a series of key transformations, including bromination, diazotization-induced cyclization, and subsequent esterification.

The choice of N-bromosuccinimide (NBS) as a brominating agent, for instance, is deliberate; it is a mild and highly selective reagent for electrophilic aromatic substitution on activated rings, minimizing the formation of poly-brominated byproducts.[4] The cyclization step, often initiated by a nitrite source like isoamyl nitrite, is a critical transformation that forms the bicyclic indazole core.[4]

Caption: Generalized synthetic pathway for methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate.

Comparative Crystal Structure Analysis

While the specific crystal structure for methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is not publicly deposited as of this guide's publication, we can perform a robust comparative analysis using high-quality crystallographic data from a closely related analogue: methyl 1-(4-fluorobenzyl)-1H-indazole-3-carboxylate .[5][6] This molecule shares the core indazole-3-carboxylate structure and a fluorine substituent, providing a solid foundation for understanding the key structural parameters and intermolecular interactions.

Reference Compound: Methyl 1-(4-fluorobenzyl)-1H-indazole-3-carboxylate

The crystal structure of this reference compound reveals that the indazole ring system is nearly coplanar with the methyl ester group.[5] This planarity is significant as it suggests electronic conjugation between the aromatic system and the carboxylate moiety, which can influence the molecule's chemical reactivity and biological target interactions.[5][6] The crystal packing is stabilized by a network of weak hydrogen-bond-like interactions, forming inversion-related dimers.[5]

Table 1: Crystallographic Data for Methyl 1-(4-fluorobenzyl)-1H-indazole-3-carboxylate [5][6]

Parameter	Value
Chemical Formula	C₁₆H₁₃FN₂O₂
Molecular Weight (Mr)	284.28
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	5.04322 (3)
b (Å)	18.11509 (13)
c (Å)	14.46487 (10)
β (°)	90.4600 (6)
Volume (V) (ų)	1321.45 (2)
Z (Molecules per unit cell)	4
Temperature (K)	100
Radiation Type	Cu Kα (λ = 1.54184 Å)
R-factor (R_int)	0.035

Predicted Structural Impact of 6-Bromo and 4-Fluoro Substitution

By replacing the N-H proton of an unsubstituted indazole with bromine at the 6-position and fluorine at the 4-position, we can anticipate several key structural modifications:

• Molecular Geometry: The covalent radii of fluorine (0.71 Å) and bromine (1.14 Å) are larger than that of hydrogen (0.37 Å). Their introduction will cause localized distortions in the benzene portion of the indazole ring, slightly altering bond lengths and angles to accommodate the larger atoms.

• Intermolecular Interactions: The electronegativity of fluorine and the polarizability of bromine introduce new possibilities for non-covalent interactions. The N1-H of the indazole and the carbonyl oxygen of the ester group are primary sites for classical hydrogen bonding, forming robust synthons that often dictate crystal packing. Additionally, the fluorine atom can act as a weak hydrogen bond acceptor, while the bromine atom can participate in halogen bonding—an interaction where the electropositive region on the bromine atom (the σ-hole) interacts favorably with a Lewis base, such as the carbonyl oxygen of a neighboring molecule.

Caption: Key intermolecular interactions expected in the crystal lattice of the target compound.

Experimental Protocols: A Self-Validating Workflow

The integrity of crystal structure analysis hinges on meticulous experimental execution. The following protocols are designed to be self-validating, with clear checkpoints to ensure data quality.

Protocol 1: Single Crystal Growth

The production of a high-quality single crystal is the most critical and often most challenging step.[7] The goal is to allow molecules to slowly and methodically arrange themselves into a perfectly ordered lattice.

• Material Purification: Begin with the synthesized methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate of the highest possible purity (>99%), verified by NMR and LC-MS. Impurities can inhibit crystal nucleation or become incorporated as defects.

• Solvent Selection: Screen a range of solvents with varying polarities (e.g., ethyl acetate, acetone, methanol, toluene). The ideal solvent will dissolve the compound moderately at a higher temperature and poorly at a lower temperature. For a related compound, ethyl acetate was successful.[5][6]

• Slow Evaporation Method: a. Prepare a saturated or near-saturated solution of the compound in the chosen solvent (e.g., 3% w/v in ethyl acetate) in a clean glass vial.[6] b. Loosely cap the vial or cover it with parafilm perforated with a few small holes. This is a crucial step; the rate of evaporation dictates the quality of crystal growth. Too fast, and an amorphous powder may precipitate; too slow, and nucleation may never occur. c. Place the vial in a vibration-free environment (e.g., a dedicated incubator or a quiet corner of a lab bench) at a constant, controlled temperature. d. Monitor the vial daily for the formation of small, clear crystals with well-defined facets. This process can take several days to months.[6]

Protocol 2: X-ray Diffraction Data Collection and Structure Refinement

This protocol outlines the steps to determine the three-dimensional atomic structure from a suitable crystal.[8][9]

Caption: A standard workflow for single-crystal X-ray diffraction analysis.

• Crystal Mounting: a. Under a microscope, select a single, defect-free crystal (typically 0.1-0.3 mm in size).[7] b. Carefully attach the crystal to a holder (e.g., a nylon loop or glass fiber) using a minimal amount of cryo-oil or adhesive.[10] c. Mount the holder onto the goniometer head of the X-ray diffractometer.[10]

• Data Collection: a. Center the crystal in the X-ray beam. b. Cool the crystal to a low temperature (e.g., 100 K) using a nitrogen or helium cryostream. This is a critical step to minimize atomic thermal motion and reduce radiation damage, resulting in a higher-quality diffraction pattern.[10] c. Collect a series of diffraction images as the crystal is rotated in the X-ray beam.[11] The diffractometer software automatically controls the rotation and exposure times.

• Data Processing and Structure Solution: a. The collected images are processed to determine the unit cell dimensions, space group, and the intensity of each diffraction spot.[8] b. The structure is "solved" using computational methods (e.g., direct methods or Patterson functions) to generate an initial electron density map and an approximate model of the molecular structure.

• Structure Refinement: a. The initial model is refined against the experimental data using least-squares algorithms. This iterative process adjusts atomic positions, bond lengths, and thermal parameters to achieve the best possible fit between the calculated and observed diffraction patterns. b. The final refined structure is validated using established crystallographic metrics (e.g., R-factors) to ensure its chemical and geometric plausibility.

Conclusion

The crystal structure analysis of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate derivatives provides indispensable information for the advancement of drug discovery programs. By combining meticulous synthesis, controlled crystallization, and high-resolution X-ray diffraction, researchers can obtain a precise atomic-level understanding of these potent molecules. The comparative analysis presented here, based on high-quality data from a close analogue, offers a robust framework for predicting the structural features and intermolecular interactions that govern the solid-state behavior of this important class of halogenated indazoles. These insights are fundamental for the rational design of new therapeutic agents with optimized properties, ultimately accelerating the path from the laboratory to the clinic.

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Navigating the Chemical Maze: A Comparative Analysis of Bromo-Fluoro-Indazole Isomers in Drug Discovery

A Senior Application Scientist's Guide to Understanding Structure-Activity Relationships and Unlocking Therapeutic Potential

The indazole scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis of numerous clinically approved drugs and investigational agents.[1][2][3] Its unique physicochemical properties and versatile synthetic handles have made it a privileged structure in the pursuit of novel therapeutics. The strategic introduction of halogen atoms, particularly bromine and fluorine, onto the indazole ring system can profoundly influence a molecule's biological activity, metabolic stability, and pharmacokinetic profile. This guide provides a comparative analysis of the biological activities of different bromo-fluoro-indazole isomers, offering researchers, scientists, and drug development professionals a framework for understanding their structure-activity relationships (SAR) and leveraging these insights for rational drug design.

The Critical Role of Isomerism: How Positional Changes Dictate Biological Outcomes

Comparative Biological Activity: A Focus on Anticancer and Kinase Inhibitory Potential

Bromo-fluoro-indazole derivatives have predominantly been investigated for their utility as intermediates in the synthesis of potent kinase inhibitors, a class of targeted therapeutics that has revolutionized cancer treatment.[4] The indazole moiety often serves as a crucial hinge-binding motif within the ATP-binding pocket of various kinases. The nature and position of the halogen substituents can fine-tune these interactions and confer selectivity.

Here, we compile and compare the reported biological activities of several bromo-fluoro-indazole isomers and their derivatives. It is imperative to note that the data presented is collated from different studies and, therefore, direct quantitative comparisons should be made with caution, considering the potential variability in experimental conditions.

Indazole Isomer/Derivative	Biological Target/Assay	Reported Activity (IC50/GI50)	Key Findings & Mechanistic Insights	Reference
Derivatives of 6-bromo-1H-indazole	Various Cancer Cell Lines (A549, 4T1, HepG2, MCF-7, HCT116)	IC50 values ranging from 0.23 to >10 µM	A derivative, compound 2f, showed potent growth inhibitory activity. It induced apoptosis via the ROS-mitochondrial pathway and suppressed tumor growth in a mouse model.[2][5][6] The position and nature of substituents on the indazole core were critical for activity.[2][5][6]	[2][5][6]
5-bromo-4-fluoro-1H-indazole	(Intermediate for further synthesis)	Not directly tested for biological activity in the cited source.	A key intermediate in the synthesis of compounds with potential therapeutic applications. The synthesis involves bromination, ring closure, and deprotection reactions.[7]	[7]
Derivatives of 3-aryl-1H-indazol-6-yl	Polo-like kinase 4 (PLK4) and fms-like tyrosine kinase 3 (FLT3)	IC50 values in the nanomolar range (e.g., 29 nM for PLK4 and 27 nM for FLT3 for a pyridin-3-yl analogue).	The indazole core acts as a scaffold for potent kinase inhibitors. The nature of the aryl group at the 3-position significantly influences potency.[4]	[4]
Derivatives of 1H-indazole	Fibroblast Growth Factor Receptors (FGFR1-3)	IC50 values ranging from 0.8 to 90 µM.	The indazole N-H and a 3-methoxyphenyl group were predicted to form key hydrogen bonding and hydrophobic interactions in the ATP binding pocket of FGFR1. The addition of a fluorine atom on a phenyl ring improved activity.[4][8]	[4][8]
Derivatives of 1H-indazole-3-amine	Epidermal Growth Factor Receptor (EGFR) Kinase	IC50 values in the nanomolar range (e.g., 5.3 nM for EGFR T790M and 8.3 nM for wild-type EGFR for a specific derivative).	The indazole scaffold serves as a basis for potent EGFR inhibitors, including those active against drug-resistant mutants.[3]	[3]

Expert Insights on Structure-Activity Relationships:

The compiled data, while not a direct comparison, allows us to infer several key SAR trends:

• The "6-bromo" Motif: The presence of a bromine atom at the 6-position of the indazole ring appears to be a favorable feature in many anticancer derivatives, as exemplified by the potent activity of compounds derived from 6-bromo-1H-indazole.[2][5][6] This position may be involved in crucial interactions within the target protein or contribute to favorable pharmacokinetic properties.

• The Impact of Fluorine Substitution: The addition of a fluorine atom can significantly enhance biological activity. For instance, a fluorinated derivative of an FGFR inhibitor showed improved potency compared to its non-fluorinated counterpart.[4] This is often attributed to fluorine's ability to form favorable electrostatic interactions and modulate the pKa of nearby functional groups.

• Synergy of Substituents: The overall biological activity is a result of the interplay between all substituents on the indazole core. The nature and position of groups at other positions (e.g., the 3-position) are equally critical in determining the final biological profile.

Visualizing the Path Forward: Synthesis and Signaling

To better understand the context of these compounds, the following diagrams illustrate a generalized synthetic workflow for indazole derivatives and a representative signaling pathway they might inhibit.

Caption: Generalized synthetic workflow for the preparation of substituted bromo-fluoro-indazole derivatives.

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A Senior Application Scientist's Guide to Structure-Activity Relationship (SAR) Studies of Indazole-Based Inhibitors

For researchers, medicinal chemists, and drug development professionals, the indazole scaffold represents a privileged structure in modern pharmacology. Its versatile nature allows for strategic modifications that can significantly impact the potency, selectivity, and pharmacokinetic properties of inhibitor drug candidates. This guide provides an in-depth comparison of SAR studies for indazole-based inhibitors targeting key protein classes: Kinases, Indoleamine 2,3-dioxygenase 1 (IDO1), and Poly (ADP-ribose) polymerase (PARP). We will delve into the causality behind experimental choices, present comparative experimental data, and provide detailed protocols for robust inhibitor evaluation.

The Indazole Scaffold: A Versatile Core for Inhibitor Design

The indazole ring system, a bicyclic heteroaromatic compound, serves as an excellent foundation for inhibitor design due to its ability to engage in various non-covalent interactions with protein targets, including hydrogen bonding, and π-π stacking.[1][2] The specific substitution patterns on the indazole ring and the nature of appended functionalities are critical determinants of biological activity.[3] This guide will explore how modifications at different positions of the indazole core influence inhibitor performance against different target classes.

Indazole-Based Kinase Inhibitors: Targeting the ATP-Binding Site

Protein kinases are a major class of drug targets in oncology and inflammatory diseases.[4][5] Many indazole-based kinase inhibitors are designed to be ATP-competitive, binding to the ATP-binding pocket of the kinase. The SAR of these inhibitors is often focused on optimizing interactions with the hinge region, the DFG motif, and other key residues within this pocket.

Structure-Activity Relationship Insights

A common strategy in the design of indazole-based kinase inhibitors involves the attachment of a larger aromatic or heteroaromatic group at the 3-position of the indazole ring, which often occupies the hydrophobic region of the ATP-binding site. The N1 and N2 positions of the indazole can be substituted to modulate solubility and cell permeability.

For instance, in the development of Fibroblast Growth Factor Receptor 1 (FGFR1) inhibitors, it was observed that substitutions on a phenyl ring attached to the indazole core significantly impacted potency.[5] Larger alkoxy groups at the 3-position of the phenyl ring, such as ethoxy and isopropoxy, led to increased activity compared to a methoxy group.[5] Furthermore, the addition of a fluorine atom to the phenyl ring enhanced the inhibitory activity.[5]

In the case of Rho-associated coiled-coil containing protein kinase II (ROCK-II) inhibitors, the nature of the linker and substituents on the indazole scaffold were found to be crucial.[6] Derivatives with a benzyl substituent were more potent than those with a benzoyl substituent.[6]

Comparative Inhibitory Activity of Indazole-Based FGFR1 Inhibitors

Compound ID	R Group (at 3-position of phenyl ring)	IC50 (nM) for FGFR1
14a	3-methoxyphenyl	15
14b	3-ethoxyphenyl	13.2
14c	3-isopropoxyphenyl	9.8
14d	3-methoxy-4-fluorophenyl	5.5

Data synthesized from Liu et al.[5]

Experimental Protocol: In Vitro Kinase Inhibition Assay (Radiometric)

This protocol outlines a standard method for determining the in vitro inhibitory activity of compounds against a specific protein kinase using a radioactive isotope.

Materials:

• Purified recombinant kinase (e.g., FGFR1)

• Kinase substrate (e.g., a specific peptide)

• Indazole-based inhibitor compounds

• [γ-³²P]ATP or [γ-³³P]ATP

• Kinase reaction buffer (typically contains Tris-HCl, MgCl₂, DTT)

• 96-well filter plates

• Scintillation counter and scintillation fluid

Procedure:

• Prepare serial dilutions of the indazole-based inhibitor compounds in DMSO.

• In a 96-well plate, add the kinase reaction buffer, the kinase substrate, and the diluted inhibitor compounds.

• Initiate the kinase reaction by adding a mixture of cold ATP and [γ-³²P]ATP to each well.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a specific period (e.g., 60 minutes).

• Stop the reaction by adding a stop solution (e.g., phosphoric acid).

• Transfer the reaction mixture to a 96-well filter plate to capture the phosphorylated substrate.

• Wash the filter plate multiple times with a wash buffer to remove unincorporated [γ-³²P]ATP.

• Add scintillation fluid to each well and count the radioactivity using a scintillation counter.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Experimental Workflow for Kinase Inhibitor Evaluation

Caption: A generalized workflow for the evaluation of kinase inhibitors, from initial in vitro screening to in vivo efficacy studies.

Indazole-Based IDO1 Inhibitors: Modulating the Tumor Microenvironment

Indoleamine 2,3-dioxygenase 1 (IDO1) is a heme-containing enzyme that catalyzes the first and rate-limiting step in tryptophan catabolism.[7] Its overexpression in tumors contributes to an immunosuppressive microenvironment.[7] Indazole-based IDO1 inhibitors are being developed as cancer immunotherapeutics.

Structure-Activity Relationship Insights

For IDO1 inhibitors, the SAR often revolves around establishing interactions with the heme cofactor and key amino acid residues in the active site, such as Ser167.[8] Computational docking simulations have suggested that a hydroxyl group can favorably interact with Ser167, improving inhibitory potency.[8] The indazole scaffold itself can play a role in interacting with residues in pocket A of the active site.[9]

Comparative Inhibitory Activity of Indazole-Based IDO1 Inhibitors

Compound	Key Structural Feature	IDO1 IC50 (µM)
Series 1	2-(5-imidazolyl)indole derivative	0.16
Series 2	6-aminoindazole template with N-substitution	~0.4

Data synthesized from multiple sources indicating potent inhibition.[8][9]

Experimental Protocol: Cell-Based IDO1 Inhibition Assay

This protocol describes a robust method to assess the ability of compounds to inhibit IDO1 activity in a cellular context.[7]

Materials:

• Human cancer cell line known to express IDO1 (e.g., HeLa or A549)

• Recombinant human interferon-gamma (IFN-γ)

• Indazole-based inhibitor compounds

• Cell culture medium and supplements

• p-dimethylaminobenzaldehyde (DMAB) reagent

• 96-well cell culture plates

• Plate reader

Procedure:

• Seed the cancer cells in 96-well plates and allow them to adhere overnight.

• Treat the cells with IFN-γ to induce the expression of IDO1 and incubate for 24-48 hours.

• Add serial dilutions of the indazole-based inhibitor compounds to the cells and incubate for a further 24-48 hours.

• Collect the cell culture supernatant.

• Add DMAB reagent to the supernatant. This reagent reacts with kynurenine, the product of the IDO1-catalyzed reaction, to produce a colored product.

• Incubate for 10-15 minutes at room temperature.

• Measure the absorbance at a specific wavelength (e.g., 480 nm) using a plate reader.

• Calculate the percentage of inhibition of kynurenine production for each compound concentration and determine the EC50 value.

IDO1 Signaling Pathway and Inhibition

Caption: The role of IDO1 in tryptophan metabolism and its inhibition by indazole-based compounds to restore T-cell function.

Indazole-Based PARP Inhibitors: Exploiting Synthetic Lethality

Poly (ADP-ribose) polymerase (PARP) enzymes are crucial for DNA single-strand break repair.[10] PARP inhibitors have shown significant clinical success in treating cancers with deficiencies in homologous recombination repair, such as those with BRCA1/2 mutations, by a mechanism known as synthetic lethality.[11][12]

Structure-Activity Relationship Insights

The development of indazole-based PARP inhibitors has focused on optimizing interactions within the NAD+ binding pocket of the enzyme. For example, a series of 2-phenyl-2H-indazole-7-carboxamides were developed as potent PARP1 and PARP2 inhibitors.[12] SAR studies revealed that modifications to the phenyl ring and the piperidine moiety were critical for improving both enzymatic and cellular activity.[12] The indazole core itself serves as a key pharmacophore for binding.

Comparative Inhibitory Activity of an Indazole-Based PARP Inhibitor

Compound	Target(s)	IC50 (nM)	Cellular EC50 (nM)
MK-4827	PARP1/2	3.8 / 2.1	4

Data for 2-{4-[(3S)-piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827) from Jones et al.[12]

Experimental Protocol: PARP Inhibition Assay (Cell-Based)

This protocol outlines a method to measure the inhibition of PARP activity within cells.

Materials:

• Cancer cell line (e.g., with BRCA1/2 mutation)

• Indazole-based PARP inhibitor compounds

• DNA damaging agent (e.g., hydrogen peroxide or temozolomide)

• Antibodies specific for poly(ADP-ribose) (PAR)

• Secondary antibodies conjugated to a fluorescent dye

• 96-well imaging plates

• High-content imaging system

Procedure:

• Seed the cells in 96-well imaging plates and allow them to adhere.

• Pre-treat the cells with serial dilutions of the indazole-based PARP inhibitor compounds for a specified time.

• Induce DNA damage by adding a DNA damaging agent and incubate for a short period (e.g., 15-30 minutes).

• Fix and permeabilize the cells.

• Incubate the cells with the primary anti-PAR antibody.

• Wash the cells and then incubate with the fluorescently labeled secondary antibody and a nuclear counterstain (e.g., DAPI).

• Acquire images using a high-content imaging system.

• Quantify the fluorescence intensity of the PAR signal in the nucleus.

• Calculate the percentage of inhibition of PAR formation for each compound concentration and determine the EC50 value.

Conclusion and Future Directions

The indazole scaffold has proven to be a highly valuable core structure in the design of potent and selective inhibitors for a range of therapeutic targets. The SAR studies highlighted in this guide demonstrate that systematic modifications to the indazole ring and its substituents can lead to significant improvements in inhibitory activity. The continued exploration of novel indazole derivatives, guided by a deep understanding of SAR principles and supported by robust experimental evaluation, holds great promise for the development of next-generation therapeutics.

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• Various Authors. (2018). Discovery and structure activity relationship study of novel indazole amide inhibitors for extracellular signal-regulated kinase1/2 (ERK1/2). PubMed. [Link]

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• BPS Bioscience. (n.d.). PARP Assays. BPS Bioscience. [Link]

• Various Authors. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. MDPI. [Link]

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A Comparative Guide to the Synthesis of 6-bromo-4-fluoro-1H-indazole: An Essential Scaffold for Kinase Inhibitors

Introduction: The Significance of 6-bromo-4-fluoro-1H-indazole in Modern Drug Discovery

The indazole nucleus is a privileged heterocyclic motif renowned for its wide range of pharmacological activities.[1][2] Within this important class of compounds, 6-bromo-4-fluoro-1H-indazole has emerged as a particularly valuable building block in medicinal chemistry. Its strategic placement of halogen substituents allows for versatile and sequential functionalization, making it an ideal scaffold for the synthesis of complex molecular architectures.[3] Notably, this compound is a key intermediate in the development of potent and selective protein kinase inhibitors, which are at the forefront of targeted cancer therapies.[4][5] Derivatives of 6-bromo-4-fluoro-1H-indazole have shown significant inhibitory activity against crucial oncological targets such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Polo-Like Kinase 4 (PLK4), highlighting the critical need for efficient and scalable synthetic routes to this key intermediate.[6][7]

This guide provides an in-depth, objective comparison of two distinct synthetic pathways to 6-bromo-4-fluoro-1H-indazole. By detailing experimental protocols, elucidating reaction mechanisms, and weighing the practical advantages and disadvantages of each approach, we aim to equip researchers, chemists, and drug development professionals with the critical information needed to make informed decisions for their specific research and development objectives.

Route 1: Reductive Cyclization of a Nitro-Substituted Precursor

This synthetic approach commences with 1-bromo-5-fluoro-2-methyl-3-nitrobenzene and proceeds through the formation of an enamine intermediate, which then undergoes a key reductive cyclization step to construct the indazole core. This strategy is a variation of well-established methods for indazole synthesis that rely on the reduction of an ortho-nitro group adjacent to a suitably functionalized side chain.[8][9]

Overall Synthetic Pathway

Caption: Synthetic workflow for Route 1.

Experimental Protocol

Step 1: Synthesis of 1-[2-(2-bromo-4-fluoro-6-nitrophenyl)-1-methylethenyl]-pyrrolidine (Intermediate Enamine)

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1-bromo-5-fluoro-2-methyl-3-nitrobenzene (1.0 eq) in dioxane.

• To this solution, add N,N-dimethylformamide dimethyl acetal (DMF-DMA, 5.0 eq) and pyrrolidine (0.98 eq) sequentially.

• Heat the reaction mixture to 100 °C and maintain for several hours, monitoring the consumption of the starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the mixture to room temperature and concentrate under reduced pressure to remove the solvent, yielding the crude enamine intermediate as a dark red residue. This intermediate is often used in the next step without further purification.

Step 2: Synthesis of 6-bromo-4-fluoro-1H-indazole via Reductive Cyclization

Method A: Using Iron in Acetic Acid

• Prepare a mixture of iron powder (approx. 10 eq) in glacial acetic acid in a separate reaction vessel.

• Heat the iron slurry to 110 °C.

• Dissolve the crude enamine intermediate from Step 1 in acetic acid and add this solution dropwise to the heated iron slurry over 30 minutes.

• Maintain the reaction at 110 °C for 1.5 hours, monitoring for the formation of the indazole product.

• After completion, cool the reaction, filter to remove iron residues, and concentrate the filtrate. The crude product can be purified by column chromatography or recrystallization.

Method B: Using Hydrazine and Raney Nickel

• Dissolve the crude enamine intermediate (1.0 eq) in a 1:1 mixture of methanol (MeOH) and tetrahydrofuran (THF).

• Carefully add a suspension of Raney nickel in water. Caution: Raney Nickel is pyrophoric and must be handled with care under an inert atmosphere when dry.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add hydrazine monohydrate (1.5 eq) dropwise, maintaining the temperature at 0 °C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 5 hours.

• Upon completion, filter the reaction mixture through a pad of diatomaceous earth to remove the Raney nickel catalyst. Wash the filter cake with ethyl acetate (EtOAc).

• Combine the filtrates and concentrate under reduced pressure. The resulting crude product requires purification, typically by column chromatography, to yield 6-bromo-4-fluoro-1H-indazole. The reported yield for this final step is approximately 37%.

Mechanistic Insights

The key transformation in this route is the reductive cyclization of the ortho-nitro group. The reaction likely proceeds through the following stages:

• Enamine Formation: The reaction of the benzylic methyl group with DMF-DMA and a secondary amine (pyrrolidine) forms a vinylogous amide, a stable enamine intermediate. This step activates the methyl group for the subsequent cyclization.

• Nitro Group Reduction: The nitro group is reduced to a nitroso or hydroxylamine intermediate.[10] In the case of iron in acetic acid, this is a classic Béchamp reduction. With hydrazine and a catalyst like Raney Ni, the nitro group is catalytically hydrogenated.

• Intramolecular Cyclization: The amine generated from the enamine hydrolysis or a related nucleophilic nitrogen attacks the reduced nitroso intermediate, initiating the N-N bond formation.[10]

• Dehydration and Aromatization: Subsequent dehydration and tautomerization lead to the formation of the stable aromatic indazole ring system.

Analysis of Route 1

Advantages	Disadvantages
Utilizes relatively accessible starting materials.	Multi-step process with a low reported overall yield (specifically for the final step).[11]
The reaction mechanism is well-understood in principle.	The use of hazardous reagents like Raney Nickel requires special handling and safety precautions.
High reaction temperatures are required for both steps.
The enamine intermediate may not be stable, necessitating immediate use.
Purification can be challenging due to the formation of byproducts from the reduction step.

Route 2: Diazotization and Cyclization of a Substituted Aniline

This synthetic strategy begins with the commercially available 3-fluoro-2-methylaniline. The synthesis involves a regioselective bromination followed by a Jacobson-type cyclization, where the aniline is converted to a diazonium salt that subsequently cyclizes to form the indazole ring.[12][13] An acetyl group is used to protect the aniline nitrogen during the cyclization step and is removed in the final step.

Overall Synthetic Pathway

Caption: Synthetic workflow for Route 2.

Experimental Protocol

Step 1: Synthesis of 4-bromo-3-fluoro-2-methylaniline

• Dissolve 3-fluoro-2-methylaniline (1.0 eq) in acetonitrile in a reaction vessel.

• Cool the solution to a temperature between -10 °C and 10 °C.

• Add N-bromosuccinimide (NBS, 1.0-1.3 eq) portion-wise, maintaining the internal temperature.

• Stir the reaction for 1-2 hours, monitoring by TLC.

• Upon completion, quench the reaction by adding an aqueous solution of sodium bisulfite.

• Adjust the pH to 9-10 with an aqueous base (e.g., NaOH) and extract the product with ethyl acetate.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product. Purification by recrystallization or slurrying in a non-polar solvent like cyclohexane can yield the desired product with high purity (reported yield: 86-98%).[14]

Step 2: Synthesis of N-(6-bromo-4-fluoro-1H-indazol-1-yl)ethanone

• In a suitable reactor, add 4-bromo-3-fluoro-2-methylaniline (1.0 eq) and acetic anhydride (Ac₂O). Note: The patent suggests a sequence involving toluene, diethyl ether, and acetic acid before the addition of the diazotizing agent. A more classical Jacobson approach would involve acetylation first. For clarity, we follow the likely transformation.

• Heat the mixture to approximately 110 °C.

• Slowly add isoamyl nitrite (or another diazotizing agent) dropwise, maintaining the reaction temperature. Caution: Isoamyl nitrite is volatile and flammable. Diazotization reactions can be exothermic and produce nitrogen gas; ensure adequate venting and temperature control.

• Maintain the reaction for 3-4 hours until the starting material is consumed.

• Cool the reaction and concentrate to dryness. The crude product can be purified by slurrying in methanol and filtering to afford the N-acetylated indazole (reported yield: ~40%).[14]

Step 3: Synthesis of 6-bromo-4-fluoro-1H-indazole

• Suspend the N-(6-bromo-4-fluoro-1H-indazol-1-yl)ethanone (1.0 eq) in a mixture of methanol and water.

• Add an inorganic base such as potassium carbonate (K₂CO₃) or potassium bicarbonate (KHCO₃) (approx. 2.5 eq).

• Stir the mixture at room temperature for 12-14 hours.

• Monitor the deprotection by TLC. Upon completion, add water to precipitate the product.

• Filter the solid, wash thoroughly with water, and dry under vacuum to yield the final product, 6-bromo-4-fluoro-1H-indazole (reported yield: 80-81%).[14]

Mechanistic Insights

• Electrophilic Bromination: The first step is a standard electrophilic aromatic substitution. The amino group of the aniline is a strong activating group, directing the incoming electrophile (Br⁺ from NBS) to the para position, which is sterically accessible.

• Diazotization and Cyclization (Jacobson Synthesis): This is the key ring-forming step.

  • The aniline is first acetylated by acetic anhydride to form an acetanilide.

  • The acetanilide is then treated with isoamyl nitrite under acidic conditions (generated in situ or from acetic acid) to form an N-nitroso intermediate.[12][13]

  • This intermediate rearranges to a diazonium salt.

  • An intramolecular electrophilic attack of the diazonium group onto the aromatic ring, facilitated by the ortho-methyl group, leads to the cyclized intermediate.[12]

  • Loss of a proton rearomatizes the system to form the N-acetylated indazole.

• Deprotection: The final step is a simple base-catalyzed hydrolysis of the N-acetyl group to yield the free 1H-indazole.

Analysis of Route 2

Advantages	Disadvantages
High reported yields for the bromination and deprotection steps.[14]	The cyclization step has a moderate reported yield (~40%).[14]
The overall three-step synthesis is relatively short and straightforward.	Uses isoamyl nitrite, which is volatile, flammable, and requires careful temperature control during the reaction.
Avoids the use of highly hazardous catalysts like Raney Nickel.	Diazotization reactions can be hazardous if not properly controlled, with potential for thermal runaway.
The reaction conditions are generally mild, apart from the cyclization step.	The starting material, 3-fluoro-2-methylaniline, may be more expensive than the nitroaromatic precursor in Route 1.
The procedure appears suitable for large-scale production.[14]

Comparative Summary and Analysis

To facilitate a direct comparison, the key parameters of each synthetic route are summarized below.

Caption: Head-to-head comparison of key attributes for each synthetic route.

Feature	Route 1: Reductive Cyclization	Route 2: Diazotization/Cyclization	Commentary
Starting Material	1-Bromo-5-fluoro-2-methyl-3-nitrobenzene	3-Fluoro-2-methylaniline	Availability and cost of these starting materials should be evaluated based on current market prices. The aniline precursor is likely more directly available.
Number of Steps	2 (from nitro-precursor)	3	Although Route 2 has more steps, the individual reactions are standard transformations with high-yielding steps flanking a moderate-yielding cyclization.
Overall Yield	Low (Estimated < 30%)	Moderate (Calculated ~30-32%)	Based on the reported data, Route 2 offers a more favorable overall yield.[14] The final step yield in Route 1 is a significant bottleneck.
Key Reagents & Safety	Raney Nickel (pyrophoric), Hydrazine (toxic), High Temp.	NBS (irritant), Isoamyl Nitrite (flammable), Diazotization (exothermic)	Both routes have significant safety considerations. Route 1's use of pyrophoric Raney Nickel may be prohibitive for some labs, while Route 2's diazotization requires careful process safety control.[15]
Scalability	Potentially challenging due to catalyst handling and low yield.	Demonstrated to be suitable for larger scale production in the patent literature.[14]	The higher overall yield and avoidance of heterogeneous pyrophoric catalysts make Route 2 more amenable to scaling.
Purification	Requires chromatography to remove reduction byproducts.	Involves precipitation/recrystallization for intermediates and final product.	The purification strategy for Route 2 appears simpler and more scalable, relying less on column chromatography.

Conclusion and Recommendation

Both synthetic routes presented offer viable pathways to the medicinally important intermediate, 6-bromo-4-fluoro-1H-indazole.

Route 1 , the reductive cyclization pathway, is mechanistically interesting but is hampered by a low reported yield in its final step and the use of hazardous reagents like Raney Nickel. This route may be suitable for small-scale exploratory synthesis where the starting material is readily available, but its scalability is questionable.

Route 2 , which employs a Jacobson-type diazotization and cyclization, appears to be the more practical and robust option. Despite having an additional step and a moderate-yielding cyclization, the flanking steps are high-yielding, and the overall calculated yield is superior. The purification procedures are more amenable to large-scale work, and while the diazotization step requires careful control, it is a well-understood industrial process.

For researchers and drug development professionals seeking a reliable and scalable synthesis of 6-bromo-4-fluoro-1H-indazole, Route 2 represents the more strategic and efficient choice. Its higher overall yield and more straightforward purification protocols provide a clear advantage for producing the quantities of this key intermediate required for advancing drug discovery programs.

References

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• National Institutes of Health. Formation of an unexpected 3,3-diphenyl-3H-indazole through a facile intramolecular [2 + 3] cycloaddition of the diazo intermediate. [Online] Available at: [Link]

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• ResearchGate. Synthesis of 1H-Indazoles by Reductive Cyclization of o-Nitro-ketoximes | Request PDF. [Online] Available at: [Link]

• Semantic Scholar. Synthesis of 1H-Indazoles by Reductive Cyclization of o-Nitro-ketoximes. [Online] Available at: [Link]

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A Senior Application Scientist's Guide to Validating the Purity of Methyl 6-Bromo-4-Fluoro-1H-Indazole-3-Carboxylate

For researchers, medicinal chemists, and professionals in drug development, the purity of an active pharmaceutical ingredient (API) intermediate like methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is not just a quality metric; it is the foundation of a safe and effective therapeutic. This guide provides an in-depth comparison of analytical techniques for validating the purity of this critical building block, grounded in scientific principles and practical, field-proven insights. We will explore the causality behind experimental choices, ensuring each protocol is a self-validating system.

The Criticality of Purity for Indazole-Based Intermediates

Indazole derivatives are a cornerstone in modern medicinal chemistry, forming the structural core of numerous targeted therapies, particularly in oncology. The precise arrangement of substituents on the indazole ring is pivotal for biological activity. Consequently, even minute impurities, such as regioisomers, unreacted starting materials, or by-products, can have significant downstream effects, potentially altering the efficacy and safety profile of the final drug substance. Therefore, rigorous purity validation of intermediates like methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is a non-negotiable aspect of the drug development process.

Orthogonal Analytical Approaches for Purity Determination

A robust purity assessment relies on the principle of orthogonality, where different analytical techniques with distinct separation and detection mechanisms are employed. This approach minimizes the risk of overlooking impurities that may co-elute or be undetectable by a single method. For methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate, a multi-pronged strategy involving High-Performance Liquid Chromatography (HPLC), quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and Mass Spectrometry (MS) is recommended.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is the gold standard for purity determination in the pharmaceutical industry due to its high resolving power, sensitivity, and adaptability.[1] A well-developed HPLC method can separate the main compound from a wide range of potential impurities.

This protocol is designed based on the physicochemical properties of halogenated indazole derivatives and is compliant with ICH Q2(R2) validation guidelines.[2][3]

Instrumentation:

• A standard HPLC system with a quaternary pump, autosampler, thermostatted column compartment, and a Diode Array Detector (DAD).

Chromatographic Conditions:

• Column: A C18 stationary phase is a common choice for reversed-phase chromatography due to its hydrophobicity, which is suitable for retaining and separating non-polar to moderately polar analytes.[4] A good starting point is a Waters SunFire C18 column (4.6 x 150 mm, 3.5 µm).

• Mobile Phase: A gradient elution is often necessary to resolve both polar and non-polar impurities.

  • Solvent A: 0.1% Formic Acid in Water. The acid helps to protonate silanol groups on the column, reducing peak tailing, and improves the ionization efficiency for potential LC-MS analysis.

  • Solvent B: Acetonitrile.

• Gradient Program:

  Time (min)	% Solvent B
  0.0	30
  15.0	95
  20.0	95
  20.1	30

  | 25.0 | 30 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C. Maintaining a constant temperature ensures reproducible retention times.

• Detection Wavelength: 254 nm, with DAD monitoring from 200-400 nm to detect impurities with different chromophores.

• Injection Volume: 10 µL

Method Validation (as per ICH Q2(R2)): [2][3]

• Specificity: Analyze a blank (diluent), a placebo (if in a formulation), the reference standard, and a spiked sample containing known impurities to demonstrate that the peak for methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is free from interference.

• Linearity: Prepare a series of at least five concentrations of the reference standard (e.g., 1-100 µg/mL) and plot the peak area against concentration. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Perform recovery studies by spiking a known amount of the reference standard into a sample matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within 98-102%.

• Precision:

  • Repeatability (Intra-day): Analyze six replicate preparations of the same sample on the same day. The relative standard deviation (RSD) should be ≤ 2%.

  • Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst and/or instrument. The RSD between the two sets of results should be ≤ 2%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ, or by using the standard deviation of the response and the slope of the calibration curve.[5][6][7][8]

• Robustness: Intentionally vary method parameters (e.g., pH of mobile phase, column temperature, flow rate) to assess the method's reliability during normal use.

Workflow for HPLC Purity Validation

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• 8. What is meant by the limit of detection and quantification (LOD / LOQ)? [mpl.loesungsfabrik.de]

The Halogen Effect: A Comparative Guide to Bromo- vs. Chloro-Substituted Indazole Analogs in Kinase Inhibition

Introduction: The Indazole Scaffold and the Significance of Halogenation

The indazole core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous clinically approved and investigational drugs, particularly in oncology.[1] Its versatile structure allows for substitution at various positions, enabling the fine-tuning of physicochemical and pharmacological properties. A common and impactful modification is the introduction of halogen atoms, with bromine and chlorine being two of the most frequently employed substituents. This guide provides a comparative analysis of bromo- and chloro-substituted indazole analogs, with a focus on their efficacy as kinase inhibitors. We will delve into the subtle yet significant differences these halogens impart on a molecule's biological activity, supported by experimental data and detailed protocols.

Halogenation can influence a compound's lipophilicity, metabolic stability, and binding interactions with its biological target.[2] The choice between a bromine and a chlorine atom is a strategic one in drug design. Bromine is larger, more polarizable, and generally more lipophilic than chlorine, which can lead to stronger van der Waals and halogen bonding interactions within a protein's active site.[2] Conversely, the smaller size of chlorine may be more favorable in sterically constrained binding pockets. This guide aims to provide researchers with a data-driven perspective on these considerations.

Quantitative Efficacy Comparison: Focus on VEGFR-2 Inhibition

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the formation of new blood vessels, which is a critical process for tumor growth and metastasis.[3][4] Consequently, VEGFR-2 is a major target for anti-cancer drug development, and numerous indazole-based inhibitors have been designed to target this kinase.[3][5][6][7]

The following table presents a comparative summary of the physicochemical properties and in vitro efficacy of representative bromo- and chloro-substituted indazole analogs against VEGFR-2.

Disclaimer: Direct head-to-head comparative studies of bromo- and chloro-substituted indazole analogs are limited in publicly available literature. The data presented below is compiled from various sources and may not have been generated under identical experimental conditions. Therefore, direct comparisons of IC50 values should be made with caution.

Property	6-Bromo-1H-indazole Derivative (W4)	4-Chloro-1H-indazole Derivative	Rationale for Difference
Molecular Formula	C₂₀H₁₇BrF₃N₆O	C₇H₅ClN₂	Different elemental composition.
Molecular Weight	509.3 g/mol	152.59 g/mol	Bromine has a significantly higher atomic mass than chlorine.
Calculated LogP	Varies based on full structure	Varies based on full structure	Bromine is generally more lipophilic than chlorine, which can affect membrane permeability and protein binding.
Target Kinase	VEGFR-2	VEGFR-2	Both scaffolds are utilized in the design of VEGFR-2 inhibitors.
IC50 (nM)	< 5	Varies (structure dependent)	The inhibitory potency is highly dependent on the overall molecular structure, not just the halogen substituent.[3]
Source	[8]	Data is sourced from patent literature and peer-reviewed publications.

Signaling Pathway: The Role of VEGFR-2 in Angiogenesis

To understand the therapeutic rationale for inhibiting VEGFR-2, it is essential to visualize its signaling pathway. The binding of VEGF to VEGFR-2 triggers receptor dimerization and autophosphorylation of specific tyrosine residues in the intracellular domain. This initiates a downstream signaling cascade involving key pathways such as the PLCγ-PKC-MAPK/ERK and the PI3K-Akt pathways, ultimately leading to endothelial cell proliferation, migration, and survival—the hallmarks of angiogenesis.

Caption: VEGFR-2 signaling pathway and the point of inhibition by indazole analogs.

Experimental Protocols

The following are detailed protocols for assays commonly used to evaluate the efficacy of kinase inhibitors like the bromo- and chloro-substituted indazole analogs discussed.

VEGFR-2 Kinase Assay (Luminescent)

This protocol outlines a method for determining the in vitro inhibitory activity of compounds against VEGFR-2 kinase using a luminescence-based assay.[9]

Materials:

• Recombinant human VEGFR-2 enzyme

• Kinase assay buffer (e.g., 40 mM Tris, pH 7.4, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ATP

• Poly(Glu, Tyr) 4:1 substrate

• Test compounds (bromo- and chloro-substituted indazoles) dissolved in DMSO

• Luminescent kinase assay reagent (e.g., Kinase-Glo®)

• White, opaque 96-well plates

• Microplate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. Further dilute the compounds in kinase assay buffer to the final desired concentrations. The final DMSO concentration should not exceed 1%.

• Enzyme and Substrate Preparation: Dilute the VEGFR-2 enzyme and the poly(Glu, Tyr) substrate in kinase assay buffer to their optimal concentrations.

• Reaction Setup:

  • Add 5 µL of the diluted test compound solution to the wells of a 96-well plate.

  • Add 20 µL of the enzyme/substrate mixture to each well.

  • Include "positive control" wells (with DMSO but no inhibitor) and "blank" wells (with buffer but no enzyme).

• Initiate Reaction: Add 25 µL of a 2X ATP solution (in kinase assay buffer) to all wells to start the kinase reaction.

• Incubation: Cover the plate and incubate at 30°C for 45-60 minutes.

• Detection:

  • Allow the plate and the luminescent kinase assay reagent to equilibrate to room temperature.

  • Add 50 µL of the luminescent kinase assay reagent to each well.

  • Incubate at room temperature for 15 minutes to allow the luminescent signal to stabilize.

• Data Acquisition: Measure the luminescence using a microplate reader.

• Data Analysis:

  • Subtract the "blank" reading from all other readings.

  • Calculate the percent inhibition for each test compound concentration relative to the "positive control".

  • Determine the IC50 value by plotting the percent inhibition versus the logarithm of the compound concentration and fitting the data to a dose-response curve.

Caption: Workflow for the luminescent VEGFR-2 kinase inhibition assay.

Cell Viability (MTT) Assay

This colorimetric assay assesses the effect of compounds on the proliferation of cancer cell lines.[10][11]

Materials:

• Human cancer cell line (e.g., HUVEC, MCF-7)

• Complete cell culture medium

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Spectrophotometer (microplate reader)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the bromo- and chloro-substituted indazole analogs for a specified duration (e.g., 48 or 72 hours). Include vehicle-treated (e.g., DMSO) control wells.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

• Formazan Crystal Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

• Data Analysis: Calculate the percentage of cell viability for each treatment group compared to the vehicle-treated control. Determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation) from the dose-response curve.

Structure-Activity Relationship (SAR) Insights and Discussion

The data, while not from a single head-to-head study, suggests that both bromo- and chloro-substituted indazoles can be potent VEGFR-2 inhibitors. The choice between bromine and chlorine can have subtle but significant impacts on activity and selectivity.

• Lipophilicity and Permeability: The higher lipophilicity of bromo-substituted analogs can enhance membrane permeability, potentially leading to better cellular potency. However, excessive lipophilicity can also lead to off-target effects and poor pharmacokinetic properties.

• Halogen Bonding: Bromine's larger size and more polarizable electron cloud make it a more effective halogen bond donor compared to chlorine. This can lead to stronger interactions with carbonyl oxygens or other electron-rich residues in the ATP-binding pocket of kinases, potentially increasing potency.

• Steric Considerations: The smaller size of chlorine may be advantageous in cases where the binding pocket is sterically constrained. A bulky bromine atom might introduce unfavorable steric clashes, reducing binding affinity.

• Metabolic Stability: Halogenation can block sites of metabolism, increasing the half-life of a compound. The specific halogen and its position can influence the metabolic profile differently.

The development of potent and selective kinase inhibitors is a multifactorial challenge. While this guide has focused on the comparison of bromo- and chloro-substitutions, it is crucial to remember that the overall efficacy of an indazole analog is determined by the interplay of all its substituents and their spatial arrangement. The insights and protocols provided herein are intended to serve as a valuable resource for researchers in the rational design and evaluation of novel indazole-based therapeutics.

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• Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Retrieved from [Link]

• Elsayed, H. E., et al. (2016). Design, synthesis and biological evaluation of indazole derivatives as VEGFR-2 kinase inhibitors with anti-angiogenic properties. European Journal of Medicinal Chemistry, 124, 559-573.

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A Comparative Guide to Indazole-Based FtsZ Inhibitors: Profiling Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate

Abstract

The escalating threat of antimicrobial resistance necessitates the discovery of novel antibacterial agents that act on underexploited cellular targets. The bacterial cell division protein, Filamenting temperature-sensitive mutant Z (FtsZ), represents one of the most promising of these targets. FtsZ, a prokaryotic homolog of tubulin, is essential for bacterial cytokinesis, and its inhibition leads to cell division arrest and bactericidal effects.[1][2] The indazole scaffold has emerged as a privileged structure for designing potent FtsZ inhibitors. This guide provides a detailed comparative analysis of a specific derivative, methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate, and contextualizes its performance against other notable indazole-based and benchmark FtsZ inhibitors. We delve into the underlying mechanisms, structure-activity relationships, and provide validated experimental protocols for researchers in the field of antibacterial drug discovery.

The Critical Role of FtsZ in Bacterial Cell Division

In nearly all bacteria, cell division is orchestrated by a complex machinery known as the divisome.[3] The foundational element of this complex is FtsZ. This GTP-dependent protein polymerizes at the future division site to form a dynamic, ring-like structure known as the Z-ring.[1][2] The Z-ring acts as a scaffold, recruiting at least a dozen other proteins that are essential for synthesizing the new cell wall septum and ultimately splitting the cell into two daughters.[1]

The functional cycle of FtsZ involves GTP binding, which promotes the assembly of FtsZ monomers into protofilaments. These protofilaments then associate to form the Z-ring. The intrinsic GTPase activity of FtsZ is crucial for the dynamic turnover of these filaments—a process essential for the constriction of the Z-ring.[4] Disrupting any stage of this dynamic process, either by preventing polymerization or by overly stabilizing the polymers to prevent disassembly, effectively halts cell division, leading to bacterial cell filamentation (in rods) or enlargement (in cocci) and eventual death.[2][5] This essential, highly conserved role, combined with significant structural differences from its eukaryotic homolog tubulin, makes FtsZ an ideal target for developing selective antibacterial agents.[2][6]

Caption: Mechanism of FtsZ-mediated cell division and the inhibitory action of indazole derivatives.

The Indazole Scaffold as a Foundation for FtsZ Inhibitors

The indazole moiety has proven to be a versatile scaffold in medicinal chemistry, forming the core of compounds targeting various biological entities, including bacterial DNA gyrase and FtsZ.[7][8][9] For FtsZ inhibition, the indazole core serves as a rigid framework from which various substituents can be explored to optimize binding affinity, antibacterial potency, and pharmacokinetic properties.

While specific data for methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is not prominently available in high-impact literature, we can infer its potential role and properties by analyzing related structures. A study on 4-bromo-1H-indazole derivatives revealed that this class of compounds exhibits antibacterial activity, particularly against Gram-positive bacteria like Staphylococcus epidermidis and Streptococcus pyogenes.[10] This suggests that the bromo-indazole core is a viable starting point for FtsZ-targeted drug design.

The most well-characterized FtsZ inhibitor, which is a benzamide rather than an indazole, is PC190723 . This compound serves as a critical benchmark for all FtsZ inhibitors. It has potent, selective bactericidal activity against staphylococci, including methicillin-resistant Staphylococcus aureus (MRSA), with an IC50 of 55 nM against FtsZ's GTPase activity.[11] PC190723 functions by binding to an allosteric site (the interdomain cleft), stabilizing the FtsZ polymer and preventing the dynamic turnover required for cell division.[12][13]

Comparative Analysis of FtsZ Inhibitors

To evaluate the potential of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate, it is essential to compare its structural features and predicted activity against established FtsZ inhibitors. The comparison will focus on antibacterial potency (Minimum Inhibitory Concentration, MIC) and enzymatic inhibition (IC50).

Inhibitor	Chemical Class	Target Organism(s)	MIC (µg/mL)	IC50	Mechanism of Action	Reference
Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate	Indazole	Data Not Available	Data Not Available	Data Not Available	Presumed FtsZ Inhibition	N/A
PC190723	Benzamide	S. aureus (incl. MRSA)	0.5 - 1.0	55 nM (S. aureus FtsZ GTPase)	FtsZ Polymer Stabilization	[3][4][11]
Indazole Derivative (Compound 9 from Ma et al.)	4-bromo-1H-indazole	S. pyogenes PS	4	Not Reported	FtsZ Inhibition	[10]
Berberine (derivatives)	Natural Product (Isoquinoline)	S. aureus (incl. MRSA)	2 - 8	37.8 - 63.7 µM (S. aureus FtsZ GTPase)	FtsZ Polymerization Inhibition	[4][13]
Zantrin Z3	Zantrin	E. coli	Not Reported	15 µM (E. coli FtsZ GTPase)	FtsZ GTPase Inhibition	[4][14]

Analysis: The indazole scaffold, as seen with "Compound 9," can produce potent antibacterial activity with an MIC of 4 µg/mL against S. pyogenes.[10] The substitutions on our topic compound—a bromine at position 6, a fluorine at position 4, and a methyl carboxylate at position 3—are critical. The halogen atoms (bromo and fluoro) likely enhance hydrophobic interactions within the FtsZ binding pocket. The methyl carboxylate group could be involved in hydrogen bonding. Compared to the benchmark PC190723, which achieves sub-micromolar MICs and nanomolar enzymatic inhibition, novel indazole derivatives must demonstrate significant potency to be considered viable alternatives.[3][11]

Experimental Protocols for Evaluating Indazole-Based FtsZ Inhibitors

To rigorously assess a novel compound like methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate, a cascading series of in vitro and cell-based assays is required.

Caption: A typical experimental workflow for characterizing novel FtsZ inhibitors.

FtsZ GTPase Activity Assay (IC50 Determination)

This assay quantifies the inhibitor's effect on FtsZ's enzymatic function. The rate of GTP hydrolysis to GDP is measured by detecting the release of inorganic phosphate (Pi), often using a malachite green-based colorimetric reagent.[15][16]

Protocol:

• Reagent Preparation:

  • Purified FtsZ protein (e.g., from S. aureus or B. subtilis) is prepared in a polymerization buffer (e.g., 50 mM MES, pH 6.5, 50 mM KCl, 10 mM MgCl2).[17]

  • A stock solution of the test inhibitor (e.g., 10 mM in DMSO) is prepared and serially diluted.

  • A malachite green working reagent is prepared as per manufacturer instructions.[15]

  • A phosphate standard curve is generated using KH2PO4.

• Reaction Setup (96-well plate):

  • To each well, add 5 µM FtsZ protein and varying concentrations of the inhibitor.

  • Pre-incubate the plate at 37°C for 10 minutes to allow inhibitor-protein interaction.[15]

  • Initiate the reaction by adding GTP to a final concentration of 1 mM.

• Phosphate Detection:

  • At defined time points (e.g., 0, 5, 10, 15 min), stop the reaction by adding the acidic malachite green reagent.[15]

  • Incubate for color development and measure absorbance at ~630 nm.

• Data Analysis:

  • Convert absorbance values to Pi concentration using the standard curve.

  • Calculate the rate of GTP hydrolysis for each inhibitor concentration.

  • Plot the rate against the log of inhibitor concentration and fit to a dose-response curve to determine the IC50 value.

FtsZ Polymerization Assay (Light Scattering)

This assay directly measures the formation of FtsZ polymers in real-time. As FtsZ monomers assemble into larger protofilaments, they scatter more light.[17][18]

Protocol:

• Sample Preparation:

  • In a quartz cuvette, prepare a reaction mix containing purified FtsZ (e.g., 12 µM) in polymerization buffer.[17] Place it in a fluorometer or spectrophotometer capable of 90° light scattering measurement at ~350 nm.

  • Allow the baseline signal to stabilize at 30°C.[17]

• Initiation and Measurement:

  • To test for inhibition of assembly, add the test compound and incubate for 2-5 minutes. Initiate polymerization by adding 1-2 mM GTP.

  • To test for stabilization of polymers (the mechanism of PC190723), first initiate polymerization with GTP, wait for the signal to plateau, and then add the test compound. A stable or increased signal suggests polymer stabilization.

  • Record the light scattering signal over time.

• Data Analysis:

  • Compare the rate and extent of light scattering in the presence and absence of the inhibitor. A decreased signal indicates inhibition of polymerization, while a sustained signal post-GTP depletion indicates stabilization.

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antibacterial agent that prevents the visible growth of a microorganism. The broth microdilution method is standard.

Protocol:

• Preparation:

  • In a 96-well plate, perform a two-fold serial dilution of the test compound in cation-adjusted Mueller-Hinton Broth (CAMHB).

  • Prepare a bacterial inoculum (e.g., S. aureus ATCC 29213) standardized to ~5 x 10^5 CFU/mL.[3]

• Inoculation and Incubation:

  • Add the bacterial inoculum to each well containing the diluted compound.

  • Include a positive control (bacteria, no drug) and a negative control (broth, no bacteria).

  • Incubate the plate at 37°C for 18-24 hours.

• Reading Results:

  • The MIC is the lowest concentration well with no visible turbidity (bacterial growth).

Structure-Activity Relationship (SAR) and Future Directions

While data on methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is limited, SAR insights from related series can guide future optimization:

• Halogenation: The position and nature of halogen atoms on the indazole ring are critical. The 4-bromo substitution in one series was key for activity.[10] The combination of 4-fluoro and 6-bromo in the title compound may modulate electronic properties and hydrophobic interactions favorably.

• Position 3 Substituent: The methyl carboxylate at position 3 is an electron-withdrawing group that can participate in hydrogen bonding. Modifying this ester to an amide or other functional groups could significantly impact potency and cell permeability.

• Gram-Negative Activity: A major hurdle for many FtsZ inhibitors, including PC190723, is the lack of activity against Gram-negative bacteria, often due to the impermeable outer membrane.[3] Future work should focus on modifications that enhance penetration or co-administration with permeabilizing agents.[3]

Conclusion

Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate belongs to the promising indazole class of potential FtsZ inhibitors. While it requires comprehensive experimental evaluation, its structural features suggest a foundation for potent activity. By applying the rigorous biochemical and cellular assays outlined in this guide, its efficacy can be systematically compared against benchmark inhibitors like PC190723. The indazole scaffold remains a valuable platform for the development of next-generation antibiotics targeting the essential and highly conserved FtsZ protein, offering a potential solution to the critical challenge of antimicrobial resistance.

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A Comparative Spectroscopic Guide to 6-Bromo-Indazole-3-Carboxylic Acid for Drug Discovery Professionals

In the landscape of modern medicinal chemistry, the indazole scaffold is a privileged structure, forming the core of numerous therapeutic agents. The strategic functionalization of this bicyclic heteroaromatic system allows for the fine-tuning of pharmacological properties. 6-bromo-indazole-3-carboxylic acid, in particular, serves as a versatile building block in the synthesis of bioactive molecules, including potent inhibitors of hepcidin production for treating anemia of chronic diseases.[1][2] Its utility in constructing targeted compound libraries for kinase inhibitors and other small molecule therapeutics is also well-documented.[3]

This guide provides an in-depth analysis of the key spectroscopic data for 6-bromo-indazole-3-carboxylic acid, offering a comparative perspective against relevant structural analogs. The objective is to equip researchers, scientists, and drug development professionals with the foundational knowledge to unambiguously identify this compound, understand its structural nuances, and confidently utilize it in complex synthetic pathways.

Molecular Structure and Spectroscopic Interrogation

The structural integrity of a synthetic intermediate is paramount for the success of a drug discovery campaign. Spectroscopic techniques provide a non-destructive means to elucidate and confirm the molecular structure. For 6-bromo-indazole-3-carboxylic acid, the key features to verify are the indazole core, the presence and position of the bromine substituent, and the carboxylic acid moiety.

Figure 1: Structure of 6-bromo-indazole-3-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

¹H NMR Spectroscopy

The proton NMR spectrum provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. For 6-bromo-indazole-3-carboxylic acid, we expect to see signals for the three aromatic protons on the benzene ring, the N-H proton of the indazole, and the O-H proton of the carboxylic acid.

Table 1: Comparative ¹H NMR Data (ppm)

Compound	H-4	H-5	H-7	NH	Other	Solvent
6-Bromo-1H-indazole-3-carboxaldehyde	8.20 (dd)	7.49 (dd)	7.76 (dd)	10.49 (brs)	10.26 (s, CHO)	CDCl₃
1H-Indazole-3-carboxaldehyde	8.14 (d)	7.37 (dt)	7.70 (d)	14.17 (brs)	10.20 (s, CHO)	DMSO-d₆

Data for aldehyde analogs are presented for comparative purposes.[4]

Interpretation: The signals for the aromatic protons of the 6-bromo substituted indazole will appear as distinct multiplets. The proton at the C-7 position is typically a doublet or doublet of doublets, as is the proton at C-5. The proton at C-4 is often a doublet. The presence of the electron-withdrawing bromine atom at the 6-position will influence the chemical shifts of the adjacent protons, typically causing a downfield shift compared to the unsubstituted analog. The broad singlet for the N-H proton is characteristic of indazoles, and its chemical shift can be highly variable depending on the solvent and concentration. Similarly, the carboxylic acid proton will appear as a broad singlet, often at a very downfield chemical shift (>10 ppm).

¹³C NMR Spectroscopy

The carbon NMR spectrum reveals the number of chemically non-equivalent carbon atoms and provides information about their electronic environment.

Table 2: Comparative ¹³C NMR Data (ppm)

Compound	C-3	C-3a	C-4	C-5	C-6	C-7	C-7a	Other	Solvent
6-Bromo-1H-indazole-3-carboxaldehyde	143.5	120.3	127.3	123.8	120.7	111.1	141.2	187.4 (CHO)	DMSO-d₆
1H-Indazole-3-carboxaldehyde	143.4	120.2	127.3	123.8	120.7	111.2	141.1	187.4 (CHO)	DMSO-d₆

Data for aldehyde analogs are presented for comparative purposes.[4]

Interpretation: In the ¹³C NMR spectrum of 6-bromo-indazole-3-carboxylic acid, we expect to see eight distinct signals. The carbon bearing the bromine (C-6) will have its chemical shift significantly influenced by the halogen's electronegativity and heavy atom effect. The carbonyl carbon of the carboxylic acid will appear far downfield, typically in the range of 165-185 ppm.[5] The remaining aromatic carbons will appear in the typical aromatic region (110-150 ppm).

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, allowing for the determination of the molecular weight and elemental composition.

Expected Fragmentation Pattern: For 6-bromo-indazole-3-carboxylic acid (Molecular Weight: 241.04 g/mol for the most common isotopes), the mass spectrum will show a characteristic isotopic pattern for bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio), resulting in two molecular ion peaks ([M]⁺ and [M+2]⁺) of nearly equal intensity.

Table 3: Predicted m/z for Adducts of 6-Bromo-1H-indazole-3-carboxylic acid

Adduct	Predicted m/z
[M+H]⁺	240.96073
[M+Na]⁺	262.94267
[M-H]⁻	238.94617
[M+NH₄]⁺	257.98727

Data sourced from PubChemLite.[6]

High-Resolution Mass Spectrometry (HRMS): HRMS is crucial for confirming the elemental composition. For the [M-H]⁻ ion of the related 6-bromo-1H-indazole-3-carboxaldehyde, the calculated m/z is 222.9507, with an experimental finding of 222.9498, demonstrating the high accuracy of this technique.[4] A similar level of accuracy would be expected for the title compound.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation, which causes molecular vibrations.

Key Vibrational Frequencies:

• O-H Stretch (Carboxylic Acid): A very broad absorption is expected in the range of 2500-3300 cm⁻¹.[5] This broadening is a hallmark of the hydrogen-bonded dimers formed by carboxylic acids.[7]

• C=O Stretch (Carboxylic Acid): A strong, sharp absorption should appear between 1710 and 1760 cm⁻¹.[5] Conjugation with the indazole ring system will likely shift this absorption to the lower end of the range.

• C=C Stretch (Aromatic): Multiple absorptions of medium to weak intensity are expected in the 1500-1700 cm⁻¹ region.[8]

• N-H Stretch: A moderate absorption may be observed around 3300-3500 cm⁻¹.[8]

For comparison, the IR spectrum of 6-bromo-1H-indazole-3-carboxaldehyde shows a C=O stretch at 1671 cm⁻¹ and an N-H stretch at 3342 cm⁻¹.[4]

Experimental Protocols

The following are generalized, step-by-step methodologies for acquiring the spectroscopic data discussed. The causality behind key steps is explained to ensure a self-validating system.

Protocol 1: NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Accurately weigh 5-10 mg of 6-bromo-indazole-3-carboxylic acid and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube.

  • Causality: Deuterated solvents are used to avoid large solvent signals that would obscure the analyte's signals. DMSO-d₆ is often chosen for its ability to dissolve a wide range of compounds and for its exchangeable proton signal, which can help identify labile protons like -OH and -NH.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to optimize the magnetic field homogeneity.

  • Causality: Shimming corrects for inhomogeneities in the magnetic field, leading to sharper resonance signals and better resolution.

• Data Acquisition (¹H): Acquire the ¹H spectrum using a standard pulse sequence. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• Data Acquisition (¹³C): Acquire the ¹³C spectrum using a proton-decoupled pulse sequence. A larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum. Phase and baseline correct the spectrum. Calibrate the chemical shift scale using the residual solvent peak as an internal standard.

Figure 2: General workflow for NMR spectroscopic analysis.

Protocol 2: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the sample (typically 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion: Introduce the sample into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

  • Causality: LC can be used to purify the sample online before it enters the mass spectrometer, which is crucial for complex mixtures.

• Ionization: Utilize an appropriate ionization technique, such as Electrospray Ionization (ESI), which is a soft ionization method suitable for polar molecules like carboxylic acids.

• Mass Analysis: Analyze the ions in a high-resolution mass analyzer (e.g., Orbitrap or TOF).

  • Causality: High-resolution analyzers are capable of measuring m/z values to several decimal places, allowing for the determination of the elemental formula.

• Data Analysis: Compare the experimentally measured accurate mass with the theoretical mass calculated for the expected elemental formula to confirm the compound's identity.

Protocol 3: Infrared (IR) Spectroscopy

• Sample Preparation: For a solid sample, use the Attenuated Total Reflectance (ATR) technique by placing a small amount of the powder directly on the ATR crystal. Alternatively, prepare a KBr pellet by grinding the sample with potassium bromide and pressing it into a thin disk.

  • Causality: ATR is a modern, rapid technique that requires minimal sample preparation. The KBr pellet method is a more traditional approach that can sometimes yield higher resolution spectra.

• Background Scan: Perform a background scan of the empty sample compartment to record the spectrum of the ambient atmosphere (CO₂ and water vapor).

  • Causality: The background spectrum is subtracted from the sample spectrum to remove interfering signals from the atmosphere.

• Sample Scan: Place the prepared sample in the instrument and acquire the IR spectrum.

• Data Analysis: Identify the characteristic absorption bands and correlate them with the functional groups present in the molecule.

Conclusion

The spectroscopic characterization of 6-bromo-indazole-3-carboxylic acid is straightforward when a multi-technique approach is employed. The combination of NMR, MS, and IR spectroscopy provides a detailed and confirmatory picture of its molecular structure. By comparing the obtained data with that of structural analogs and understanding the underlying principles of each technique, researchers can ensure the identity and purity of this valuable synthetic intermediate, thereby fostering the integrity and success of their drug discovery endeavors.

References

• da Silva, F. S., et al. (2018). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Advances. DOI:10.1039/C8RA01546E. Retrieved from [Link]

• Intermediates. (n.d.). 6-bromo-3-iodo-1H-indazole for critical molecular building block. Retrieved from [Link]

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• MDPI. (2022). 6-Bromoindole- and 6-Bromoindazole-Based Inhibitors of Bacterial Cystathionine γ-Lyase Containing 3-Aminothiophene-2-Carboxylate Moiety. Molecules. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 20.9: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

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Safety & Regulatory Compliance

Proper Disposal Procedures for Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate: A Technical Guide for Laboratory Professionals

This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate. As a halogenated heterocyclic compound, this substance requires specialized handling to mitigate risks to personnel and prevent environmental contamination. This document is intended for researchers, scientists, and drug development professionals who handle this or structurally similar chemicals.

Executive Summary: Immediate Safety and Disposal Protocol

Proper management of chemical waste begins at the point of generation.[1][2] Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate must be treated as a hazardous waste stream due to its chemical properties and classification. The primary disposal route is through a licensed hazardous waste contractor, typically via high-temperature incineration.[3]

Parameter	Guideline
Waste Classification	Hazardous Chemical Waste; Halogenated Organic Compound.[4][5]
Primary Hazards	Acute Toxicity (Harmful if Swallowed), Skin Irritation, Serious Eye Irritation, Respiratory Tract Irritation.[3][6][7]
Required PPE	Nitrile Gloves, ANSI-approved Chemical Splash Goggles, Face Shield, Lab Coat.[4][6][8]
Disposal Container	Clearly labeled, compatible (e.g., Polyethylene), sealed container.[4][5]
Segregation	CRITICAL: Must be segregated from non-halogenated solvents and other incompatible materials (e.g., strong acids, bases, oxidizers).[4][5][6][9]
Disposal Method	Collection by a licensed hazardous waste disposal service for incineration.[3] DO NOT dispose down the drain or in general trash.[4]

Hazard Profile and Waste Characterization

Causality of Hazard Classification: The presence of bromine and fluorine atoms designates this compound as a halogenated organic compound .[5] Halogenated wastes are subject to stringent regulations by the Environmental Protection Agency (EPA) due to their potential to form persistent organic pollutants and toxic byproducts (like hydrobromic acid) if improperly incinerated.[11][12] Therefore, it must be disposed of as hazardous waste to ensure it is processed in facilities equipped to handle such materials, typically with afterburners and flue gas scrubbers.[3]

Standard Operating Procedure (SOP) for Disposal

This protocol outlines the lifecycle of the waste, from its generation in the lab to its final collection. Adherence to these steps is mandatory for compliance with OSHA and EPA regulations.[13][14]

Step 1: Waste Segregation at the Point of Generation This is the most critical step in the disposal workflow.

• Action: Immediately upon generation, collect any waste containing methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate (including pure compound, solutions, or contaminated materials like gloves and weigh boats) in a dedicated Halogenated Waste container.

• Rationale: Mixing halogenated and non-halogenated waste streams contaminates the entire volume, drastically increasing disposal costs and complexity. The entire mixture must legally be treated as halogenated waste.[5][9]

Step 2: Select a Compatible Waste Container

• Action: Use a container made of a material compatible with halogenated organics, such as high-density polyethylene (HDPE).[4] Ensure the container has a screw-top cap or other secure closure to prevent leaks and vapor escape.[8][15]

• Rationale: Halogenated solvents can degrade over time to produce acidic byproducts (e.g., HBr, HCl) that can corrode metal containers.[4] A secure closure is an OSHA requirement to ensure a safe workplace.[15][16]

Step 3: Proper Labeling

• Action: Label the waste container clearly before any waste is added. The label must include:

  • The words "HAZARDOUS WASTE ".[17]

  • The full chemical name: "Waste Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate".

  • A list of all contents if it is a mixed waste stream.

  • The associated hazards (e.g., "Toxic," "Irritant").[17]

• Rationale: Accurate labeling is required by the EPA and OSHA for hazard communication, ensuring safe handling by all personnel and proper management by the disposal facility.[13][16]

Step 4: Safe Accumulation in a Satellite Accumulation Area (SAA)

• Action: Store the sealed and labeled waste container in a designated SAA. This area must be at or near the point of waste generation and under the control of the laboratory personnel.[2][17] The SAA should be a secondary containment bin within a ventilated cabinet if possible.

• Rationale: The SAA concept allows for the safe, short-term collection of hazardous waste in the lab without requiring a full-scale storage permit.[17] Regulations limit the volume that can be stored (typically up to 55 gallons of total hazardous waste).[2][17]

Step 5: Arrange for Licensed Disposal

• Action: Once the container is full or the experiment is complete, contact your institution's Environmental Health & Safety (EH&S) department to schedule a waste pickup.[2] Do not allow waste to accumulate for extended periods.

• Rationale: EH&S or a contracted waste carrier is responsible for transporting the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF), ensuring the process is documented via a hazardous waste manifest from "cradle-to-grave."[9][18]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational process for the proper disposal of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate.

Caption: Decision workflow for handling and disposing of halogenated chemical waste.

Emergency Procedures: Spills and Exposures

In the event of a spill or exposure, immediate and correct action is crucial to minimize harm.

• Spill Cleanup:

  • Evacuate non-essential personnel from the area.

  • Wear full PPE, including respiratory protection if dust is generated.[8]

  • Cover the spill with an inert absorbent material (e.g., sand, vermiculite). Do not use combustible materials like paper towels on large spills.

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[6][7]

  • Decontaminate the area with an appropriate solvent, collecting all cleaning materials as hazardous waste.

  • Prevent any spilled material from entering drains or waterways.

• Personnel Exposure:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[6][7][10]

  • Skin Contact: Wash the affected area thoroughly with soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[6][7][10]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[6][7]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[10]

By adhering to this guide, laboratory professionals can ensure the safe handling and compliant disposal of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate, upholding the principles of laboratory safety, regulatory compliance, and environmental stewardship.

References

• OSHA Compliance For Laboratories. US Bio-Clean. Available at: [Link]

• Chemical Waste Management Best Practices for Pharmaceutical Companies in India. GEEP. Available at: [Link]

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• The OSHA Lab Standard and the MSC Chemical Safety Manual. Minnesota State Colleges and Universities. Available at: [Link]

• Chemical Waste Management Best Practices. Enva. Available at: [Link]

• Best Practices for Pharmaceutical Waste. Pharmaceutical Processing World. Available at: [Link]

• Other Disposal Guidance. US EPA. Available at: [Link]

• OSHA Regulations and Hazardous Waste Disposal: What To Know. Clean Management Environmental Group. Available at: [Link]

• Managing Hazardous Chemical Waste in the Lab. Lab Manager. Available at: [Link]

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• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS. Available at: [Link]

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• Halogenated Solvents Safety Data Sheet. Washington State University. Available at: [Link]

• Safety Data Sheet - 3-bromo-6-fluoro-1H-indazole. Angene Chemical. Available at: [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate

As researchers and drug development professionals, our work with novel chemical entities like methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is foundational to discovery. This halogenated indazole derivative is a valuable building block, but its structure—a powdered, fluorinated, and brominated heterocyclic compound—necessitates a rigorous and well-understood approach to personal safety. This guide moves beyond a simple checklist to provide a procedural and logical framework for selecting and using Personal Protective Equipment (PPE), ensuring that your focus remains on the science, secured by a foundation of safety.

Foundational Safety: Understanding the Hazard

Before we can select the appropriate PPE, we must first understand the inherent risks. While a specific Safety Data Sheet (SDS) for this exact compound may not be universally available, we can infer its hazard profile from structurally similar chemicals and its classification as a halogenated aromatic compound. The primary hazards are associated with its physical form (a fine powder) and its chemical nature.

Inferred Hazard Profile:

• Acute Toxicity (Oral): Similar compounds are classified as harmful if swallowed.[1][2]

• Skin Irritation: Direct contact is likely to cause skin irritation.[1][2][3]

• Eye Irritation: As a powder, it poses a significant risk of causing serious eye irritation upon contact.[1][2][3]

• Respiratory Irritation: Inhalation of the fine powder can lead to respiratory tract irritation.[1][2][3]

These hazards are the "why" behind every piece of PPE we will discuss. The goal is to create impermeable barriers between the chemical and the vulnerable entry points of your body.

Potential Hazard	Route of Exposure	Primary Consequence
Skin Irritation	Dermal Contact	Causes redness, itching, and irritation.[1]
Eye Damage	Ocular Contact	Causes serious eye irritation.[1][2]
Respiratory Irritation	Inhalation	May cause irritation to the respiratory tract.[1][2]
Acute Toxicity	Ingestion	Harmful if swallowed.[1][2]

The First Line of Defense: Engineering Controls

It is a fundamental principle of laboratory safety that PPE is the last line of defense. The most effective way to prevent exposure is to use engineering controls that remove the hazard from your breathing zone.[4][5]

• Chemical Fume Hood: All handling of methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate powder, especially weighing and transfers, must be conducted inside a certified chemical fume hood. This is non-negotiable. The hood's constant airflow draws the fine particles away from you, preventing inhalation.[4][6]

• Ventilated Enclosures: For tasks like weighing, using a balance enclosure or a ventilated weighing station provides a localized high-efficiency environment to contain powders.[6]

Only after these engineering controls are in place do we layer on PPE to protect against incidental contact and potential spills.

A Multi-Layered Approach to Personal Protective Equipment

The selection of PPE is not a one-size-fits-all solution. It depends on the specific task, the quantity of material being handled, and the potential for spills or splashes.

Step 1: Eye and Face Protection - A Non-Negotiable Barrier

Because this compound is a fine powder, the risk of airborne particles reaching the eyes is significant.

• Chemical Splash Goggles: Standard safety glasses, which have gaps around the sides, are inadequate for powder protection.[7] Chemical splash goggles that form a seal around the eyes are mandatory.[7] They provide 360-degree protection from airborne dust and accidental splashes.

• Face Shield (in addition to goggles): When handling larger quantities (e.g., >25g) or when there is a heightened risk of splashing (e.g., during a reaction quench), a face shield should be worn over the chemical splash goggles. This provides an additional layer of protection for the entire face.

Step 2: Hand Protection - Preventing Dermal Absorption

Your hands are the most likely part of your body to come into direct contact with the chemical.

• Glove Type: Nitrile gloves are the standard choice for handling most powdered chemicals and offer good protection against incidental contact.[7][8]

• Double Gloving: For weighing, transferring, and charging reactions, it is best practice to wear two pairs of nitrile gloves. This provides a critical safety buffer. If the outer glove becomes contaminated, it can be removed without exposing your skin. The inner glove remains as a clean layer.

• Inspection and Replacement: Always inspect gloves for tears or pinholes before use. Change gloves immediately if you suspect contamination and always replace them every two hours during extended operations to prevent permeation.[8]

Glove Type	Protection Level	Recommended Use Case
Single Nitrile Gloves	Incidental Contact	Handling sealed containers; post-cleanup operations.
Double Nitrile Gloves	Direct Handling	Weighing, transfers, preparing solutions, charging reactors.
Thicker, Chemical-Resistant Gloves (e.g., Butyl, Viton)	Extended Contact/Immersion	Reserved for large-scale spill cleanup (rare in R&D). Check manufacturer compatibility charts.[7]

Step 3: Body Protection - Shielding Your Skin

• Laboratory Coat: A clean, properly fastened lab coat is the minimum requirement to protect your skin and personal clothing from contamination.[9]

• Chemical-Resistant Apron: When working with solutions or performing tasks with a higher splash potential, wearing a chemical-resistant apron over your lab coat provides an additional layer of protection.

• Disposable Sleeves: For tasks involving extensive work within a fume hood, disposable Tyvek sleeves can protect your arms from contamination.[8]

Step 4: Respiratory Protection - A Necessary Precaution

While engineering controls are primary, respiratory protection may be required in specific, non-routine situations, such as cleaning up a large spill outside of a fume hood.

• Respirator Type: A NIOSH-approved air-purifying respirator is required.[5][10] For a solid powder, a filtering facepiece respirator (commonly known as a dust mask) with an N95 rating is appropriate.[11][12] An N95 filter is certified to remove at least 95% of airborne particles.[12]

• Fit Testing: A respirator is only effective if it forms a proper seal with your face. As per OSHA regulations, anyone required to wear a tight-fitting respirator must undergo a formal fit test before use.[10]

PPE Selection Workflow

The following diagram outlines a logical workflow for selecting the appropriate level of PPE based on the planned task.

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